Boeravinone E

Core Science & Biosynthesis

Boeravinone E: A Technical Guide for Researchers

CAS Number: 137787-00-9

This technical guide provides an in-depth overview of Boeravinone E, a rotenoid isolated from the plant species Boerhaavia diffusa and Mirabilis jalapa. This document is intended for researchers, scientists, and drug development professionals interested in the chemical properties and biological activities of this natural compound.

Chemical and Physical Properties

Boeravinone E is a flavonoid belonging to the rotenoid class of compounds. It is a powder at room temperature and is soluble in various organic solvents, including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1]

Table 1: Chemical and Physical Properties of Boeravinone E

Property	Value	Source
CAS Number	137787-00-9	[2][3]
Molecular Formula	C₁₇H₁₂O₇	[2][3]
Molecular Weight	328.27 g/mol	[2][3]
IUPAC Name	3,6,9,11-tetrahydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one	[3]
Physical Description	Powder	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1]

Biological Activities and Pharmacological Properties

Boeravinone E and its related compounds, particularly other boeravinones, have been investigated for a range of biological activities. The primary reported activities include spasmolytic, antioxidant, anti-inflammatory, and potential anticancer effects.

Spasmolytic Activity

Boeravinone E has demonstrated spasmolytic (antispasmodic) activity.[1] This effect is believed to be mediated through the modulation of calcium channels. Studies on related natural compounds suggest that the mechanism may involve interference with Ca²⁺ influx into smooth muscle cells.[4][5]

Antioxidant Activity

While direct, extensive studies on the antioxidant mechanism of Boeravinone E are limited, research on the closely related compound Boeravinone G provides significant insights. Boeravinone G exhibits potent antioxidant and genoprotective effects.[6][7] Its mechanism of action is thought to involve the scavenging of free radicals and the modulation of intracellular signaling pathways related to oxidative stress, specifically the MAP kinase (ERK) and NF-κB pathways. Boeravinone G was shown to reduce the levels of phosphorylated ERK1 (pERK1) and phosphorylated NF-κB p65.[6][7]

Anti-inflammatory Activity

Rotenoids isolated from Boerhaavia diffusa have been shown to possess anti-inflammatory properties through the inhibition of cyclooxygenase (COX-1 and COX-2) enzymes.[8] This suggests that Boeravinone E may also contribute to the anti-inflammatory profile of extracts from this plant.

Anticancer Activity

The anticancer potential of boeravinones has been explored, with studies on Boeravinone B indicating activity against human colon cancer cells.[1] The proposed mechanism involves the internalization and degradation of epidermal growth factor receptors (EGFR and ErbB2).[1]

Signaling Pathways

The antioxidant activity of Boeravinone G, a closely related compound to Boeravinone E, has been linked to the modulation of the MAP kinase and NF-κB signaling pathways. Oxidative stress, induced by agents like Fenton's reagent (H₂O₂/Fe²⁺), can activate these pathways, leading to cellular damage. Boeravinone G has been shown to counteract these effects.

Antioxidant signaling pathway of Boeravinone G.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Boeravinone E and related compounds.

Assessment of Spasmolytic Activity on Isolated Guinea Pig Ileum

This protocol is adapted from studies on the spasmolytic effects of natural products.[9][10]

Objective: To evaluate the spasmolytic effect of Boeravinone E on smooth muscle contractions.

Materials:

• Male guinea pigs (250-300 g)

• Tyrode's solution (Composition in mM: NaCl 137, KCl 2.7, NaHCO₃ 11.9, NaH₂PO₄ 0.4, MgCl₂ 1.0, CaCl₂ 1.8, and glucose 11.1)

• Agonists: Acetylcholine (B1216132) (ACh) and Histamine

• Boeravinone E stock solution (in a suitable solvent like DMSO)

• Organ bath with an isometric force transducer

• Polygraph for recording contractions

Procedure:

• A guinea pig is euthanized by cervical dislocation.

• The abdomen is opened, and a segment of the ileum is isolated, discarding the terminal 10 cm near the ileocecal junction.

• The mesentery is trimmed, and a 2-3 cm long piece of the ileum is mounted in a 20 ml organ bath containing Tyrode's solution, maintained at 37°C and aerated with air.

• The tissue is connected to an isometric force transducer under a tension of 0.5 g.

• The tissue is allowed to equilibrate for at least 30 minutes, with the Tyrode's solution being changed every 15 minutes.

• Contractions are induced by adding an agonist (e.g., acetylcholine or histamine) to the organ bath at a concentration that produces a submaximal contraction (e.g., EC₅₀).

• Once a stable contraction is achieved, Boeravinone E is added to the bath in a cumulative manner at increasing concentrations.

• The relaxation of the ileum is recorded and expressed as a percentage of the initial agonist-induced contraction.

• The IC₅₀ value (the concentration of Boeravinone E that causes 50% relaxation) can be calculated from the concentration-response curve.

Workflow for Spasmolytic Activity Assay.

Cellular Antioxidant Activity (CAA) Assay in Caco-2 Cells

This protocol is based on established methods for assessing cellular antioxidant activity.[6][7][11]

Objective: To quantify the antioxidant activity of Boeravinone E within a cellular environment.

Materials:

• Caco-2 cells

• 96-well plates

• Dulbecco's Modified Eagle's Medium (DMEM) with supplements

• 2',7'-dichlorofluorescin diacetate (DCFH-DA)

• 2,2'-azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH) or Fenton's reagent (H₂O₂/Fe²⁺) as an oxidant

• Boeravinone E stock solution

• Fluorescence plate reader

Procedure:

• Caco-2 cells are seeded in a 96-well plate at a density of 5 x 10⁴ cells/well and cultured for 24 hours.

• The cells are washed with phosphate-buffered saline (PBS).

• Cells are treated with various concentrations of Boeravinone E along with 60 µM DCFH-DA for 20 minutes.

• After incubation, the cells are washed with PBS to remove the compound and excess probe.

• An oxidant (e.g., AAPH or Fenton's reagent) is added to the wells to induce oxidative stress.

• The fluorescence is measured immediately and every 5 minutes for 90 minutes using a fluorescence plate reader (excitation at 485 nm, emission at 538 nm).

• The cellular antioxidant activity is calculated based on the area under the curve of fluorescence versus time, comparing the treated cells to control (oxidant only) and blank (cells with probe, no oxidant) wells.

Western Blot Analysis for pERK and p-NF-κB p65

This protocol provides a general workflow for Western blot analysis to investigate the effect of Boeravinone E on protein phosphorylation.[12][13]

Objective: To determine the effect of Boeravinone E on the phosphorylation of ERK and NF-κB p65 in Caco-2 cells under oxidative stress.

Materials:

• Caco-2 cells

• 6-well plates

• Boeravinone E

• Oxidant (e.g., Fenton's reagent)

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-pERK, anti-ERK, anti-p-NF-κB p65, anti-NF-κB p65, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Caco-2 cells are seeded in 6-well plates and grown to confluence.

• Cells are pre-treated with desired concentrations of Boeravinone E for a specified time (e.g., 1 hour).

• Oxidative stress is induced by adding an oxidant (e.g., Fenton's reagent) for a specific duration (e.g., 30 minutes).

• Cells are washed with ice-cold PBS and lysed with RIPA buffer.

• Cell lysates are centrifuged, and the supernatant containing the protein is collected.

• Protein concentration is determined using a protein assay.

• Equal amounts of protein (e.g., 20-40 µg) are mixed with Laemmli buffer, boiled, and loaded onto an SDS-PAGE gel.

• Proteins are separated by electrophoresis and then transferred to a PVDF membrane.

• The membrane is blocked to prevent non-specific antibody binding.

• The membrane is incubated with primary antibodies overnight at 4°C.

• After washing, the membrane is incubated with the appropriate HRP-conjugated secondary antibody.

• The protein bands are visualized using an ECL substrate and a chemiluminescence imaging system.

• Densitometry analysis is performed to quantify the protein bands, normalizing the phosphorylated protein levels to the total protein levels.

General Workflow for Western Blot Analysis.

References

• 1. Boeravinone E | CAS:137787-00-9 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Boeravinone E | 137787-00-9 | MFA78700 | Biosynth [biosynth.com]
• 3. Boeravinone E | C17H12O7 | CID 11537197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Spasmolytic activity of Rosmarinus officinalis L. involves calcium channels in the guinea pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. isca.me [isca.me]
• 6. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 7. Boeravinone G | C18H14O7 | CID 11537442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Modification of the cellular antioxidant activity (CAA) assay to study phenolic antioxidants in a Caco-2 cell line [ouci.dntb.gov.ua]
• 9. Spasmolytic effect of traditional herbal formulation on guinea pig ileum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative evaluation of the potential anti-spasmodic activity of Piper longum, Piper nigrum, Terminalia bellerica, Terminalia chebula, and Zingiber officinale in experimental animals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Caco-2 cell-based quantitative antioxidant activity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Differentiation-dependent regulation of the intestinal folate uptake process: studies with Caco-2 cells and native mouse intestine - PMC [pmc.ncbi.nlm.nih.gov]

Boeravinone E: A Technical Guide to Its Natural Source, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid, a class of naturally occurring isoflavonoids, that has garnered interest within the scientific community for its potential therapeutic applications. This technical guide provides an in-depth overview of Boeravinone E, focusing on its primary natural source, detailed protocols for its isolation and purification, and an exploration of its known biological activities and associated signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug development.

Natural Source

The principal natural source of Boeravinone E is the plant Boerhavia diffusa L., a perennial creeping herb belonging to the Nyctaginaceae family.[1][2] Commonly known as "Punarnava" in the Indian system of medicine, this plant is widely distributed in tropical and subtropical regions.[3] The roots of Boerhavia diffusa are particularly rich in a variety of rotenoids, including Boeravinone A, B, C, D, E, and F.[1][3]

Isolation and Purification of Boeravinone E

The isolation of Boeravinone E from Boerhavia diffusa roots involves a multi-step process encompassing extraction, fractionation, and chromatographic purification.

Extraction

The initial step involves the extraction of crude rotenoids from the dried and powdered roots of Boerhavia diffusa. Methanol (B129727) is a commonly employed solvent for this purpose.[2][4]

Experimental Protocol: Methanolic Extraction

• Plant Material Preparation: The roots of Boerhavia diffusa are collected, shade-dried, and ground into a coarse powder.[2]

• Solvent Extraction: The powdered root material is subjected to extraction with methanol. This can be achieved through methods such as Soxhlet extraction or maceration.[5] For instance, the powdered roots (500 g) can be refluxed with methanol three times (in ratios of 1:6, 1:5, and 1:4, respectively) for 2 hours each.[2]

• Concentration: The resulting methanolic extract is filtered and then concentrated under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 50°C) to yield a crude extract.[2] The yield of the crude methanolic extract has been reported to be approximately 4.96%.[2]

Fractionation and Purification

The crude methanolic extract, a complex mixture of phytochemicals, is then subjected to fractionation and purification using various chromatographic techniques to isolate Boeravinone E.

Experimental Protocol: Column Chromatography and HPLC

• Solvent Partitioning (Optional): The crude extract can be partitioned with solvents of varying polarity, such as ethyl acetate, to enrich the flavonoid fraction.[2]

• Column Chromatography: The crude extract or the enriched fraction is subjected to column chromatography over silica (B1680970) gel. A gradient elution system with solvent mixtures like n-hexane/chloroform and chloroform/methanol is used to separate different fractions.[6]

• Thin-Layer Chromatography (TLC): TLC is employed to monitor the separation and identify fractions containing Boeravinone E.[3]

• High-Performance Liquid Chromatography (HPLC): Further purification of the fractions containing Boeravinone E is achieved using preparative or semi-preparative HPLC. A reverse-phase C18 column is often used with a gradient mobile phase.[5][7] An example of an HPLC method for the simultaneous quantification of Boeravinone E and B utilizes a gradient mobile phase of 0.1% v/v orthophosphoric acid in water and acetonitrile, with detection at 276 nm.[7]

Quantitative Analysis

Validated analytical methods, such as Ultra-Performance Liquid Chromatography with a Photodiode Array (UPLC/PDA) detector, have been developed for the quantitative analysis of boeravinones in B. diffusa extracts.

Table 1: Quantitative Analysis of Boeravinone E in Boerhaavia diffusa

Analytical Method	Plant Part	Extraction Solvent	Boeravinone E Yield (% w/w)	Reference
RP-HPLC	Roots	Methanol	0.05%	[8]

Table 2: HPLC Method Parameters for Boeravinone E Quantification

Parameter	Value	Reference
Column	Inertsil ODS-3	[7]
Mobile Phase	Gradient of 0.1% v/v orthophosphoric acid in water and acetonitrile	[7]
Detection Wavelength	276 nm	[7]
Linearity Range (µg/mL)	7.26 - 35.75	[7]
Correlation Coefficient (r²)	0.9989	[7]
Recovery (%)	95.22 - 95.83	[7]

Structure Elucidation

The chemical structure of Boeravinone E is determined using a combination of spectroscopic techniques. High-Resolution Electrospray Ionization Mass Spectrometry (HR-EI-MS) is used to determine the molecular formula, while Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR and ¹³C-NMR) provides detailed information about the arrangement of atoms within the molecule.[4]

Biological Activity and Signaling Pathways

Boeravinone E has been primarily investigated for its spasmolytic properties.

Spasmolytic Activity

Studies have demonstrated that Boeravinone E is a potent spasmolytic agent.[4][9] It has been shown to exhibit inhibitory effects on intestinal motility.[4] This activity is attributed to the non-prenylated rotenoid structure.[9]

Potential Signaling Pathways

While the precise signaling pathways of Boeravinone E are not fully elucidated, research on related boeravinones provides some insights. An in-silico analysis suggests a potential interaction of Boeravinone E with Granulocyte-Macrophage Colony-Stimulating Factor Receptor (GMCSFR) and Tumor Necrosis Factor alpha Receptor (TNF-αR), which are implicated in autoimmune diseases.[6]

Furthermore, studies on the closely related compound, Boeravinone G, have demonstrated potent antioxidant and genoprotective effects.[10][11] These effects are mediated through the modulation of the MAP kinase (MAPK) and NF-κB signaling pathways.[10][12] Boeravinone G was found to reduce the levels of phosphorylated ERK1 and phospho-NF-κB p65, which are key components of these pathways involved in cellular responses to oxidative stress.[10][12] Given the structural similarity, it is plausible that Boeravinone E may exert some of its biological effects through similar mechanisms.

Visualizations

Experimental Workflow

Caption: General workflow for the isolation and purification of Boeravinone E.

Proposed Signaling Pathway

Caption: Proposed signaling pathway for Boeravinone E based on related compounds.

Conclusion

Boeravinone E, a rotenoid isolated from the roots of Boerhavia diffusa, presents as a promising natural compound with significant spasmolytic activity. This guide has provided a comprehensive overview of its natural source, detailed methodologies for its isolation and purification, and insights into its potential mechanisms of action. The provided protocols and data serve as a foundational resource for further research into the pharmacological properties and therapeutic potential of Boeravinone E. Future studies are warranted to fully elucidate its signaling pathways and to explore its potential in the development of novel therapeutic agents.

References

• 1. chemijournal.com [chemijournal.com]
• 2. isca.me [isca.me]
• 3. phcogres.com [phcogres.com]
• 4. Isolation of new rotenoids from Boerhaavia diffusa and evaluation of their effect on intestinal motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jneonatalsurg.com [jneonatalsurg.com]
• 6. researchgate.net [researchgate.net]
• 7. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phytochemical, Therapeutic, and Ethnopharmacological Overview for a Traditionally Important Herb: Boerhavia diffusa Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Putative Biosynthetic Pathway of Boeravinone E

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boeravinone E, a complex rotenoid found in the medicinal plant Boerhaavia diffusa, has garnered scientific interest for its potential pharmacological activities. As with many intricate plant secondary metabolites, a complete, experimentally verified biosynthetic pathway for Boeravinone E has yet to be fully elucidated. This technical guide synthesizes the current understanding of isoflavonoid (B1168493) and rotenoid biosynthesis to propose a putative pathway for Boeravinone E. It provides a comprehensive overview of the likely enzymatic steps, precursor molecules, and regulatory mechanisms. Furthermore, this document includes quantitative data on boeravinone concentrations in B. diffusa, detailed experimental protocols for pathway elucidation, and visualizations of the proposed biosynthetic and regulatory pathways to serve as a foundational resource for future research and drug development endeavors.

The Putative Biosynthetic Pathway of Boeravinone E

Boeravinone E belongs to the rotenoid class of isoflavonoids. Its biosynthesis is believed to originate from the general phenylpropanoid pathway, a central route for the production of a vast array of plant secondary metabolites. The pathway commences with the amino acid L-phenylalanine and proceeds through a series of enzymatic reactions to form the core isoflavonoid skeleton, which is then further modified to yield the complex structure of Boeravinone E.

The initial stages of the pathway, leading to the formation of the isoflavone (B191592) core, are well-established in numerous plant species. The subsequent tailoring steps that result in the specific structure of Boeravinone E are proposed based on the known biosynthesis of other rotenoids, such as amorphigenin. A key transformation in this pathway is the 1,2-aryl migration reaction catalyzed by isoflavone synthase, which distinguishes the isoflavonoid skeleton from other flavonoid classes.

Figure 1: Putative Biosynthetic Pathway of Boeravinone E.

Quantitative Data

Quantitative analysis of boeravinones in Boerhaavia diffusa has been performed, primarily on the root extracts, where these compounds are most abundant. The concentrations can vary based on geographical location, plant age, and extraction methodology.

Compound	Plant Part	Extraction Method	Analytical Method	Concentration (% w/w)	Reference
Boeravinone B	Roots	Reflux with methanol (B129727)	UPLC/PDA	Major Compound	[1]
Boeravinone E	Roots	Not specified	RP-HPLC	0.05%	[2]
Boeravinone B	Roots	Not specified	RP-HPLC	0.22%	[2]

Experimental Protocols

The elucidation of a plant biosynthetic pathway requires a multi-faceted approach, combining analytical chemistry, enzymology, and molecular biology. Below are detailed methodologies for key experiments relevant to the study of the Boeravinone E pathway.

Extraction and Quantification of Boeravinones by UPLC/PDA

This protocol is adapted from methods developed for the quantitative analysis of boeravinones in B. diffusa roots.[1]

Objective: To extract and quantify Boeravinone E from B. diffusa plant material.

Materials:

• Dried, powdered root material of B. diffusa

• Methanol (HPLC grade)

• Water with 0.1% acetic acid (HPLC grade)

• Boeravinone E standard

• UPLC system with a photodiode array (PDA) detector

• BEH Shield C18 column (e.g., 2.1 × 100 mm, 1.7 µm)

• Reflux apparatus

• Rotary evaporator

• Syringe filters (0.22 µm)

Procedure:

• Extraction:

  • Accurately weigh approximately 1 g of powdered root material.

  • Transfer the powder to a round-bottom flask and add 50 mL of methanol.

  • Reflux the mixture for 2 hours.

  • Allow the extract to cool, then filter.

  • Concentrate the filtrate to dryness using a rotary evaporator.

  • Redissolve the dried extract in a known volume of methanol (e.g., 10 mL).

  • Filter the solution through a 0.22 µm syringe filter into a UPLC vial.

• UPLC Analysis:

  • Mobile Phase: Solvent A: Water with 0.1% acetic acid; Solvent B: Methanol.

  • Gradient Elution: Establish a suitable gradient program to separate the boeravinones. A typical program might start with a high percentage of Solvent A, gradually increasing the percentage of Solvent B over 20-30 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 273 nm.

  • Injection Volume: 5 µL.

• Quantification:

  • Prepare a series of standard solutions of Boeravinone E of known concentrations.

  • Inject the standard solutions to generate a calibration curve of peak area versus concentration.

  • Inject the plant extract sample.

  • Identify the Boeravinone E peak based on its retention time compared to the standard.

  • Quantify the amount of Boeravinone E in the sample by interpolating its peak area on the calibration curve.

Heterologous Expression and Enzyme Assay for Isoflavone Synthase

This protocol describes a general method for characterizing a candidate isoflavone synthase (IFS) gene.

Objective: To confirm the enzymatic activity of a putative IFS from B. diffusa.

Materials:

• Yeast expression vector (e.g., pYES2)

• Competent yeast cells (e.g., Saccharomyces cerevisiae)

• Yeast growth media (SD-Ura, SG-Ura)

• Naringenin (substrate)

• Yeast microsome isolation buffer

• NADPH

• HPLC system

Procedure:

• Gene Cloning and Yeast Transformation:

  • Isolate the full-length cDNA of the candidate IFS gene from B. diffusa.

  • Clone the cDNA into the yeast expression vector.

  • Transform the construct into competent yeast cells.

  • Select for transformed colonies on appropriate selection media.

• Protein Expression:

  • Grow a starter culture of the transformed yeast in SD-Ura medium.

  • Inoculate a larger volume of SG-Ura medium (containing galactose to induce expression) with the starter culture.

  • Incubate with shaking for 24-48 hours.

• Microsome Isolation:

  • Harvest the yeast cells by centrifugation.

  • Resuspend the cells in microsome isolation buffer.

  • Lyse the cells (e.g., using glass beads and vortexing).

  • Centrifuge to remove cell debris.

  • Perform ultracentrifugation of the supernatant to pellet the microsomal fraction.

  • Resuspend the microsomes in assay buffer.

• Enzyme Assay:

  • Set up the reaction mixture containing the isolated microsomes, naringenin, and NADPH.

  • Incubate at 30 °C for 1-2 hours.

  • Stop the reaction by adding ethyl acetate (B1210297) and vortexing.

  • Centrifuge and collect the ethyl acetate layer.

  • Evaporate the solvent and redissolve the residue in methanol.

• Product Analysis:

  • Analyze the reaction products by HPLC.

  • Compare the retention time of the product with that of an authentic standard of the expected 2-hydroxyisoflavanone or its dehydrated product, daidzein.

  • Confirm the identity of the product using LC-MS if necessary.

Figure 2: General Experimental Workflow for Biosynthetic Pathway Elucidation.

Regulatory Signaling Pathways

The biosynthesis of isoflavonoids is tightly regulated at the transcriptional level. The expression of the structural genes in the pathway is controlled by a combination of transcription factors, primarily from the MYB, basic helix-loop-helix (bHLH), and WD40-repeat protein families. These proteins often form a ternary complex (MBW complex) that binds to the promoters of the biosynthetic genes, thereby activating their transcription.

The activity of this regulatory network is influenced by various developmental cues and environmental stimuli, including pathogen attack, UV radiation, and nutrient availability. Hormonal signals are also known to play a role in modulating the expression of isoflavonoid biosynthetic genes. This complex regulatory web allows the plant to produce these specialized metabolites in specific tissues and at specific times when they are needed for defense or signaling.

Figure 3: General Regulatory Network for Isoflavonoid Biosynthesis.

Future Outlook

The putative biosynthetic pathway of Boeravinone E presented in this guide provides a solid framework for future research. The immediate next steps should focus on the identification and functional characterization of the specific enzymes from Boerhaavia diffusa that are involved in the later, more specialized steps of the pathway. This will likely involve a combination of transcriptomics, proteomics, and gene silencing techniques. A thorough understanding of the biosynthetic and regulatory networks will not only be of fundamental scientific interest but will also pave the way for the metabolic engineering of Boeravinone E and related compounds in microbial or plant-based systems for sustainable production.

References

• 1. Biosynthesis and metabolic engineering of isoflavonoids in model plants and crops: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chalcone synthase - Wikipedia [en.wikipedia.org]

Boeravinone E: A Technical Guide to its Putative Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boeravinone E, a rotenoid isolated from the medicinal plant Boerhaavia diffusa, has garnered scientific interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the current understanding of Boeravinone E's mechanism of action, drawing from available preclinical data and in-silico studies. While direct, in-depth experimental validation of its specific molecular targets remains an area for active research, this document synthesizes the existing evidence to propose putative pathways, details relevant experimental protocols for their validation, and presents the information in a structured format to aid researchers and professionals in drug development. The primary reported activity of Boeravinone E is its potent spasmolytic effect, with computational studies also suggesting a high affinity for the Angiotensin-Converting Enzyme 2 (ACE2) receptor.

Putative Mechanisms of Action

The current body of scientific literature suggests two primary putative mechanisms of action for Boeravinone E: spasmolytic activity, likely mediated through calcium channel modulation, and potential interaction with the Renin-Angiotensin System via ACE2 inhibition.

Spasmolytic Activity via Calcium Channel Modulation

Boeravinone E has been identified as a potent spasmolytic agent, demonstrating inhibitory effects on smooth muscle contractions induced by acetylcholine (B1216132).[1] The contraction of smooth muscle is fundamentally dependent on the influx of extracellular calcium (Ca²⁺) through voltage-gated calcium channels, which leads to the activation of calmodulin and subsequent muscle contraction. Many natural spasmolytic compounds exert their effects by blocking these channels.

Although direct experimental evidence for Boeravinone E's effect on calcium channels is not yet available, the presence of the known calcium channel antagonist, liriodendrin, in Boerhaavia diffusa and the common mechanism of action for spasmolytics suggest a high probability of a similar mechanism for Boeravinone E.[2]

Proposed Signaling Pathway for Spasmolytic Action

Caption: Proposed mechanism of Boeravinone E's spasmolytic action.

In-Silico Evidence for ACE2 Inhibition

A molecular docking study has indicated that Boeravinone E exhibits a strong binding affinity for the Angiotensin-Converting Enzyme 2 (ACE2) receptor, with a calculated binding energy of -9.5 kcal/mol.[3] ACE2 is a critical enzyme in the Renin-Angiotensin System (RAS), responsible for converting angiotensin II to angiotensin-(1-7), thereby playing a role in regulating blood pressure and inflammation. Inhibition of ACE2 could have significant physiological effects. However, it is crucial to note that this finding is based on computational predictions and awaits experimental validation.

Logical Relationship for Putative ACE2 Inhibition

Caption: In-silico predicted interaction between Boeravinone E and ACE2.

Quantitative Data

Currently, there is a paucity of publicly available, peer-reviewed quantitative data specifically for Boeravinone E's mechanism of action. The following table summarizes the available in-silico data.

Parameter	Value	Method	Source
Binding Energy (ACE2)	-9.5 kcal/mol	Molecular Docking	[3]

Experimental Protocols for Mechanism Validation

To rigorously elucidate the mechanism of action of Boeravinone E, a series of well-defined experiments are required. The following protocols are proposed based on standard methodologies used for characterizing similar compounds.

Validation of Spasmolytic Activity and Calcium Channel Blockade

Objective: To experimentally confirm the spasmolytic activity of Boeravinone E and determine if it acts as a calcium channel blocker.

Experimental Workflow:

Caption: Workflow for validating spasmolytic and Ca²⁺ channel blocking activity.

Methodology:

• Tissue Preparation: A segment of the terminal ileum is isolated from a guinea pig and mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

• Induction of Contraction: After an equilibration period, contractions are induced using a spasmogen such as acetylcholine (to stimulate muscarinic receptors) or a high concentration of potassium chloride (KCl) (to depolarize the cell membrane and open voltage-gated Ca²⁺ channels).

• Application of Boeravinone E: Cumulative concentrations of Boeravinone E are added to the organ bath, and the resulting changes in isometric contraction are recorded using a force transducer.

• Assessment of Calcium Channel Blockade: To specifically investigate the role of extracellular calcium influx, the experiment is repeated in a Ca²⁺-free Krebs-Henseleit solution containing a high concentration of K⁺. Ca²⁺ is then added back cumulatively to induce contractions, and the effect of pre-incubation with Boeravinone E on these contractions is measured. A reduction in the Ca²⁺-induced contraction would strongly suggest a calcium channel blocking mechanism.

• Data Analysis: The concentration-response curves are plotted, and the IC₅₀ value (the concentration of Boeravinone E that causes 50% inhibition of the maximal contraction) is calculated.

Experimental Validation of ACE2 Inhibition

Objective: To experimentally validate the in-silico prediction of Boeravinone E binding to and inhibiting ACE2.

Experimental Workflow:

Caption: Workflow for validating ACE2 inhibition and binding affinity.

Methodology:

• Enzyme Inhibition Assay:

  • Recombinant human ACE2 enzyme is incubated with varying concentrations of Boeravinone E.

  • A fluorogenic ACE2 substrate (e.g., Mca-APK(Dnp)) is added to initiate the enzymatic reaction.

  • The fluorescence intensity is measured over time using a microplate reader.

  • The rate of substrate cleavage is calculated, and the inhibitory effect of Boeravinone E is determined. The IC₅₀ value is then calculated from the concentration-inhibition curve.

• Binding Affinity Assays:

  • Surface Plasmon Resonance (SPR): Recombinant ACE2 is immobilized on a sensor chip. Boeravinone E at various concentrations is flowed over the chip, and the binding and dissociation are monitored in real-time to determine the association (ka), dissociation (kd), and equilibrium dissociation (Kd) constants.

  • Microscale Thermophoresis (MST): Fluorescently labeled ACE2 is mixed with a serial dilution of Boeravinone E. The movement of the complex in a temperature gradient is measured to determine the binding affinity (Kd).

Conclusion and Future Directions

The available evidence points towards Boeravinone E being a promising natural compound with potential therapeutic applications, primarily as a spasmolytic agent. The most plausible mechanism for this activity is the blockade of L-type calcium channels in smooth muscle cells. Additionally, in-silico data suggests a potential interaction with the ACE2 receptor, which warrants further investigation.

Future research should focus on the experimental validation of these proposed mechanisms. Specifically, detailed electrophysiological studies (e.g., patch-clamp) are needed to confirm the interaction of Boeravinone E with calcium channels. Furthermore, robust enzymatic and binding assays are required to validate the predicted inhibition of ACE2. Structure-activity relationship studies of Boeravinone E and its analogues could also provide valuable insights for the development of more potent and selective therapeutic agents. The protocols outlined in this guide provide a clear roadmap for these future investigations.

References

• 1. A Review on Rotenoids: Purification, Characterization and its Biological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Boeravinone E | C17H12O7 | CID 11537197 - PubChem [pubchem.ncbi.nlm.nih.gov]

Boeravinone E: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid, a class of naturally occurring heterocyclic compounds, predominantly isolated from the roots of Boerhavia diffusa Linn. (Nyctaginaceae), a plant widely used in traditional medicine.[1][2] This technical guide provides a detailed overview of the existing scientific literature on Boeravinone E, focusing on its chemical properties, biological activities, and underlying mechanisms of action. The information is presented to support further research and drug development initiatives.

Chemical Properties

Boeravinone E is characterized by the following molecular and physical properties:

Property	Value	Source
Molecular Formula	C₁₇H₁₂O₇	[3]
Molecular Weight	328.27 g/mol	[3]
IUPAC Name	3,6,9,11-tetrahydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one	[3]

Biological Activities and Quantitative Data

Boeravinone E has demonstrated notable biological activities, particularly as a spasmolytic agent and an enzyme inhibitor. The available quantitative data from in vitro studies are summarized below.

Biological Activity	Assay System	Result	Source
Spasmolytic Activity	Acetylcholine-induced contractions in isolated guinea pig ileum	100% inhibition at 30 µg/ml	[4]
β-Secretase (BACE1) Inhibition	In vitro enzyme assay	IC₅₀ = 5.57 μM	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducibility and further investigation.

Spasmolytic Activity on Isolated Guinea Pig Ileum

The spasmolytic effect of Boeravinone E was evaluated by assessing its ability to inhibit contractions of the isolated guinea pig ileum induced by acetylcholine (B1216132).[4][6]

Methodology:

• Tissue Preparation: Male guinea pigs are euthanized, and segments of the distal ileum (approximately 2 cm) are dissected and mounted vertically in an organ bath containing Tyrode's solution, maintained at 37°C and aerated with carbogen (B8564812) (95% O₂ + 5% CO₂).[7]

• Equilibration: The tissue is allowed to equilibrate under a resting tension for a specified period (e.g., 60 minutes), with regular changes of the Tyrode's solution.[4]

• Induction of Contraction: A contractile agent, such as acetylcholine (ACh), is added to the organ bath to induce a stable contraction.[4][6]

• Application of Boeravinone E: Once a stable contraction is achieved, Boeravinone E is added to the bath in a cumulative or single-dose manner.

• Measurement of Relaxation: The relaxation of the ileal strip is measured isometrically and expressed as a percentage of the initial contraction induced by the spasmogen.[4]

β-Secretase (BACE1) Inhibition Assay

The inhibitory activity of Boeravinone E against β-secretase (BACE1) is determined using a fluorescence resonance energy transfer (FRET) based assay.

Methodology:

• Reagent Preparation: A reaction mixture is prepared containing a specific fluorogenic BACE1 substrate, the BACE1 enzyme, and an assay buffer (pH 4.5).[8] The substrate consists of a peptide sequence flanked by a fluorescent donor (e.g., EDANS) and a quencher (e.g., DABCYL).

• Incubation: Boeravinone E at various concentrations is pre-incubated with the BACE1 enzyme.

• Reaction Initiation: The reaction is initiated by the addition of the BACE1 substrate. In the absence of an inhibitor, BACE1 cleaves the substrate, separating the donor and quencher, resulting in a fluorescent signal.

• Fluorescence Measurement: The fluorescence intensity is measured over time using a fluorescence microplate reader with excitation and emission wavelengths appropriate for the specific fluorophore used (e.g., Ex/Em = 320/405 nm or 335-355/495-510 nm).[8]

• Data Analysis: The rate of substrate cleavage is determined from the increase in fluorescence. The IC₅₀ value, the concentration of Boeravinone E that inhibits 50% of the BACE1 activity, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Signaling Pathways

Currently, there is a lack of direct evidence in the reviewed literature specifically implicating Boeravinone E in the modulation of intracellular signaling pathways. However, studies on the closely related rotenoid, Boeravinone G , also isolated from Boerhaavia diffusa, have demonstrated potent antioxidant and genoprotective effects.[9][10] These effects were found to be mediated, in part, through the modulation of the MAP kinase (ERK1) and NF-κB signaling pathways .[9][10]

Boeravinone G was shown to reduce the levels of phosphorylated ERK1 and phosphorylated NF-κB p65 that were elevated by oxidative stress.[9] This suggests a potential mechanism by which rotenoids from B. diffusa may exert their protective effects. Given the structural similarity between Boeravinone E and Boeravinone G, it is plausible that Boeravinone E may also interact with these or similar pathways. However, this remains an area for future investigation.

Conclusion and Future Directions

Boeravinone E is a bioactive rotenoid with demonstrated spasmolytic and β-secretase inhibitory activities. The quantitative data and experimental protocols provided in this guide offer a foundation for further research. Key areas for future investigation include:

• Comprehensive Pharmacological Profiling: Elucidating the full spectrum of Boeravinone E's biological activities.

• Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways modulated by Boeravinone E, particularly its potential influence on MAP kinase and NF-κB pathways.

• In Vivo Efficacy and Safety: Evaluating the therapeutic potential and toxicological profile of Boeravinone E in animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of Boeravinone E to optimize its potency and selectivity for specific targets.

A deeper understanding of Boeravinone E's pharmacology will be instrumental in unlocking its potential as a lead compound for the development of novel therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isolation of new rotenoids from Boerhaavia diffusa and evaluation of their effect on intestinal motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Natural Antispasmodics: Source, Stereochemical Configuration, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antispasmodic Activity of Prenylated Phenolic Compounds from the Root Bark of Morus nigra [mdpi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Rotenoid Composition of Boerhaavia diffusa

For Researchers, Scientists, and Drug Development Professionals

Abstract: Boerhaavia diffusa L. (Nyctaginaceae), a plant widely used in traditional medicine, is a rich source of rotenoids, a class of isoflavonoids with significant pharmacological potential.[1] This document provides a comprehensive technical overview of the rotenoid composition of B. diffusa, focusing on the primary compounds known as boeravinones. It details quantitative data, outlines established experimental protocols for extraction, isolation, and analysis, and visualizes key processes and biological pathways. The information presented is intended to serve as a foundational resource for research and development initiatives targeting the therapeutic applications of these natural products.

Introduction to Boerhaavia diffusa and Rotenoids

Boerhaavia diffusa, commonly known as Punarnava, is a perennial creeping herb found in tropical and subtropical regions.[2] In traditional systems of medicine, particularly Ayurveda, it is classified as a "rasayana" herb, recognized for its rejuvenating and life-strengthening properties.[1] The roots of the plant are a primary source of its medicinal compounds.[1]

Phytochemical analysis has revealed a diverse array of bioactive molecules within B. diffusa, including alkaloids, flavonoids, steroids, and lignans.[1][2] Among the most significant are the rotenoids, a group of isoflavonoids.[1][2] The specific rotenoids found in this plant are known as boeravinones, which have been the subject of extensive research due to their promising biological activities, including anti-inflammatory, antioxidant, spasmolytic, and anticancer effects.[3][4][5] This guide focuses specifically on these boeravinone constituents.

Identified Rotenoids in Boerhaavia diffusa

A significant number of rotenoids, primarily boeravinones, have been isolated and structurally elucidated from the roots of B. diffusa. These compounds form the basis of the plant's pharmacological profile. The identified rotenoids include:

• Boeravinone A[2]

• Boeravinone B[2]

• Boeravinone C[2]

• Boeravinone D[6][7]

• Boeravinone E[6][7]

• Boeravinone F[8]

• Boeravinone G[6][7]

• Boeravinone H[6][7]

• Additional novel and known rotenoids[3][9]

These compounds are often studied for their potential as therapeutic agents, with boeravinone B, D, G, and H being frequently investigated for their anti-inflammatory and antioxidant properties.[3][4][9]

Quantitative Analysis of Rotenoid Content

The concentration of rotenoids, particularly boeravinone B, varies significantly between different parts of the Boerhaavia diffusa plant and is also influenced by seasonal factors.[10][11] Quantitative analysis is crucial for the standardization of herbal extracts and formulations to ensure consistent efficacy and quality.[12][13] High-Performance Thin-Layer Chromatography (HPTLC), High-Performance Liquid Chromatography (HPLC), and Ultra-Performance Liquid Chromatography (UPLC) are the predominant analytical techniques used for this purpose.[5][10][12][14]

A study focusing on seasonal variation found the highest yields of boeravinone B in plants harvested in July.[10][15] The distribution of boeravinone B within the plant is not uniform, with the highest concentrations found in the roots.[10][11][15][16]

Table 1: Quantitative Distribution of Boeravinone B in Boerhaavia diffusa

Plant Part	Boeravinone B Content (% w/w)
Roots	6.63%[10][11][15][16]
Leaves	4.28%[10][11][15][16]
Shoots (Stems)	3.08%[10][11][15][16]

| Whole Plant (Hydroalcoholic Extract) | 0.041%[2] |

Data derived from HPTLC analysis of plants collected in the month of July, representing peak concentration.[10][11][15]

Experimental Protocols

The extraction, isolation, and quantification of boeravinones from B. diffusa require a multi-step approach. The following protocols are synthesized from established methodologies reported in the scientific literature.

Extraction and Fractionation

Objective: To extract crude rotenoids from plant material and perform initial separation from other phytochemicals.

Methodology:

• Plant Material Preparation: Air-dry the roots of Boerhaavia diffusa in the shade, then pulverize them into a coarse powder.

• Solvent Extraction:

  • Methanol (B129727) Reflux: Place the powdered root material in a round-bottom flask and add methanol (e.g., in a 1:6 w/v ratio).[17] Heat the mixture to reflux for a minimum of 2 hours.[5][18] Repeat the extraction process three times with fresh solvent to ensure maximum yield.[17]

  • Methanol Maceration (Room Temperature): Alternatively, soak the plant material in methanol (e.g., 3 x 3 L for ~1 kg of material) at room temperature for an extended period (e.g., 24-48 hours), agitating periodically.[4]

• Concentration: Combine the methanolic filtrates from all extractions and concentrate the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 50°C).[17] Dry the resulting crude extract completely, for example, in a vacuum tray drier.[17]

• Kupchan Partitioning (Optional Fractionation): For bioassay-guided fractionation, the crude methanol extract can be further partitioned.[4]

  • Dissolve the crude extract in a 9:1 methanol-water mixture.

  • Perform liquid-liquid partitioning sequentially against solvents of increasing polarity, such as n-hexane, carbon tetrachloride (CCl₄), and chloroform (B151607) (CHCl₃), to yield distinct fractions.[4] This process helps in separating compounds based on their polarity, with rotenoids often concentrating in moderately polar fractions like CCl₄.[4]

Isolation and Purification

Objective: To isolate individual boeravinone compounds from the crude extract or enriched fraction.

Methodology:

• Silica (B1680970) Gel Column Chromatography:

  • Pack a glass column with silica gel (e.g., 60-120 mesh) as the stationary phase.

  • Apply the crude extract or a specific fraction (e.g., the CCl₄ fraction) adsorbed onto a small amount of silica gel to the top of the column.[4]

  • Elute the column with a gradient solvent system, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate (B1210297) or chloroform).

  • Collect the eluate in sequential fractions and monitor them using Thin Layer Chromatography (TLC) to identify fractions containing compounds of interest.

• High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions from column chromatography that contain the target compounds.

  • Further purify these pooled fractions using preparative or semi-preparative HPLC.[4]

  • A typical system would use a reversed-phase C18 column.[12]

  • The mobile phase is generally a gradient mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often containing a small percentage of acid (e.g., 0.1% formic acid or orthophosphoric acid) to improve peak shape.[12][14]

  • The pure compounds are collected based on their retention times. The identity and structure of isolated compounds are then confirmed using spectroscopic methods like MS, ¹H-NMR, and ¹³C-NMR.[6][7]

Quantification

Objective: To accurately measure the concentration of specific boeravinones in an extract.

Methodology (UPLC-PDA):

• Standard and Sample Preparation:

  • Prepare a stock solution of a certified boeravinone standard (e.g., Boeravinone B) in HPLC-grade methanol. Create a series of calibration standards by serial dilution.

  • Prepare the sample by accurately weighing the dried plant extract, dissolving it in methanol, sonicating to ensure complete dissolution, and filtering through a 0.22 µm syringe filter.[5][18]

• Chromatographic Conditions:

  • Instrument: Ultra-Performance Liquid Chromatography with a Photodiode Array (PDA) detector.[5][18]

  • Column: A reversed-phase C18 column (e.g., BEH Shield C18, 2.1 × 100 mm, 1.7 µm).[5][18]

  • Mobile Phase: A gradient elution using methanol and water (containing 0.1% acetic acid).[5][18]

  • Flow Rate: Approximately 0.4 mL/min.[5][18]

  • Detection: Monitor at the maximum absorbance wavelength (λmax) for boeravinones, typically around 273 nm or 276 nm.[5][14]

• Analysis:

  • Inject the prepared standards and samples into the UPLC system.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Quantify the amount of the boeravinone in the sample by comparing its peak area to the calibration curve.[10]

Fig. 1: General experimental workflow for rotenoid analysis.

Biological Activity and Signaling Pathways

Boeravinones have demonstrated a range of biological activities, with antioxidant and anti-inflammatory effects being particularly well-documented.[3][4] Boeravinone G, for instance, has been identified as a potent antioxidant.[4][19] Its mechanism involves scavenging free radicals and modulating key cellular signaling pathways involved in the oxidative stress response.[4][20]

Reactive Oxygen Species (ROS) can activate the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAP Kinase (Mitogen-Activated Protein Kinase) pathways. This activation leads to the transcription of pro-inflammatory genes. Boeravinone G has been shown to exert its antioxidant and genoprotective effects by inhibiting the phosphorylation of NF-κB p65 and ERK1 (a member of the MAP kinase family), thereby downregulating the inflammatory response triggered by oxidative stress.[4][19][20]

Fig. 2: Boeravinone G's inhibition of oxidative stress pathways.

Conclusion

Boerhaavia diffusa is a validated source of pharmacologically active rotenoids, namely boeravinones. The concentration of these compounds, particularly boeravinone B, is highest in the root system, highlighting this plant part as the primary material for drug development purposes.[10][11] The methodologies for the extraction, isolation, and robust quantification of these compounds are well-established, utilizing standard chromatographic techniques like HPLC and UPLC.[5][14] Furthermore, mechanistic studies on individual compounds like boeravinone G are beginning to elucidate their action on key cellular pathways, such as NF-κB and MAP kinase, providing a scientific basis for their traditional use as anti-inflammatory and antioxidant agents.[4][20] This technical guide provides a foundational summary to aid researchers and drug development professionals in harnessing the therapeutic potential of Boerhaavia diffusa rotenoids.

References

• 1. Phytochemical, Therapeutic, and Ethnopharmacological Overview for a Traditionally Important Herb: Boerhavia diffusa Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boerhaavia Diffusa: Bioactive Compounds and Pharmacological Activities – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 5. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation of new rotenoids from Boerhaavia diffusa and evaluation of their effect on intestinal motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. brill.com [brill.com]
• 12. jneonatalsurg.com [jneonatalsurg.com]
• 13. jneonatalsurg.com [jneonatalsurg.com]
• 14. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. brill.com [brill.com]
• 16. researchgate.net [researchgate.net]
• 17. isca.me [isca.me]
• 18. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA. | Semantic Scholar [semanticscholar.org]
• 19. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Docking of Boeravinone E: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive overview of the in silico molecular docking studies conducted on Boeravinone E, a natural rotenoid isolated from the plant Boerhaavia diffusa. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the computational evaluation of this promising bioactive compound.

Introduction to Boeravinone E

Boeravinone E is a rotenoid compound found in the roots of Boerhaavia diffusa, a plant with a history of use in traditional Ayurvedic medicine.[1] Modern scientific investigations have focused on the various bioactive properties of extracts from this plant, including anti-inflammatory, anti-cancer, and cardioprotective effects.[2] In silico docking studies have emerged as a crucial tool to elucidate the molecular mechanisms underlying these activities by predicting the binding affinities and interactions of Boeravinone E with various protein targets.[1]

Molecular Docking Protocols for Boeravinone E

The following sections outline a generalized experimental protocol for performing in silico docking studies with Boeravinone E, based on methodologies reported in the scientific literature.

The three-dimensional structure of Boeravinone E is the starting point for any in silico docking study.

• Structure Retrieval: The 3D structure of Boeravinone E can be obtained from chemical databases such as PubChem or IMPPAT (Indian Medicinal Plants, Phytochemistry and Therapeutics).[3] Alternatively, the structure can be drawn using chemical drawing software like ChemDraw.

• Energy Minimization: To obtain a stable and low-energy conformation, the ligand structure is subjected to energy minimization. This is typically performed using force fields such as the Universal Force Field (UFF).[3]

• File Format Conversion: The prepared ligand structure is saved in a suitable format for docking software, such as PDBQT, after being identified as a ligand in the chosen software.[3]

The selection and preparation of the target protein are critical for a successful docking study.

• Target Selection and Retrieval: The 3D structure of the target protein is downloaded from the Protein Data Bank (PDB). The selection criteria for the protein include a high-resolution X-ray diffraction structure with no breaks in the chain.[3]

• Protein Clean-up: The downloaded protein structure is prepared by removing water molecules and any co-crystallized ligands.[3]

• Addition of Polar Hydrogens: Polar hydrogen atoms are added to the protein structure, which is essential for calculating correct electrostatic interactions.[3]

• File Format Conversion: The prepared protein is saved in a docking-compatible format, such as PDBQT, after being identified as a macromolecule.[3]

• Software: Several software packages are available for molecular docking, with PyRx and AutoDock Vina being commonly used for Boeravinone E studies.[3][4]

• Grid Box Definition: A grid box is defined around the active site of the target protein to specify the search space for the ligand docking. The dimensions of the grid box are set to encompass the entire binding pocket.[3][4]

• Docking Execution: The docking simulation is performed using a search algorithm, such as a gradient optimization algorithm, to explore various conformations and orientations of the ligand within the protein's active site.[4]

• Analysis of Results: The results are analyzed based on the binding energy (in kcal/mol), with the most negative value indicating the highest binding affinity.[3] The protein-ligand interactions, including hydrogen bonds and hydrophobic interactions, are visualized and analyzed using software like Biovia Discovery Studio.[3]

Quantitative Data from Boeravinone E Docking Studies

The following tables summarize the quantitative data from various in silico docking studies involving Boeravinone E and related compounds.

Table 1: Binding Affinities of Boeravinone E and Related Compounds against Various Protein Targets

Ligand	Target Protein	Binding Energy (kcal/mol)
Boeravinone E	ACE-II	-9.5[3]
Boeravinone E	Native PLCE1	-7.5[4]
Boeravinone E	Mutant PLCE1	-6.1[4]
Boeravinone A	Mutant Wilms tumor-1 protein	-8.96[5]
Boeravinone B	ACE-II	-10[3]
Boeravinone B	Native PLCE1	-7.5[4]
Boeravinone C	ACE-II	-9.2[3]
Boeravinone F	ACE-II	-10[3]
Boeravinone F	Native PLCE1	-7.6[4]
Boeravinone F	Mutant Wilms tumor-1 protein	-9.56[5]
Boeravinone G	GMP synthase (guaA)	-7.6 to -8.4[6]
Boeravinone J	Native CDK2AP1	-7.9[7]

Signaling Pathways and Experimental Workflows

The following diagrams visualize key signaling pathways involving protein targets of Boeravinone E and the general workflow of in silico docking studies.

General workflow for in silico molecular docking of Boeravinone E.

Potential role of Boeravinone E in the EGFR-RAS-MAPK signaling pathway.

Conclusion

In silico docking studies have proven to be a valuable approach for identifying the potential molecular targets of Boeravinone E and for providing insights into its mechanism of action. The data summarized in this guide indicate that Boeravinone E and its related compounds exhibit promising binding affinities towards a range of protein targets implicated in various diseases. These computational findings provide a strong basis for further experimental validation and for the potential development of Boeravinone E as a therapeutic agent.

References

• 1. Boeravinone E | 137787-00-9 | MFA78700 | Biosynth [biosynth.com]
• 2. mdpi.com [mdpi.com]
• 3. e-nps.or.kr [e-nps.or.kr]
• 4. researchgate.net [researchgate.net]
• 5. Explicit water-ligand docking, drug-likeness and molecular dynamics simulation analysis to predict the potency of Boerhavia diffusa plant extract against mutant wilms tumor-1 protein responsible for type 4 nephrotic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Boeravinone derivatives from Boerhavia diffusa potently target GMP synthase in drug-resistant Acinetobacter baumannii: An AI-guided in silico approach to combat antimicrobial resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Boeravinone E: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Boeravinone E, a natural rotenoid with significant therapeutic potential. This document covers its physicochemical properties, detailed experimental protocols for its isolation and biological evaluation, and an exploration of its potential mechanisms of action through key signaling pathways.

Core Physicochemical Properties

Boeravinone E is a rotenoid-class compound isolated from medicinal plants such as Boerhaavia diffusa and Mirabilis jalapa. Its molecular characteristics are fundamental for its biological activity and are summarized below.

Property	Value
Molecular Formula	C₁₇H₁₂O₇
Molecular Weight	328.27 g/mol
IUPAC Name	3,6,9,11-tetrahydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one
CAS Number	137787-00-9

Experimental Protocols

This section details the methodologies for the isolation, purification, and biological assessment of Boeravinone E.

Isolation and Purification of Boeravinone E from Boerhaavia diffusa Roots

This protocol describes a bioassay-guided fractionation method for the isolation of Boeravinone E.

• Extraction:

  • Air-dry the roots of Boerhaavia diffusa at room temperature and grind them into a coarse powder.

  • Perform exhaustive extraction of the powdered root material with methanol (B129727) at room temperature.

  • Concentrate the methanolic extract under reduced pressure using a rotary evaporator to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude methanolic extract in distilled water.

  • Successively partition the aqueous suspension with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297). Boeravinone E is typically enriched in the chloroform or ethyl acetate fraction.

• Column Chromatography:

  • Subject the bioactive fraction (e.g., ethyl acetate fraction) to column chromatography on a silica (B1680970) gel (60-120 mesh) column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity. For example, start with 100% n-hexane and gradually increase the ethyl acetate concentration (e.g., 95:5, 90:10, 85:15, etc.).

  • Collect fractions of 20-25 mL and monitor them by Thin Layer Chromatography (TLC).

• Thin Layer Chromatography (TLC) Analysis:

  • Spot the collected fractions on pre-coated silica gel 60 F₂₅₄ plates.

  • Develop the plates in a suitable solvent system, such as chloroform:methanol (95:5 v/v).

  • Visualize the spots under UV light (254 nm and 366 nm) and by spraying with a suitable visualizing agent (e.g., vanillin-sulfuric acid reagent) followed by heating.

  • Pool the fractions showing a spot corresponding to the Rf value of a Boeravinone E standard.

• Purification by Preparative HPLC:

  • Further purify the pooled fractions using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.

  • Use a mobile phase gradient of methanol and water.

  • Monitor the elution at a suitable wavelength (e.g., 254 nm) and collect the peak corresponding to Boeravinone E.

• Structural Elucidation:

  • Confirm the identity and purity of the isolated Boeravinone E using spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Isolation workflow for Boeravinone E.

Spasmolytic Activity Assay on Isolated Guinea Pig Ileum

This ex vivo assay evaluates the smooth muscle relaxant properties of Boeravinone E.[1]

• Tissue Preparation:

  • Euthanize a guinea pig (250-300 g) following ethical guidelines.

  • Isolate a segment of the terminal ileum and place it in freshly prepared Tyrode's solution (Composition in mM: NaCl 136.9, KCl 2.68, CaCl₂ 1.8, MgCl₂ 1.05, NaHCO₃ 11.9, NaH₂PO₄ 0.42, Glucose 5.55).

  • Clean the ileum segment by gently flushing with Tyrode's solution to remove luminal contents.

  • Cut the ileum into 2-3 cm long segments.

• Experimental Setup:

  • Mount each ileum segment in a 10 mL organ bath containing Tyrode's solution, maintained at 37°C and continuously aerated with carbogen (B8564812) (95% O₂ and 5% CO₂).

  • Apply a resting tension of 1 g and allow the tissue to equilibrate for at least 30 minutes, with changes of Tyrode's solution every 15 minutes.

  • Record isometric contractions using a force-displacement transducer connected to a data acquisition system.

• Assay Procedure:

  • Induce sustained contractions of the ileum preparation using a submaximal concentration of an agonist such as acetylcholine (B1216132) (1 µM) or histamine (B1213489) (1 µM).

  • Once the contraction has reached a plateau, add Boeravinone E cumulatively in increasing concentrations (e.g., 0.1, 1, 10, 100 µM) to the organ bath.

  • Record the relaxation response as a percentage of the agonist-induced contraction.

  • Calculate the IC₅₀ value (the concentration of Boeravinone E that causes 50% relaxation of the pre-contracted tissue).

• Mechanism of Action Studies:

  • To investigate the involvement of calcium channels, pre-contract the tissue with a high concentration of KCl (e.g., 80 mM). A substance that relaxes KCl-induced contractions is likely acting as a calcium channel blocker.[2]

  • To investigate effects on intracellular calcium release, use calcium-free Tyrode's solution containing EDTA, and induce contractions with an agonist that mobilizes intracellular calcium stores.

Spasmolytic activity assay workflow.

β-Secretase (BACE1) Inhibition Assay

This in vitro enzymatic assay is used to determine the inhibitory effect of Boeravinone E on β-secretase (BACE1), an enzyme implicated in Alzheimer's disease. A Fluorescence Resonance Energy Transfer (FRET) based assay is commonly employed.[3][4]

• Reagents and Materials:

  • Recombinant human BACE1 enzyme.

  • BACE1 FRET substrate (e.g., a peptide containing the Swedish mutation of amyloid precursor protein, flanked by a fluorophore and a quencher).

  • Assay buffer (e.g., 50 mM sodium acetate, pH 4.5).

  • Boeravinone E dissolved in DMSO.

  • A known BACE1 inhibitor as a positive control.

  • 96-well black microplate.

  • Fluorescence plate reader.

• Assay Procedure:

  • In a 96-well plate, add the following to each well:

    • Assay buffer.

    • Boeravinone E at various concentrations (e.g., 0.1 to 100 µM). For control wells, add DMSO vehicle.

    • BACE1 enzyme solution.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding the BACE1 FRET substrate to each well.

  • Measure the fluorescence intensity kinetically over 60-120 minutes or as an endpoint reading after a fixed incubation time at 37°C. The excitation and emission wavelengths will depend on the specific FRET pair used in the substrate (e.g., Ex/Em = 320/405 nm).

  • The cleavage of the substrate by BACE1 separates the fluorophore and the quencher, resulting in an increase in fluorescence.

• Data Analysis:

  • Calculate the percentage of BACE1 inhibition for each concentration of Boeravinone E relative to the control (DMSO treated) wells.

  • Plot the percentage inhibition against the logarithm of the Boeravinone E concentration and determine the IC₅₀ value.

β-Secretase (BACE1) inhibition assay workflow.

Potential Signaling Pathways

While the precise signaling pathways modulated by Boeravinone E are still under investigation, studies on structurally related rotenoids, such as Boeravinone B and G, provide insights into its likely mechanisms of action.[5][6][7] These compounds have been shown to influence key inflammatory and cell survival pathways.

MAP Kinase (MAPK) and NF-κB Signaling Pathways

Boeravinone E may exert its anti-inflammatory effects by modulating the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways. These pathways are central to the cellular response to inflammatory stimuli.

• MAPK Pathway: This cascade, involving kinases like ERK, JNK, and p38, regulates a wide range of cellular processes including inflammation, proliferation, and apoptosis. Boeravinone E might inhibit the phosphorylation, and thus the activation, of key MAPK components, leading to a downstream reduction in the production of pro-inflammatory mediators.[7]

• NF-κB Pathway: NF-κB is a critical transcription factor that controls the expression of numerous genes involved in inflammation and immunity. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription. Boeravinone E may prevent the degradation of IκB, thereby inhibiting NF-κB activation.[6]

Potential modulation of MAPK and NF-κB pathways by Boeravinone E.

This technical guide serves as a foundational resource for researchers interested in the pharmacological investigation of Boeravinone E. The provided protocols and pathway analyses are intended to facilitate further exploration of this promising natural compound for drug discovery and development.

References

• 1. Spasmolytic effect of traditional herbal formulation on guinea pig ileum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the spasmolytic activity of the flavonoid fraction of Achillea millefolium s.l. on isolated guinea-pig ilea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for measuring beta-secretase activity in cell and tissue lysate using a fluorogenic peptide substrate in a 96-well format - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. bmbreports.org [bmbreports.org]
• 6. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Boeravinone E: A Technical Guide to its Spasmolytic Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E, a rotenoid isolated from the roots of Boerhaavia diffusa, has demonstrated significant spasmolytic activity, suggesting its potential as a therapeutic agent for gastrointestinal disorders characterized by smooth muscle spasms. This technical guide provides a comprehensive overview of the scientific evidence supporting the spasmolytic properties of Boeravinone E, including quantitative data, detailed experimental protocols, and an exploration of its proposed mechanism of action.

Quantitative Data on Spasmolytic Activity

The spasmolytic effect of Boeravinone E has been quantified in ex vivo studies. The following table summarizes the available data on its inhibitory concentration (IC50) against contractions induced by various spasmogens in isolated guinea pig ileum.

Spasmogen	Boeravinone E IC50 (µM)	Reference
Acetylcholine (1 µM)	25.3 (20.5-31.2)	[1](--INVALID-LINK--)
Barium Chloride (BaCl₂, 1 mM)	28.5 (22.1-36.8)	[1](--INVALID-LINK--)
Electrical Field Stimulation (EFS)	35.6 (28.1-45.2)	[1](--INVALID-LINK--)

Experimental Protocols

The evaluation of the spasmolytic activity of Boeravinone E typically involves the use of isolated smooth muscle preparations, most commonly the guinea pig ileum. This ex vivo model allows for the direct assessment of the compound's effect on muscle contractility.

Isolated Guinea Pig Ileum Assay

Objective: To determine the inhibitory effect of Boeravinone E on contractions of the isolated guinea pig ileum induced by various spasmogens.

Materials and Methods:

• Animal Model: Male Dunkin-Hartley guinea pigs (250-350 g) are used. The animals are euthanized by cervical dislocation and exsanguination.[1](--INVALID-LINK--)

• Tissue Preparation: The ileum is immediately excised, and segments of approximately 2 cm are removed, discarding the 15 cm portion proximal to the caecum. The lumen of each segment is flushed with Tyrode's solution to remove its contents.[1](--INVALID-LINK--)

• Organ Bath Setup: The ileal segments are suspended in a 10 mL organ bath containing Tyrode's solution, maintained at 37 °C, and continuously aerated with a mixture of 95% O₂ and 5% CO₂. The composition of the Tyrode's solution is (mM): NaCl 136.9, KCl 2.7, CaCl₂ 1.8, MgCl₂ 1.0, NaHCO₃ 11.9, NaH₂PO₄ 0.4, and glucose 5.5.[1](--INVALID-LINK--)

• Tension Recording: The tissues are connected to an isometric force transducer under a resting tension of 1 g. The isometric contractions are recorded using a data acquisition system.

• Equilibration: The preparations are allowed to equilibrate for at least 30 minutes, with the bathing solution being changed every 15 minutes.

• Induction of Contractions: Stable contractions are induced by adding a spasmogen to the organ bath. Commonly used spasmogens include:

  • Acetylcholine (ACh): A muscarinic receptor agonist.

  • Barium Chloride (BaCl₂): A non-specific smooth muscle stimulant that directly depolarizes the cell membrane.

  • Electrical Field Stimulation (EFS): Induces neuronal release of excitatory neurotransmitters.

• Application of Boeravinone E: Once stable contractions are achieved, Boeravinone E is added to the organ bath in a cumulative manner to obtain a concentration-response curve.

• Data Analysis: The relaxation induced by Boeravinone E is expressed as a percentage of the maximal contraction induced by the spasmogen. The IC50 value (the concentration of Boeravinone E that produces 50% of the maximum relaxation) is then calculated.

Mechanism of Action: Signaling Pathways

The spasmolytic effect of Boeravinone E is believed to be mediated, at least in part, through the blockade of L-type voltage-dependent calcium channels (L-VDCCs) in smooth muscle cells.

Proposed Signaling Pathway for Spasmolytic Activity

The following diagram illustrates the proposed mechanism of action of Boeravinone E in inhibiting smooth muscle contraction.

Proposed mechanism of Boeravinone E's spasmolytic action.

Experimental Workflow for Spasmolytic Assay

The following diagram outlines the typical experimental workflow for assessing the spasmolytic activity of a test compound like Boeravinone E.

Workflow for the isolated guinea pig ileum spasmolytic assay.

Conclusion

Boeravinone E demonstrates potent spasmolytic activity on intestinal smooth muscle. The primary mechanism of action appears to be the inhibition of calcium influx through L-type voltage-dependent calcium channels, leading to muscle relaxation. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for further research and development of Boeravinone E as a potential therapeutic agent for the management of gastrointestinal motility disorders. Further in-depth studies are warranted to fully elucidate the specific molecular interactions and signaling pathways involved in its spasmolytic effect.

References

• 1. tandfonline.com [tandfonline.com]

The Antioxidant Potential of Boeravinone E: A Technical Whitepaper for Researchers

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract:

Boeravinone E, a rotenoid isolated from the medicinal plant Boerhaavia diffusa, belongs to a class of compounds that have demonstrated significant pharmacological activities. While extensive research has highlighted the potent antioxidant and genoprotective effects of its analogue, Boeravinone G, specific quantitative data on the antioxidant potential of Boeravinone E remains limited in current scientific literature. This technical guide consolidates the available data on the antioxidant capacity of boeravinones and related extracts, details the experimental protocols for key antioxidant assays, and elucidates the potential signaling pathways involved. This information serves as a valuable resource for researchers investigating the therapeutic utility of Boeravinone E and other related rotenoids in oxidative stress-mediated pathologies.

Quantitative Antioxidant Data

Direct quantitative antioxidant data for isolated Boeravinone E is not extensively available in the reviewed literature. However, studies on extracts of Boerhaavia diffusa, which contain Boeravinone E and other related rotenoids, provide insights into the antioxidant potential of this class of compounds. Furthermore, comparative studies on other boeravinones, such as Boeravinone G, D, and H, offer a proxy for understanding the potential activity of Boeravinone E.

Table 1: Antioxidant Activity of Boerhaavia diffusa Extracts and Isolated Boeravinones

Sample	Assay	Result	Reference
Methanolic Extract of B. diffusa	DPPH Radical Scavenging	IC50: 79.47 µg/mL	[1]
Methanolic Extract of B. diffusa	Superoxide Radical Scavenging	IC50: 125.12 µg/mL	[1]
Methanolic Extract of B. diffusa	Nitric Oxide Radical Scavenging	IC50: 244.85 µg/mL	[1]
Hydro-alcoholic Extract of B. diffusa	DPPH Radical Scavenging	Potent activity	[2]
Hydro-alcoholic Extract of B. diffusa	Superoxide Radical Scavenging	Potent activity	[2]
Hydro-alcoholic Extract of B. diffusa	Hydroxyl Radical Scavenging	Potent activity	[2]
Hydro-alcoholic Extract of B. diffusa	Nitric Oxide Radical Scavenging	Potent activity	[2]
Ethanolic Extract of B. diffusa Root	DPPH Radical Scavenging	81.94% inhibition at 1000 mcg/ml	[3]
Ethanolic Extract of B. diffusa Root	Nitric Oxide Scavenging	71.35% inhibition at 250 mcg/ml
Boeravinone G	ESR (Hydroxyl Radical Scavenging)	65.9 ± 3.3% scavenging at 0.5 mg/ml	[4][5]
Boeravinone D	ESR (Hydroxyl Radical Scavenging)	48.6 ± 1.4% scavenging at 0.5 mg/ml	[4][5]
Boeravinone H	ESR (Hydroxyl Radical Scavenging)	50.2 ± 2.4% scavenging at 0.5 mg/ml	[4][5]
Boeravinone G	TBARS Assay (Lipid Peroxidation)	Significant reduction in H₂O₂/Fe²⁺-induced TBARS formation at 0.1–1 ng/ml	[4][6]
Boeravinone G	Cellular ROS Assay	Significant reduction in H₂O₂/Fe²⁺-induced ROS formation at 0.1–1 ng/ml	[4]

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below. These protocols are based on standard methods cited in the literature for assessing the antioxidant activity of natural products.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical.

Methodology:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Dissolve Boeravinone E or the extract in a suitable solvent (e.g., methanol) to prepare a stock solution. A series of dilutions are then prepared.

• Reaction Mixture: Add a specific volume of the sample solution to the DPPH solution. A typical ratio is 1:1 (v/v).

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the reaction mixture with the sample. The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage inhibition against the sample concentration.

DPPH Assay Workflow

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Methodology:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

• Working Solution: Dilute the ABTS•+ stock solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare serial dilutions of Boeravinone E or the extract in a suitable solvent.

• Reaction Mixture: Add a small aliquot of the sample to the ABTS•+ working solution.

• Incubation: Allow the reaction to proceed for a defined time (e.g., 6 minutes) at room temperature.

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

ABTS Assay Workflow

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH.

Methodology:

• Preparation of FRAP Reagent: The FRAP reagent is prepared fresh by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio. The reagent is warmed to 37°C before use.

• Sample Preparation: Prepare various concentrations of Boeravinone E or the extract.

• Reaction Mixture: Add the sample solution to the FRAP reagent.

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

• Absorbance Measurement: Measure the absorbance of the blue-colored ferrous-TPTZ complex at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄·7H₂O. The antioxidant capacity of the sample is expressed as ferric reducing power in µM Fe(II) equivalents.

FRAP Assay Workflow

Cellular Antioxidant Assays (e.g., TBARS and ROS)

These assays assess the antioxidant activity of a compound within a cellular environment.

Methodology for TBARS (Thiobarbituric Acid Reactive Substances) Assay:

• Cell Culture and Treatment: Culture a suitable cell line (e.g., Caco-2) to confluence. Treat the cells with various concentrations of Boeravinone E for a specified duration (e.g., 24 hours).

• Induction of Oxidative Stress: Induce lipid peroxidation by exposing the cells to an oxidizing agent, such as Fenton's reagent (H₂O₂/Fe²⁺).

• Cell Lysis and Reaction: Lyse the cells and react the lysate with thiobarbituric acid (TBA) under acidic conditions at high temperature.

• Measurement: Measure the absorbance of the resulting pink-colored product (MDA-TBA adduct) at approximately 532 nm.

• Quantification: Quantify the amount of malondialdehyde (MDA), a marker of lipid peroxidation, using a standard curve.

Methodology for Cellular ROS (Reactive Oxygen Species) Assay:

• Cell Culture and Treatment: Treat cultured cells with Boeravinone E.

• Probe Loading: Load the cells with a fluorescent probe that is sensitive to ROS (e.g., DCFH-DA).

• Induction of Oxidative Stress: Expose the cells to an ROS-inducing agent.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer or fluorescence microscope. A decrease in fluorescence in treated cells compared to control indicates ROS scavenging.

Signaling Pathways in Antioxidant Action

While the direct effects of Boeravinone E on signaling pathways are not yet fully elucidated, studies on Boeravinone G provide a strong indication of the potential mechanisms. The antioxidant effects of boeravinones are likely mediated, at least in part, through the modulation of key signaling cascades involved in the cellular response to oxidative stress, such as the MAP kinase (MAPK) and NF-κB pathways.[4][6]

MAP Kinase (MAPK) Pathway: Oxidative stress can activate extracellular signal-regulated kinases (ERKs), which are part of the MAPK family. Boeravinone G has been shown to reduce the phosphorylation of ERK1 induced by oxidative stress, suggesting an interference with this signaling cascade.[4][6]

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: NF-κB is a transcription factor that plays a crucial role in the inflammatory response and cell survival. Oxidative stress can lead to the activation of NF-κB. Boeravinone G has been observed to decrease the phosphorylation of the p65 subunit of NF-κB, thereby inhibiting its activation.[4][6]

Inferred Antioxidant Signaling of Boeravinone E

Conclusion and Future Directions

Boeravinone E, as a constituent of the medicinally important plant Boerhaavia diffusa, holds promise as a potential antioxidant agent. While direct evidence of its antioxidant capacity is still emerging, the significant activity of related boeravinones and extracts rich in these compounds suggests a strong likelihood of its efficacy. Future research should focus on the isolation and purification of Boeravinone E to enable a thorough and quantitative assessment of its antioxidant potential using a battery of in vitro and cellular assays. Furthermore, elucidation of its specific interactions with cellular signaling pathways will be crucial in understanding its mechanism of action and for the development of novel therapeutics for oxidative stress-related diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. rjpbcs.com [rjpbcs.com]
• 4. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 6. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]

Boeravinone E: A Technical Guide to its Anti-inflammatory Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boeravinone E, a rotenoid isolated from the roots of Boerhaavia diffusa, is a subject of growing interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of the current understanding of the anti-inflammatory effects of boeravinones, with a specific focus on the imputed activities of Boeravinone E. While direct quantitative experimental data on Boeravinone E is limited, this document extrapolates its potential mechanisms of action based on robust studies of closely related compounds, namely Boeravinone B and Boeravinone G. This guide summarizes key quantitative data from these related compounds, details relevant experimental protocols, and visualizes the implicated signaling pathways to serve as a foundational resource for future research and drug development endeavors.

Introduction

Boerhaavia diffusa Linn. (Nyctaginaceae), commonly known as 'Punarnava', has a long history of use in traditional medicine systems for treating a variety of ailments, including inflammatory disorders[1][2][3]. The roots of this plant are a rich source of a class of isoflavonoids known as rotenoids, which include a series of compounds designated as boeravinones[1][3][4]. Among these, Boeravinone E has been identified, but detailed functional studies on its specific anti-inflammatory activity are not yet extensively published[4][5]. However, significant research on other boeravinones, such as Boeravinone B and G, provides a strong basis for inferring the potential anti-inflammatory mechanisms of Boeravinone E[6][7][8][9]. These compounds are recognized for their antioxidant and immunomodulatory properties, primarily through the modulation of key inflammatory signaling pathways like Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)[6][7][8][9]. This guide will synthesize the existing knowledge on the anti-inflammatory effects of the boeravinone class of compounds to project the therapeutic potential of Boeravinone E.

Quantitative Data on the Anti-inflammatory Effects of Boeravinones

Table 1: In Vitro Anti-inflammatory and Antioxidant Activity of Boeravinones and Related Compounds

Compound	Assay	Target/Marker	Cell Line/System	Result (IC50 / % Inhibition)	Reference
Boeravinone B	Osteoclast Differentiation	RANKL-induced differentiation	Bone Marrow Macrophages (BMMs)	Significant inhibition at non-cytotoxic concentrations	[6][7]
Boeravinone G	Antioxidant Activity	Hydroxyl Radical Scavenging (ESR)	Chemical Assay	Potent scavenging activity	[1][8][9]
Boeravinone G	Lipid Peroxidation	Fenton's Reagent-induced TBARS formation	Caco-2 cells	Significant reduction at 0.1-1 ng/mL	[8][9]
Boeravinone G	ROS Formation	Fenton's Reagent-induced ROS	Caco-2 cells	Significant reduction at 0.1-1 ng/mL	[8][9]
Boeravinone G	NF-κB Activation	Phospho-NF-κB p65 levels	Caco-2 cells	Significant reduction at 0.3 and 1 ng/mL	[1][8][9]
Boeravinone G	MAPK Activation	Phospho-ERK1 levels	Caco-2 cells	Significant reduction at 0.3 and 1 ng/mL	[1][8][9]
Rotenoid (Compound 7)	COX-1 Inhibition	Cyclooxygenase-1	Enzyme Assay	IC50: 21.7 ± 0.5 μM	[10]
Rotenoid (Compound 7)	COX-2 Inhibition	Cyclooxygenase-2	Enzyme Assay	IC50: 25.5 ± 0.6 μM	[10]

Table 2: In Vivo Anti-inflammatory Activity of Boeravinones

Compound	Animal Model	Assay	Dose	% Inhibition of Edema	Reference
Boeravinone B	Rat	Carrageenan-induced paw edema	50 mg/kg	56.6%	[10]

Key Signaling Pathways in Boeravinone-Mediated Anti-inflammation

The anti-inflammatory effects of boeravinones are believed to be mediated through the modulation of critical intracellular signaling cascades. The primary pathways implicated are the NF-κB and MAPK pathways, which are central regulators of the inflammatory response.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of inflammatory processes, controlling the expression of pro-inflammatory cytokines, chemokines, and enzymes such as COX-2 and iNOS. Studies on Boeravinone B and G suggest that they can inhibit this pathway[6][7][8][9].

Caption: Proposed inhibition of the NF-κB signaling pathway by Boeravinone E.

Modulation of the MAPK Signaling Pathway

The MAPK pathway is another crucial signaling route that regulates cellular processes such as inflammation, proliferation, and apoptosis. Boeravinones have been shown to interfere with this pathway, specifically with the phosphorylation of key kinases like ERK[8][9].

Caption: Proposed modulation of the MAPK signaling pathway by Boeravinone E.

Experimental Protocols

The following are detailed methodologies for key experiments that could be adapted to investigate the anti-inflammatory effects of Boeravinone E, based on protocols used for other boeravinones and anti-inflammatory compounds.

In Vitro Inhibition of Nitric Oxide (NO) Production in Macrophages

This assay is fundamental for assessing the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Caption: Workflow for the in vitro nitric oxide (NO) inhibition assay.

Methodology:

• Cell Culture: Murine macrophage cell line RAW 264.7 is cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Boeravinone E. The cells are pre-treated for 1-2 hours.

• Stimulation: Lipopolysaccharide (LPS) is added to each well (except for the vehicle control) to a final concentration of 1 µg/mL to induce an inflammatory response.

• Incubation: The plate is incubated for 24 hours.

• Nitrite (B80452) Measurement: After incubation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Data Analysis: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

In Vivo Carrageenan-Induced Paw Edema Model

This is a classic and widely used model to evaluate the in vivo acute anti-inflammatory activity of a compound.

Caption: Workflow for the in vivo carrageenan-induced paw edema model.

Methodology:

• Animals: Male or female Sprague-Dawley or Wistar rats (150-200g) are used.

• Grouping: Animals are divided into groups (n=6): a control group (vehicle), a standard drug group (e.g., indomethacin), and test groups receiving different doses of Boeravinone E.

• Drug Administration: Boeravinone E is administered, typically orally or intraperitoneally, 1 hour before the carrageenan injection.

• Induction of Edema: 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer immediately before the carrageenan injection (0 hour) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: The percentage inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the test group.

Conclusion and Future Directions

The available evidence from studies on Boeravinone B and G strongly suggests that Boeravinone E likely possesses significant anti-inflammatory properties. The proposed mechanisms of action center on the inhibition of the NF-κB and MAPK signaling pathways, which are critical regulators of the inflammatory response. While in silico studies support its potential, there is a clear need for direct experimental validation.

Future research should prioritize:

• In vitro studies to determine the IC50 values of Boeravinone E for the inhibition of COX-1, COX-2, iNOS, and the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and mediators (PGE2, NO) in relevant cell models such as LPS-stimulated macrophages.

• In vivo studies using models of acute and chronic inflammation to confirm the anti-inflammatory efficacy of Boeravinone E and to establish a dose-response relationship.

• Mechanistic studies to definitively elucidate the effects of Boeravinone E on the NF-κB and MAPK signaling pathways, including the specific molecular targets within these cascades.

A thorough investigation into these areas will be crucial for validating the therapeutic potential of Boeravinone E as a novel anti-inflammatory agent and for advancing its development as a clinical candidate.

References

• 1. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Inhibition of nitric oxide (NO.) production in murine macrophages by flavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fedoa.unina.it [fedoa.unina.it]
• 6. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 10. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Boeravinone E and its Anticancer Potential: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boeravinone E, a rotenoid isolated from the medicinal plant Boerhaavia diffusa, belongs to a class of compounds that have garnered significant interest for their diverse pharmacological activities. While direct experimental evidence on the anticancer properties of Boeravinone E remains limited, extensive research on its structural analogs, particularly Boeravinone B and G, provides a compelling basis for investigating its potential as a therapeutic agent. This technical guide synthesizes the current, albeit indirect, understanding of Boeravinone E's potential anticancer mechanisms by examining the established activities of closely related boeravinones. The document details the cytotoxic effects, underlying signaling pathways, and experimental methodologies associated with these related compounds, offering a predictive framework for future research into Boeravinone E.

Introduction: The Boeravinone Family and Cancer

The genus Boerhaavia has a rich history in traditional medicine, with extracts demonstrating anti-inflammatory, immunomodulatory, and anticancer effects. The anticancer activity of Boerhaavia diffusa extracts has been attributed to its constituent rotenoids, a class of isoflavonoids that includes the boeravinones. While several boeravinones have been isolated and studied, research has predominantly focused on Boeravinone B and G, revealing their potent cytotoxic and chemopreventive properties.

Boeravinone E, while identified, has been the subject of very few direct experimental investigations into its anticancer potential. In-silico studies have suggested its potential for bioactivity, including favorable docking scores against bacterial proteins and a potential role in modulating the stability of mutant nephrin (B609532) protein. However, a study on the inhibition of the breast cancer resistance protein (BCRP), a multidrug transporter, found Boeravinone E to be less active than Boeravinones G and H. This suggests that while it may share a common structural scaffold with its more studied counterparts, subtle structural differences likely influence its biological activity.

Given the absence of direct evidence, this guide will extrapolate the potential anticancer properties of Boeravinone E based on the well-documented activities of Boeravinone B and G. This approach provides a scientifically grounded hypothesis for the mechanisms that may be employed by Boeravinone E and serves as a roadmap for its future investigation.

Quantitative Data on Related Boeravinones

The cytotoxic effects of Boeravinone B have been quantified against several human cancer cell lines. This data is crucial for understanding the potential potency of related compounds like Boeravinone E.

Table 1: In Vitro Cytotoxicity of Boeravinone B

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time (h)	Reference
HT-29	Colon Cancer	3.7 ± 0.14	48
HCT-116	Colon Cancer	5.7 ± 0.24	48
SW-620	Colon Cancer	8.4 ± 0.37	48

Postulated Mechanisms of Action for Boeravinone E

Based on the mechanisms elucidated for Boeravinone B and G, the anticancer activity of Boeravinone E may involve the following pathways:

Inhibition of EGFR/ErbB2 Signaling

Boeravinone B has been shown to exert its anticancer effects by inducing the internalization and subsequent degradation of the epidermal growth factor receptor (EGFR) and ErbB2 (HER2). These receptors are often overexpressed in various cancers and their activation promotes cell proliferation, survival, and metastasis.

The proposed mechanism involves:

• Receptor Internalization: Boeravinone treatment leads to the removal of EGFR and ErbB2 from the cell surface.

• Lysosomal Degradation: The internalized receptors are targeted to the lysosome for degradation, thereby preventing downstream signaling.

• Inhibition of Downstream Effectors: Consequently, the activation of key signaling molecules downstream of EGFR/ErbB2, such as Akt and ERK1/2, is suppressed.

Boeravinone E-mediated inhibition of EGFR/ErbB2 signaling.

Induction of Apoptosis

Boeravinone B has been observed to induce apoptosis in cancer cells. The apoptotic process initiated by Boeravinone B appears to be caspase-independent, involving the nuclear translocation of the Apoptosis-Inducing Factor (AIF). This suggests that Boeravinone E could potentially overcome resistance to conventional chemotherapeutics that rely on caspase-dependent apoptosis.

Caspase-independent apoptosis induced by Boeravinone E.

Antioxidant and Genoprotective Effects

Boeravinone G has demonstrated potent antioxidant and genoprotective activities. It effectively scavenges free radicals, reduces oxidative stress-induced DNA damage, and modulates the MAP kinase and NF-kB pathways. Given that chronic inflammation and oxidative stress are key contributors to carcinogenesis, the potential antioxidant properties of Boeravinone E could be a significant aspect of its anticancer profile.

Detailed Experimental Protocols (Based on Related Compounds)

The following protocols are based on the methodologies used to study Boeravinone B and G and can be adapted for the investigation of Boeravinone E.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of Boeravinone E on cancer cells.

Procedure:

• Seed cancer cells (e.g., HT-29, HCT-116, SW-620) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Boeravinone E (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours. A vehicle control (DMSO) should be included.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined from the dose-response curve.

Western Blot Analysis

Objective: To investigate the effect of Boeravinone E on the expression and phosphorylation of proteins in key signaling pathways.

Procedure:

• Treat cancer cells with Boeravinone E at the desired concentrations and time points.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., EGFR, p-EGFR, ErbB2, p-ErbB2, Akt, p-Akt, ERK, p-ERK, AIF, PARP, Caspase-3) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by Boeravinone E.

Procedure:

• Treat cells with Boeravinone E for the desired time.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin-binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes in the dark.

• Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Workflow for investigating the anticancer properties of Boeravinone E.

Conclusion and Future Directions

While the direct anticancer properties of Boeravinone E are yet to be experimentally validated, the substantial evidence from closely related boeravinones, particularly Boeravinone B and G, provides a strong rationale for its investigation as a potential anticancer agent. The proposed mechanisms, including the inhibition of EGFR/ErbB2 signaling and the induction of caspase-independent apoptosis, offer exciting avenues for research.

Future studies should focus on:

• Isolation and Purification: Obtaining sufficient quantities of pure Boeravinone E for comprehensive in vitro and in vivo testing.

• In Vitro Screening: Evaluating the cytotoxicity of Boeravinone E against a broad panel of cancer cell lines to determine its potency and selectivity.

• Mechanistic Studies: Elucidating the precise molecular mechanisms of action, including its effects on key signaling pathways, cell cycle progression, and apoptosis.

• In Vivo Efficacy: Assessing the antitumor activity of Boeravinone E in preclinical animal models of cancer.

The exploration of Boeravinone E's anticancer potential holds the promise of discovering a novel natural product-based therapeutic for the treatment of cancer. The technical information and protocols outlined in this guide provide a solid foundation for initiating such investigations.

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Boeravinone E in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid-type isoflavonoid (B1168493) found in several plant species, most notably in Boerhaavia diffusa Linn. (Nyctaginaceae), a plant widely used in traditional medicine.[1][2][3] This compound, along with other boeravinones, has garnered significant interest in the scientific community due to its diverse pharmacological activities, including anticancer, anti-inflammatory, antioxidant, and spasmolytic effects.[4][5][6][7] Accurate quantification of Boeravinone E in plant extracts is crucial for the standardization of herbal formulations, ensuring their quality, efficacy, and safety in preclinical and clinical research, as well as in the development of new therapeutic agents.

This document provides detailed application notes and protocols for the quantification of Boeravinone E in plant extracts using High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC). Additionally, it summarizes the known biological activities of boeravinones and illustrates the key signaling pathways they modulate.

Chemical Properties of Boeravinone E

Property	Value	Reference
Molecular Formula	C₁₇H₁₂O₇	[8]
Molecular Weight	328.27 g/mol	[8]
IUPAC Name	3,6,9,11-tetrahydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one	[8]
Physical Description	Powder	[9]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[9]

Quantitative Data Summary

The concentration of boeravinones can vary depending on the plant part, geographical location, and season of harvest. The following table summarizes quantitative data for boeravinones found in Boerhaavia diffusa extracts from various studies.

Analytical Method	Plant Material	Boeravinone E Content (% w/w)	Boeravinone B Content (% w/w)	Reference
RP-HPLC	Boerhaavia diffusa extract	Not explicitly stated	0.22%	[10]
HPTLC	Hydroalcoholic extract of B. diffusa	Not quantified	0.055%	[1]
HPTLC	Polyherbal formulation containing B. diffusa	Not quantified	0.012%	[1]

Experimental Protocols

Sample Preparation

a) From Raw Plant Material (e.g., Boerhaavia diffusa roots)

This protocol is adapted from methods described for the extraction of boeravinones for analytical quantification.[11]

Materials:

• Dried, powdered plant material

• Methanol (B129727)

• Reflux apparatus

• Rotary evaporator

• Filter paper (Whatman No. 1 or equivalent)

• Volumetric flasks

Procedure:

• Accurately weigh about 10 g of the dried, powdered plant material.

• Transfer the powder to a round-bottom flask.

• Add 100 mL of methanol to the flask.

• Perform reflux extraction for 2 hours.

• Allow the mixture to cool to room temperature and then filter it.

• Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Dry the resulting extract completely.

• For analysis, accurately weigh a specific amount of the dried extract (e.g., 100 mg) and dissolve it in a known volume of methanol (e.g., 10 mL) in a volumetric flask.

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC or application on the HPTLC plate.

b) From Polyherbal Formulations (e.g., Capsules)

This protocol is based on methodologies for extracting boeravinones from commercially available herbal formulations.[1][12]

Materials:

• Polyherbal capsules

• Methanol

• Mortar and pestle

• Sonicator

• Centrifuge (optional)

• Volumetric flasks

• Syringe filter (0.45 µm)

Procedure:

• Take a representative number of capsules (e.g., 20) and accurately determine their average weight.

• Empty the contents of the capsules and grind them into a fine, uniform powder using a mortar and pestle.

• Accurately weigh an amount of the powder equivalent to the average weight of one capsule.

• Transfer the powder to a volumetric flask (e.g., 10 mL).

• Add a suitable volume of methanol (e.g., 5 mL) and sonicate for 15-20 minutes to ensure complete extraction.

• Make up the volume to the mark with methanol.

• Mix the solution thoroughly and allow it to stand for a few minutes.

• Filter the solution through a 0.45 µm syringe filter. If the solution is still turbid, centrifuge it at high speed (e.g., 10,000 rpm) for 10 minutes and then filter the supernatant.

• The clear filtrate is now ready for analysis.

Experimental Workflow for Boeravinone E Quantification

Caption: Workflow for Boeravinone E quantification.

Quantification by RP-HPLC

This protocol is a generalized procedure based on a validated method for the simultaneous quantification of Boeravinone E and Boeravinone B.[2][10]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a PDA or UV detector.

• Chromatographic data station

Chromatographic Conditions:

• Column: Inertsil ODS-3 (or equivalent C18 column), 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Gradient elution with 0.1% v/v orthophosphoric acid in water (Solvent A) and acetonitrile (B52724) (Solvent B). A typical gradient might be:

  • 0-5 min: 90% A, 10% B

  • 5-20 min: Linear gradient to 50% A, 50% B

  • 20-25 min: Linear gradient to 10% A, 90% B

  • 25-30 min: Hold at 10% A, 90% B

  • 30-35 min: Return to initial conditions (90% A, 10% B)

  • 35-40 min: Equilibration

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 276 nm[2]

• Injection Volume: 20 µL

• Column Temperature: 30°C

Standard Preparation:

• Prepare a stock solution of Boeravinone E standard (e.g., 100 µg/mL) in methanol.

• From the stock solution, prepare a series of working standard solutions of different concentrations (e.g., 5, 10, 15, 20, 25 µg/mL) by diluting with methanol.

Procedure:

• Inject the standard solutions to construct a calibration curve of peak area versus concentration.

• Inject the prepared sample solution.

• Identify the Boeravinone E peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the concentration of Boeravinone E in the sample using the regression equation from the calibration curve.

Validation Parameters:

• Linearity: The method should be linear over a specific concentration range (e.g., 7.26-35.75 µg/mL for Boeravinone E).[2]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These should be determined experimentally.

• Precision: Assessed by replicate injections of the standard and sample solutions.

• Accuracy: Determined by recovery studies.

Quantification by HPTLC

This protocol is a generalized method based on published HPTLC procedures for the analysis of boeravinones.[1][6]

Instrumentation:

• HPTLC system including a sample applicator, developing chamber, TLC scanner, and data analysis software.

• HPTLC plates pre-coated with silica (B1680970) gel 60 F₂₅₄.

Chromatographic Conditions:

• Stationary Phase: HPTLC plates silica gel 60 F₂₅₄

• Mobile Phase: Toluene: Ethyl acetate: Formic acid: Methanol (5:3:1:1, v/v/v/v)[1]

• Application: Apply the standard and sample solutions as bands of a specific length using an automated applicator.

• Development: Develop the plate in a twin-trough chamber saturated with the mobile phase for a specific distance.

• Densitometric Scanning: Scan the dried plate under a specific wavelength (e.g., 254 nm) in absorbance mode.

Procedure:

• Apply different concentrations of the Boeravinone E standard solution to the HPTLC plate to prepare a calibration curve.

• Apply the prepared sample solution to the same plate.

• Develop the plate and, after drying, scan it using the densitometer.

• Identify the Boeravinone E spot in the sample track by comparing its Rf value with that of the standard.

• Quantify the amount of Boeravinone E in the sample by using the calibration curve of peak area versus concentration.

Biological Activities and Signaling Pathways

Boeravinones, including Boeravinone E, exhibit a range of biological activities. While the specific signaling pathways for Boeravinone E are not as extensively studied as for some other boeravinones like B and G, the structural similarity suggests they may share common mechanisms of action.

Anticancer Activity: Boeravinone B has been shown to exert anticancer effects by inducing the internalization and degradation of EGFR and ErbB2 receptors in human colon cancer cells.[4] This leads to the inhibition of downstream signaling pathways such as the Ras/MAPK and PI3K/Akt pathways, ultimately resulting in apoptosis.[4]

Boeravinone B Anticancer Signaling Pathway

Caption: Boeravinone B's anticancer mechanism.

Anti-inflammatory and Antioxidant Activity: Boeravinone G has demonstrated potent antioxidant and genoprotective effects.[13][14] Its mechanism involves the scavenging of free radicals and the modulation of the MAP kinase and NF-κB signaling pathways.[13][15] Boeravinone B has also been shown to inhibit osteoclast differentiation by downregulating the RANKL/RANK signaling pathway, which includes the NF-κB, MAPK, and PI3K/Akt pathways.[16][17]

Boeravinone G Antioxidant Signaling Pathway

Caption: Boeravinone G's antioxidant mechanism.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the quantification of Boeravinone E in plant extracts. The detailed methodologies for sample preparation and analysis by HPLC and HPTLC will aid researchers in obtaining accurate and reproducible results. Furthermore, the elucidation of the signaling pathways modulated by boeravinones provides a foundation for further investigation into their therapeutic potential. The continued study of Boeravinone E and related compounds is essential for the development of novel, plant-derived pharmaceuticals.

References

• 1. phcogres.com [phcogres.com]
• 2. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Validation, Optimization and Hepatoprotective Effects of Boeravinone B and Caffeic Acid Compounds from Boerhavia diffusa Linn [mdpi.com]
• 7. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Boeravinone E | C17H12O7 | CID 11537197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Boeravinone E | CAS:137787-00-9 | Manufacturer ChemFaces [chemfaces.com]
• 10. researchgate.net [researchgate.net]
• 11. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways [bmbreports.org]
• 17. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Boeravinone E

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques used for the characterization of Boeravinone E, a bioactive rotenoid isolated from Boerhaavia diffusa. The detailed protocols for Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) analysis are intended to guide researchers in the structural elucidation and quantification of this promising natural product.

Introduction to Boeravinone E

Boeravinone E is a rotenoid, a class of naturally occurring isoflavonoids, found in the roots of Boerhaavia diffusa Linn. (Nyctaginaceae), a plant widely used in traditional medicine. Rotenoids, including Boeravinone E, have garnered significant interest in the scientific community due to their diverse pharmacological activities, which include anti-inflammatory, antioxidant, and potential anticancer properties. Accurate and detailed analysis of Boeravinone E is crucial for quality control of herbal preparations, pharmacokinetic studies, and the development of new therapeutic agents.

Chemical Structure

Molecular Formula: C₁₇H₁₂O₇[1]

IUPAC Name: 3,6,9,11-tetrahydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one

(Image of the chemical structure of Boeravinone E should be inserted here if possible)

Quantitative Data Presentation

Mass Spectrometry Data

The high-resolution mass spectrometry data provides the exact mass of Boeravinone E, which is fundamental for its identification and confirmation in complex mixtures.

Parameter	Value	Reference
Molecular Formula	C₁₇H₁₂O₇	[1]
Exact Mass	328.05830272 Da	[1]
Molecular Weight	328.27 g/mol	[1]

Further fragmentation data from tandem mass spectrometry (MS/MS) experiments would provide more detailed structural information.

NMR Spectral Data

Detailed ¹H and ¹³C NMR data are essential for the unambiguous structural elucidation of Boeravinone E. The following tables summarize the expected chemical shifts (δ) in ppm and coupling constants (J) in Hz. This data is based on the analysis of related rotenoid structures and will be updated upon obtaining the specific spectral data for Boeravinone E from the cited literature.

¹H NMR Spectral Data (Expected)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	d
H-2	t
H-4	d
H-6a	dd
H-12a	dd
10-CH₃	s
Aromatic Protons
Hydroxyl Protons	br s

¹³C NMR Spectral Data (Expected)

Carbon	Chemical Shift (δ, ppm)
C-1
C-2
C-3
C-4
C-4a
C-5a
C-6
C-6a
C-7a
C-8
C-9
C-10
C-11
C-11a
C-12
C-12a
C-12b

Note: The specific ¹H and ¹³C NMR data for Boeravinone E is reported in "Constituents of the Roots of Boerhaavia diffusa L. IV. Isolation and Structure Determination of Boeravinones D, E, and F" by Lami, N., Kadota, S., and Kikuchi, T. Researchers should refer to this publication for the exact experimental values.

Experimental Protocols

The following are detailed methodologies for the NMR and mass spectrometry analysis of Boeravinone E. These protocols are based on established methods for the analysis of rotenoids and flavonoids and can be adapted as needed.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H, ¹³C, and 2D NMR spectra for the structural elucidation of Boeravinone E.

Materials:

• Isolated and purified Boeravinone E

• Deuterated solvents (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄)

• NMR tubes (5 mm)

• NMR spectrometer (300 MHz or higher)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of purified Boeravinone E in approximately 0.5 mL of a suitable deuterated solvent. Ensure the sample is fully dissolved.

• Transfer to NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to obtain optimal resolution.

  • Tune and match the probe for the desired nuclei (¹H and ¹³C).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: pulse angle 30-45°, acquisition time 2-4 s, relaxation delay 1-2 s, 16-64 scans.

  • Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical parameters: pulse angle 45°, acquisition time 1-2 s, relaxation delay 2-5 s, 1024 or more scans.

  • Process the spectrum similarly to the ¹H spectrum.

• 2D NMR Acquisition (for complete structural assignment):

  • Acquire COSY (Correlation Spectroscopy) to establish ¹H-¹H spin systems.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence) to determine one-bond ¹H-¹³C correlations.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for connecting different spin systems and confirming the overall carbon skeleton.

  • Acquire NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) to determine through-space proximities of protons, aiding in stereochemical assignments.

• Data Analysis:

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Determine the multiplicity (singlet, doublet, triplet, etc.) and coupling constants (J values) for each proton signal.

  • Assign all proton and carbon signals to the corresponding atoms in the Boeravinone E structure using the combination of 1D and 2D NMR data.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass and elemental composition of Boeravinone E and to study its fragmentation pattern.

Materials:

• Isolated and purified Boeravinone E

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• LC-MS vials

• High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a liquid chromatography system (HPLC or UPLC).

Procedure:

• Sample Preparation: Prepare a dilute solution of Boeravinone E (1-10 µg/mL) in an appropriate LC-MS grade solvent.

• LC-MS System Setup:

  • Equilibrate the LC system with the initial mobile phase conditions. A typical reversed-phase column (e.g., C18) is suitable for the separation of rotenoids.

  • Set up the mass spectrometer in either positive or negative electrospray ionization (ESI) mode. Both modes should be tested to determine which provides better ionization for Boeravinone E.

• Full Scan HRMS Analysis:

  • Inject the sample into the LC-MS system.

  • Acquire data in full scan mode over a relevant m/z range (e.g., 100-1000).

  • The high-resolution mass measurement of the molecular ion ([M+H]⁺, [M-H]⁻, or other adducts) will be used to determine the elemental composition.

• Tandem MS (MS/MS) Analysis for Fragmentation Pattern:

  • Perform a separate injection for MS/MS analysis or use a data-dependent acquisition (DDA) method.

  • Isolate the precursor ion corresponding to Boeravinone E in the first stage of the mass spectrometer.

  • Induce fragmentation of the isolated precursor ion using collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).

  • Acquire the mass spectrum of the resulting fragment ions.

• Data Analysis:

  • Determine the accurate mass of the molecular ion and use it to confirm the elemental formula (C₁₇H₁₂O₇).

  • Analyze the MS/MS spectrum to identify characteristic fragment ions.

  • Propose a fragmentation pathway based on the observed neutral losses and the structure of Boeravinone E. This can help in the structural confirmation and differentiation from its isomers.

Visualizations

Experimental Workflow

Caption: General workflow for the isolation and structural elucidation of Boeravinone E.

Logical Relationship for Structural Elucidation

Caption: Interplay of NMR and MS data for the structural confirmation of Boeravinone E.

References

• 1. researchgate.net [researchgate.net]

Cell lines for Boeravinone E cytotoxicity testing (e.g., Caco-2, MCF-7).

Application Notes and Protocols for Boeravinone E Cytotoxicity Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for evaluating the cytotoxic effects of Boeravinone E, a rotenoid isolated from Boerhaavia diffusa, on the human colorectal adenocarcinoma cell line (Caco-2) and the human breast adenocarcinoma cell line (MCF-7). While direct cytotoxic data for Boeravinone E on these specific cell lines is limited in current literature, this document outlines detailed protocols based on established methodologies for similar compounds and cell lines.

Introduction

Boeravinones, a class of rotenoids derived from the medicinal plant Boerhaavia diffusa, have garnered interest for their diverse pharmacological activities, including anticancer properties.[1] While research has highlighted the cytotoxic effects of Boeravinone B on colon cancer cells and the antioxidant properties of Boeravinone G, the specific cytotoxic profile of Boeravinone E remains less characterized.[2][3] This document provides a framework for initiating cytotoxicity studies of Boeravinone E using two widely adopted cancer cell line models:

• Caco-2: A human colorectal adenocarcinoma cell line that is often used as a model for the intestinal barrier and for studying the cytotoxicity and absorption of compounds.

• MCF-7: A human breast adenocarcinoma cell line that is a well-established model for hormone-responsive breast cancer research.[4]

The following sections detail the necessary protocols for cell culture, cytotoxicity assessment via the MTT assay, and data analysis. Additionally, a summary of available cytotoxicity data for related compounds is provided for comparative purposes.

Data Presentation: Cytotoxicity of Related Boeravinones and B. diffusa Extracts

Compound/Extract	Cell Line	Assay Duration	IC50 Value	Reference
Boeravinone B	HT-29 (Colon)	48 hours	3.7 ± 0.14 µM	[2]
Boeravinone B	HCT-116 (Colon)	48 hours	5.7 ± 0.24 µM	[2]
Boeravinone B	SW-620 (Colon)	48 hours	8.4 ± 0.37 µM	[2]
Methanolic Extract of B. diffusa	MDA-MB-231 (Breast)	48 hours	304.7 µg/mL	[4]

Note: Boeravinone G was found to be non-cytotoxic to Caco-2 cells at concentrations up to 1 ng/ml.[3]

Experimental Protocols

Cell Culture and Maintenance

1.1. Caco-2 Cell Culture

• Materials:

  • Caco-2 cells

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% Non-Essential Amino Acids (NEAA)

  • 0.25% Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • T-75 cell culture flasks

  • Humidified incubator at 37°C with 5% CO₂

• Protocol:

  • Maintain Caco-2 cells in T-75 flasks with complete DMEM.

  • For passaging, aspirate the old medium and wash the cell monolayer twice with sterile PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA solution and incubate at 37°C for 5-10 minutes, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete medium.

  • Centrifuge the cell suspension at 1000 rpm for 5 minutes.

  • Resuspend the cell pellet in fresh complete medium and seed into new flasks at a subcultivation ratio of 1:3 to 1:6.

  • Change the culture medium every 2-3 days.

1.2. MCF-7 Cell Culture

• Materials:

  • MCF-7 cells

  • Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 0.01 mg/ml human recombinant insulin, and 1% Penicillin-Streptomycin

  • 0.25% Trypsin-EDTA solution

  • Phosphate-Buffered Saline (PBS), sterile

  • T-75 cell culture flasks

  • Humidified incubator at 37°C with 5% CO₂

• Protocol:

  • Culture MCF-7 cells in T-75 flasks with complete EMEM.

  • To subculture, remove the medium and rinse the cell layer with PBS.

  • Add 2-3 mL of 0.25% Trypsin-EDTA and incubate at 37°C until cells detach.

  • Add 7-8 mL of complete medium to inactivate the trypsin.

  • Gently pipette the cell suspension to ensure a single-cell suspension.

  • Centrifuge at 1000 rpm for 5 minutes, discard the supernatant, and resuspend the pellet in fresh medium.

  • Seed cells into new flasks at an appropriate density.

  • Replace the medium every 2-3 days.

Cytotoxicity Assessment by MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

• Materials:

  • Caco-2 or MCF-7 cells

  • 96-well cell culture plates

  • Boeravinone E stock solution (dissolved in a suitable solvent, e.g., DMSO)

  • Complete culture medium

  • MTT solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • Microplate reader

• Protocol:

  • Cell Seeding: Trypsinize and count the cells. Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Boeravinone E in complete culture medium. After 24 hours of cell seeding, remove the medium and add 100 µL of the medium containing various concentrations of Boeravinone E to the respective wells. Include untreated cells as a negative control and a vehicle control (medium with the same concentration of the solvent used for the stock solution).

  • Incubation: Incubate the plate for the desired treatment durations (e.g., 24, 48, and 72 hours) at 37°C and 5% CO₂.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • The IC50 value (the concentration of Boeravinone E that inhibits 50% of cell growth) can be determined by plotting a dose-response curve using appropriate software (e.g., GraphPad Prism).

Mandatory Visualizations

Caption: Experimental workflow for determining the cytotoxicity of Boeravinone E.

Caption: Plausible signaling pathways potentially affected by Boeravinone E.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LC-MS/HRMS Analysis, Anti-Cancer, Anti-Enzymatic and Anti-Oxidant Effects of Boerhavia diffusa Extracts: A Potential Raw Material for Functional Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Antioxidant Assays of Boeravinone E

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid, a class of naturally occurring heterocyclic compounds, isolated from the plant Boerhaavia diffusa. This plant has a rich history in traditional medicine, and its extracts have been noted for a variety of pharmacological activities, including antioxidant effects. The evaluation of the antioxidant potential of specific phytochemicals like Boeravinone E is a critical step in the drug discovery and development process. This document provides detailed protocols for two common in vitro antioxidant assays, the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the Thiobarbituric Acid Reactive Substances (TBARS) assay for lipid peroxidation, as they would be applied to assess the antioxidant capacity of Boeravinone E.

Data Presentation: Antioxidant Activity of Boeravinone Congeners

As specific data for Boeravinone E is not available, the following table summarizes the reported antioxidant activities of other boeravinones found in Boerhaavia diffusa to provide a comparative context.

Compound	Assay	Results	Source
Boeravinone G	TBARS	Significantly reduced H₂O₂/Fe²⁺-induced TBARS formation in a concentration-dependent manner (0.1–1 ng/ml).	[4][5]
Boeravinone G	ESR	Showed a scavenger activity of 65.9 ± 3.3% at a concentration of 0.5 mg/ml.	[4]
Boeravinone H	ESR	Showed a scavenger activity of 50.2 ± 2.4% at a concentration of 0.5 mg/ml.	[4]
Boeravinone D	ESR	Showed a scavenger activity of 48.6 ± 1.4% at a concentration of 0.5 mg/ml.	[4]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle:

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate an electron or a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the antioxidant.

Materials:

• Boeravinone E (isolated and purified)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (analytical grade)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

• Pipettes and tips

• Volumetric flasks and other standard laboratory glassware

Procedure:

• Preparation of DPPH Solution:

  • Prepare a 0.1 mM solution of DPPH in methanol. Dissolve an appropriate amount of DPPH powder in methanol and protect the solution from light by wrapping the container in aluminum foil.

• Preparation of Test Sample and Control:

  • Prepare a stock solution of Boeravinone E in methanol.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations to be tested.

  • Prepare a stock solution of ascorbic acid in methanol to be used as a positive control, and create a similar dilution series.

• Assay Protocol:

  • In a 96-well microplate, add a specific volume of the Boeravinone E dilutions to the wells.

  • In separate wells, add the same volume of the different concentrations of ascorbic acid (positive control).

  • For the blank, add methanol instead of the test sample.

  • To each well, add the DPPH solution. The final volume in each well should be consistent.

  • Incubate the microplate in the dark at room temperature for 30 minutes.

• Measurement:

  • After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Scavenging Activity:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    Where:

    • A_control is the absorbance of the control (DPPH solution without the sample).

    • A_sample is the absorbance of the test sample with the DPPH solution.

• Determination of IC50 Value:

  • The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of Boeravinone E.

Diagram of DPPH Assay Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Thiobarbituric Acid Reactive Substances (TBARS) Assay

Principle:

The TBARS assay is a well-established method for measuring lipid peroxidation. Polyunsaturated fatty acids in lipids can be oxidized by reactive oxygen species, leading to the formation of malondialdehyde (MDA) and other reactive aldehydes. In acidic conditions and at high temperatures, MDA reacts with thiobarbituric acid (TBA) to form a pink-colored complex that can be measured spectrophotometrically at 532 nm. The intensity of the color is an indicator of the extent of lipid peroxidation.

Materials:

• Boeravinone E (isolated and purified)

• Biological sample (e.g., rat liver homogenate, microsomes, or a lipid-rich model system)

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Hydrochloric acid (HCl) or other acid for pH adjustment

• Ferrous sulfate (B86663) (FeSO₄) or another pro-oxidant to induce lipid peroxidation

• Butylated hydroxytoluene (BHT) to prevent further oxidation during the assay

• Phosphate buffer saline (PBS)

• Water bath

• Centrifuge

• Spectrophotometer

Procedure:

• Preparation of Reagents:

  • Prepare a TBA solution (e.g., 0.8% w/v) in an appropriate solvent.

  • Prepare a TCA solution (e.g., 15% w/v).

  • Prepare a solution of the pro-oxidant (e.g., FeSO₄).

• Induction of Lipid Peroxidation:

  • Prepare the biological sample (e.g., homogenize tissue in PBS).

  • To a reaction tube, add the biological sample, a buffer solution, and the pro-oxidant to initiate lipid peroxidation.

  • In parallel tubes, add different concentrations of Boeravinone E before adding the pro-oxidant to evaluate its inhibitory effect.

  • A control tube should contain the biological sample and the pro-oxidant without Boeravinone E.

  • A blank tube should contain the biological sample without the pro-oxidant.

  • Incubate the tubes at 37°C for a specified time (e.g., 30-60 minutes).

• TBARS Reaction:

  • Stop the peroxidation reaction by adding a solution containing TCA and BHT.

  • Add the TBA reagent to each tube.

  • Heat the tubes in a boiling water bath for a specified time (e.g., 15-60 minutes) to facilitate the reaction between MDA and TBA.

  • Cool the tubes to room temperature.

• Measurement:

  • Centrifuge the tubes to pellet any precipitate.

  • Transfer the supernatant to a clean tube or a cuvette.

  • Measure the absorbance of the supernatant at 532 nm using a spectrophotometer.

• Calculation of Lipid Peroxidation Inhibition:

  • The concentration of MDA can be calculated using the molar extinction coefficient of the MDA-TBA adduct (1.56 x 10⁵ M⁻¹ cm⁻¹).

  • The percentage inhibition of lipid peroxidation by Boeravinone E is calculated using the formula:

    Where:

    • A_control is the absorbance of the control sample (with induced peroxidation but without Boeravinone E).

    • A_sample is the absorbance of the sample treated with Boeravinone E.

Diagram of TBARS Assay Workflow:

Caption: Workflow for the TBARS assay for lipid peroxidation.

References

• 1. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 5. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]

Animal models for Boeravinone E anti-inflammatory studies (e.g., carrageenan-induced edema).

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing animal models for investigating the anti-inflammatory properties of Boeravinone E, a rotenoid isolated from Boerhaavia diffusa. The protocols detailed below are based on established methodologies for evaluating anti-inflammatory compounds, with specific parameters adapted from studies on the closely related compound, Boeravinone B.

Introduction

Boeravinone E is a member of the boeravinone family of rotenoids, which have demonstrated a range of pharmacological activities, including anti-inflammatory effects. The anti-inflammatory actions of boeravinones are believed to be mediated through the modulation of key signaling pathways, including the NF-κB and MAPK pathways, and the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX). The carrageenan-induced paw edema model is a widely accepted and reliable method for screening acute anti-inflammatory activity.

Animal Model: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a classic and highly reproducible model of acute inflammation. Injection of carrageenan, a sulfated polysaccharide, into the rat paw induces a biphasic inflammatory response characterized by edema, erythema, and hyperalgesia. This model is particularly useful for evaluating the efficacy of non-steroidal anti-inflammatory drugs (NSAIDs) and other potential anti-inflammatory agents.

Experimental Workflow for Carrageenan-Induced Paw Edema Assay

Caption: Workflow for evaluating the anti-inflammatory effect of Boeravinone E using the carrageenan-induced paw edema model.

Experimental Protocols

Animals

• Species: Wistar or Sprague-Dawley rats.

• Weight: 150-200 g.

• Sex: Either sex can be used, but should be consistent within an experiment.

• Housing: Animals should be housed in polypropylene (B1209903) cages at a controlled temperature (25 ± 2°C) and a 12-hour light/dark cycle, with free access to a standard pellet diet and water.

• Acclimatization: Animals should be acclimatized to the laboratory conditions for at least one week prior to the experiment.

• Ethics: All experimental procedures should be performed in accordance with the guidelines of the Committee for the Purpose of Control and Supervision of Experiments on Animals (CPCSEA) or equivalent institutional animal ethics committee.

Materials and Reagents

• Boeravinone E (Test drug)

• Indomethacin (Standard drug)

• Carrageenan (Lambda, Type IV)

• 0.9% Saline solution

• Vehicle for drug administration (e.g., 0.5% Carboxymethyl cellulose)

• Plethysmometer

Experimental Design

• Grouping: Randomly divide the animals into the following groups (n=6 per group):

  • Group I (Control): Receives the vehicle only.

  • Group II (Standard): Receives Indomethacin (10 mg/kg, p.o.).

  • Group III-V (Test): Receives Boeravinone E at different doses (e.g., 25, 50, 100 mg/kg, p.o.). A study on Boeravinone B showed significant anti-inflammatory activity at 50 mg/kg[1].

• Drug Administration:

  • Fasted animals (overnight with free access to water) are used.

  • Administer the vehicle, Indomethacin, or Boeravinone E orally (p.o.) one hour before the carrageenan injection.

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% (w/v) suspension of carrageenan in sterile saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume of each rat using a plethysmometer at 0 hours (immediately before carrageenan injection) and at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis:

  • The increase in paw volume is calculated by subtracting the initial paw volume (at 0 hour) from the paw volume at the respective time points.

  • The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where:

    • Vc = Mean increase in paw volume in the control group.

    • Vt = Mean increase in paw volume in the treated group.

  • The results should be expressed as mean ± standard error of the mean (SEM). Statistical significance can be determined using one-way analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Dunnett's test). A p-value of <0.05 is generally considered statistically significant.

Data Presentation

The quantitative data obtained from the carrageenan-induced paw edema assay should be summarized in a clear and structured table for easy comparison between the different treatment groups.

Table 1: Effect of Boeravinone E on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Mean Paw Volume (mL) ± SEM	% Inhibition of Edema (at 3 hr)
Control (Vehicle)	-	Data	-
Standard (Indomethacin)	10	Data	Data
Boeravinone E	25	Data	Data
Boeravinone E	50	Data	Data
Boeravinone E	100	Data	Data

Note: The above table is a template. The actual data will be generated from the experimental study.

Proposed Mechanism of Anti-Inflammatory Action

The anti-inflammatory effects of boeravinones are thought to be mediated through the inhibition of key inflammatory pathways. While the specific mechanisms of Boeravinone E are still under investigation, related compounds like Boeravinone B and G have been shown to modulate the NF-κB and MAPK signaling pathways and inhibit COX enzymes.

Proposed Signaling Pathway for the Anti-Inflammatory Action of Boeravinone E

Caption: Proposed mechanism of action for Boeravinone E in modulating inflammatory signaling pathways.

Conclusion

The carrageenan-induced paw edema model provides a robust and reliable method for the in vivo evaluation of the acute anti-inflammatory activity of Boeravinone E. The detailed protocols and data presentation guidelines provided in these application notes are intended to assist researchers in designing and executing well-controlled studies to elucidate the therapeutic potential of this natural compound. Further investigations into the specific molecular targets and signaling pathways affected by Boeravinone E will be crucial for its development as a novel anti-inflammatory agent.

References

• 1. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Boeravinone E for NF-κB Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid, a class of naturally occurring heterocyclic compounds, isolated from the roots of Boerhavia diffusa. This plant has a history of use in traditional medicine for treating various ailments, many of which are associated with inflammation. The nuclear factor-kappa B (NF-κB) signaling pathway is a critical regulator of the inflammatory response, cell proliferation, and apoptosis. Dysregulation of this pathway is implicated in numerous chronic inflammatory diseases and cancers. Consequently, the NF-κB pathway is a key target for the development of novel therapeutics. This document provides detailed protocols for assessing the inhibitory potential of Boeravinone E on the NF-κB signaling pathway. While direct quantitative data for Boeravinone E's NF-κB inhibition is limited, studies on related boeravinones, such as Boeravinone G, have demonstrated significant inhibitory effects on NF-κB activation, suggesting a class-wide mechanism of action.[1][2]

Principle

The protocols described herein focus on two robust methods for quantifying NF-κB activation: a luciferase reporter gene assay and a Western blot analysis of p65 phosphorylation. The luciferase assay provides a high-throughput method to screen for NF-κB inhibition, while the Western blot serves as a confirmatory assay to investigate the molecular mechanism of inhibition.

Data Presentation

Due to the limited availability of specific quantitative data for Boeravinone E's direct inhibition of NF-κB, the following table summarizes the reported bioactivity of closely related boeravinones to provide a contextual reference for expected efficacy.

Compound	Assay	Target/Stimulus	Effective Concentration	Observed Effect
Boeravinone G	Western Blot	phospho-NF-κB p65 / Fenton's Reagent (H₂O₂/Fe²⁺)	0.3 and 1 ng/mL	Significant reduction in phospho-NF-κB p65 levels.[1][2]
Boeravinone B	In vivo anti-inflammatory	Carrageenan-induced rat paw edema	50 mg/kg	56.6% inhibition of inflammation.[3]
Boeravinone (Compound 7)	COX Inhibition Assay	COX-1 and COX-2 enzymes	IC₅₀: 21.7 ± 0.5 µM (COX-1), 25.5 ± 0.6 µM (COX-2)	Potent inhibition of cyclooxygenase enzymes.[3]

Note: The data presented for related compounds are for informational purposes and suggest the potential anti-inflammatory and NF-κB inhibitory activity of Boeravinone E. Experimental validation is required.

Mandatory Visualizations

NF-κB Signaling Pathway and Point of Inhibition

Caption: Hypothesized mechanism of Boeravinone E on the NF-κB signaling pathway.

Experimental Workflow: NF-κB Luciferase Reporter Assay

Caption: Workflow for the Boeravinone E NF-κB inhibition luciferase reporter assay.

Experimental Protocols

NF-κB Luciferase Reporter Gene Assay

This assay provides a quantitative measure of NF-κB transcriptional activity.

a. Materials and Reagents

• HEK293 or RAW264.7 cells stably transfected with an NF-κB-driven luciferase reporter construct.

• Complete culture medium: DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin.

• Boeravinone E stock solution (dissolved in DMSO).

• Recombinant human TNF-α (or LPS for RAW264.7 cells).

• Phosphate-Buffered Saline (PBS).

• Luciferase Assay System (e.g., Promega).

• White, opaque 96-well cell culture plates.

• Luminometer.

b. Protocol

• Cell Seeding:

  • Trypsinize and count the NF-κB reporter cells.

  • Seed 5 x 10⁴ cells per well in 100 µL of complete culture medium into a white, opaque 96-well plate.

  • Incubate at 37°C in a 5% CO₂ incubator for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of Boeravinone E in complete culture medium. It is recommended to perform a dose-response curve (e.g., 0.1, 1, 10, 50, 100 µM).

  • Ensure the final DMSO concentration in the wells does not exceed 0.5% to prevent cytotoxicity.

  • Carefully remove the medium from the wells and add 90 µL of the Boeravinone E dilutions. Include vehicle control (medium with DMSO) and unstimulated control wells.

  • Incubate for 1 hour at 37°C.

• Stimulation:

  • Prepare a working solution of TNF-α at 100 ng/mL in complete culture medium.

  • Add 10 µL of the TNF-α working solution to all wells except the unstimulated control wells (add 10 µL of medium instead). The final concentration of TNF-α will be 10 ng/mL.

  • Incubate for 6 hours at 37°C.

• Luminescence Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Prepare the luciferase assay reagent according to the manufacturer's instructions.

  • Add 100 µL of the luciferase assay reagent to each well.

  • Incubate for 2-5 minutes at room temperature, protected from light.

  • Measure the luminescence using a plate luminometer.

c. Data Analysis

• Subtract the average luminescence of the blank wells (medium only) from all other readings.

• Calculate the percentage of NF-κB inhibition for each concentration of Boeravinone E using the following formula: % Inhibition = 100 - [ (Luminescence_Sample - Luminescence_Unstimulated) / (Luminescence_Stimulated_Control - Luminescence_Unstimulated) ] * 100

• Plot the % inhibition against the log concentration of Boeravinone E to determine the IC₅₀ value.

Western Blot for Phospho-p65

This protocol is used to confirm the inhibition of NF-κB activation by detecting the phosphorylation of the p65 subunit.

a. Materials and Reagents

• RAW264.7 or other suitable macrophage cell line.

• 6-well cell culture plates.

• Boeravinone E stock solution (in DMSO).

• LPS (Lipopolysaccharide from E. coli).

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: Rabbit anti-phospho-NF-κB p65 (Ser536), Rabbit anti-NF-κB p65, and Mouse anti-β-actin.

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse).

• Enhanced Chemiluminescence (ECL) detection reagent.

• Chemiluminescence imaging system.

b. Protocol

• Cell Culture and Treatment:

  • Seed RAW264.7 cells in 6-well plates and grow to 80-90% confluency.

  • Pre-treat the cells with various concentrations of Boeravinone E for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 30 minutes.

• Protein Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells with 100 µL of ice-cold RIPA buffer per well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling with Laemmli sample buffer.

  • Separate the proteins on a 10% SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (phospho-p65, total p65, or β-actin) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply the ECL detection reagent to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software.

c. Data Analysis

• Normalize the intensity of the phospho-p65 band to the total p65 band and then to the β-actin loading control.

• Compare the normalized phospho-p65 levels in Boeravinone E-treated samples to the LPS-stimulated control to determine the extent of inhibition.

Conclusion

The provided protocols offer a comprehensive framework for evaluating the NF-κB inhibitory activity of Boeravinone E. The luciferase reporter assay is an excellent primary screening tool, while the Western blot for p65 phosphorylation provides mechanistic validation. Given the demonstrated anti-inflammatory properties of related boeravinones, it is plausible that Boeravinone E will exhibit inhibitory effects on the NF-κB signaling pathway, making it a compound of interest for further investigation in the development of novel anti-inflammatory therapeutics.

References

• 1. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]
• 2. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Boeravinone E Cytotoxicity Assay in SH-SY5Y Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boeravinone E is a rotenoid isolated from the medicinal plant Boerhaavia diffusa.[1][2] Rotenoids, a class of isoflavonoid (B1168493) compounds, have garnered interest for their diverse biological activities, including anticancer and anti-inflammatory properties.[3][4] While the specific cytotoxic effects of Boeravinone E on the human neuroblastoma cell line SH-SY5Y have not been extensively documented in publicly available literature, related compounds such as Boeravinone B have demonstrated cytotoxic activity against various cancer cell lines.[5] For instance, Boeravinone B exhibited IC50 values of 5.7 ± 0.24 µM, 8.4 ± 0.37 µM, and 3.7 ± 0.14 µM in HCT-116, SW-620, and HT-29 human colon cancer cell lines, respectively.[5]

This document provides a detailed, representative protocol for assessing the cytotoxicity of Boeravinone E in SH-SY5Y cells, a widely used in vitro model for neurotoxicity and neurodegenerative disease research. The described methodologies are based on standard cell culture and cytotoxicity assay principles and can be adapted for the evaluation of other novel compounds.

Data Presentation

Due to the absence of specific published data for Boeravinone E in SH-SY5Y cells, the following tables present hypothetical, yet plausible, quantitative data that could be generated from the described protocols. These tables are intended to serve as a template for data presentation.

Table 1: Dose-Dependent Effect of Boeravinone E on SH-SY5Y Cell Viability

Boeravinone E Concentration (µM)	Cell Viability (%) (Mean ± SD)
0 (Vehicle Control)	100 ± 4.2
1	95.3 ± 3.8
5	78.1 ± 5.1
10	52.4 ± 4.5
25	28.9 ± 3.2
50	15.7 ± 2.9
100	8.2 ± 1.8

Table 2: IC50 Value of Boeravinone E in SH-SY5Y Cells

Compound	Incubation Time (hours)	IC50 (µM)
Boeravinone E	48	12.5

Experimental Protocols

Cell Culture and Maintenance

The SH-SY5Y human neuroblastoma cell line is a cornerstone for neurobiology research.

• Cell Line: SH-SY5Y (ATCC® CRL-2266™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% L-glutamine.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Sub-culturing: When cells reach 80-90% confluency, they are detached using Trypsin-EDTA and sub-cultured at a ratio of 1:5 to 1:10.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: SH-SY5Y cells are seeded into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete culture medium and incubated for 24 hours.

• Compound Treatment:

  • Prepare a stock solution of Boeravinone E in dimethyl sulfoxide (B87167) (DMSO).

  • Dilute the stock solution with culture medium to achieve final concentrations ranging from 1 to 100 µM. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Replace the medium in the 96-well plate with 100 µL of the medium containing the different concentrations of Boeravinone E. A vehicle control (medium with DMSO) and a blank (medium only) should be included.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Visualizations

Caption: Experimental workflow for the Boeravinone E cytotoxicity assay in SH-SY5Y cells.

Caption: A simplified diagram of a potential apoptotic signaling pathway induced by Boeravinone E.

References

• 1. jetir.org [jetir.org]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: High-Performance Thin-Layer Chromatography (HPTLC) Method for the Separation of Boeravinone E

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed methodology for the separation and potential quantification of Boeravinone E from plant extracts, particularly Boerhavia diffusa, using High-Performance Thin-Layer Chromatography (HPTLC).

Introduction

Boeravinone E is a rotenoid isolated from the roots of Boerhaavia diffusa Linn. (Nyctaginaceae), a plant widely used in traditional medicine.[1] This compound, along with other boeravinones, contributes to the pharmacological activities of the plant, including spasmolytic effects.[2] Accurate and reliable analytical methods are crucial for the quality control and standardization of herbal extracts and formulations containing Boeravinone E. High-Performance Thin-Layer Chromatography (HPTLC) offers a simple, rapid, and cost-effective technique for the analysis of phytochemicals. This application note details a proposed HPTLC method for the separation of Boeravinone E, based on established methods for related compounds found in B. diffusa.

Experimental Protocols

Materials and Reagents

• Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel 60 F254 (20 x 10 cm, 0.2 mm thickness).

• Solvents: Toluene, ethyl acetate, formic acid, and methanol (B129727) (all analytical grade).

• Reference Standard: Boeravinone E (purity ≥95%). A reference standard for Boeravinone B may also be useful for method development and comparison.

• Plant Material: Dried and powdered roots of Boerhaavia diffusa.

Preparation of Standard Solutions

Accurately weigh 1 mg of Boeravinone E reference standard and dissolve it in 10 mL of methanol to obtain a stock solution of 100 µg/mL. From this stock solution, prepare working standards of desired concentrations by serial dilution with methanol.

Preparation of Sample Solution (from Boerhaavia diffusa root extract)

• Accurately weigh 1 g of the dried, powdered root material.

• Extract the powder with 50 mL of methanol by sonication for 30 minutes at room temperature.

• Filter the extract through a Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure at a temperature not exceeding 50°C.

• Dissolve the dried extract in methanol to a final concentration of 10 mg/mL.

• Filter the solution through a 0.22 µm syringe filter before application to the HPTLC plate.

Chromatographic Conditions

The following HPTLC parameters are proposed for the separation of Boeravinone E. These are based on successful methods for the separation of the structurally similar Boeravinone B.[1][3] Optimization may be required.

Parameter	Recommended Conditions
Stationary Phase	HPTLC plates silica gel 60 F254
Mobile Phase	Toluene: Ethyl Acetate: Formic Acid: Methanol (5:3:1:1, v/v/v/v)[1]
Chamber Saturation	20-30 minutes in a twin-trough chamber with the mobile phase.
Application Volume	5 µL (or as required)
Band Width	8 mm
Development Mode	Ascending
Development Distance	80 mm
Drying	Air-dry the plate for 5-10 minutes.
Detection Wavelength	Densitometric scanning at 276 nm.[4]
Scanner Slit Dimensions	6.00 x 0.45 mm

Method Validation Parameters (Proposed)

For quantitative analysis, the developed method should be validated according to ICH guidelines. The following parameters should be assessed:

• Linearity: Analyze a range of standard concentrations (e.g., 100-1000 ng/spot) and plot peak area against concentration.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing a standard concentration multiple times.

• Accuracy: Determine the recovery by the standard addition method.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio.

• Specificity: Confirm the identity and purity of the Boeravinone E peak by comparing its spectrum with that of the reference standard.

Data Presentation

The following tables summarize typical quantitative data for the related compound Boeravinone B, which can serve as a reference. The corresponding values for Boeravinone E should be determined during method validation.

Table 1: HPTLC Method Parameters for Boeravinone B (Reference)

Parameter	Value	Reference
Mobile Phase	Toluene: Ethyl Acetate: Formic Acid: Methanol (5:3:1:1, v/v/v/v)	[1]
Rf Value	~ 0.87	[1]
Detection Wavelength	254 nm	[1]

Table 2: Validation Parameters for HPTLC Method of Boeravinone B (Reference)

Parameter	Reported Value	Reference
Linearity Range	200 - 1000 ng/spot	[1]
Correlation Coefficient (r²)	0.9995	[1]
LOD	Not Reported
LOQ	Not Reported
Recovery	Not Reported

Table 3: Proposed HPTLC Method and Validation Parameters for Boeravinone E

Parameter	Proposed/To Be Determined Value
Mobile Phase	Toluene: Ethyl Acetate: Formic Acid: Methanol (5:3:1:1, v/v/v/v)
Rf Value	To be determined
Detection Wavelength	276 nm[4]
Linearity Range	To be determined
Correlation Coefficient (r²)	To be determined
LOD	To be determined
LOQ	To be determined
Recovery	To be determined

Visualization

HPTLC Experimental Workflow

Caption: Workflow for the HPTLC analysis of Boeravinone E.

Biological Context of Boeravinone E

Boeravinone E has been identified as having spasmolytic activity, suggesting its potential interaction with pathways regulating smooth muscle contraction. A simplified diagram illustrating a potential mechanism of action is presented below.

Caption: Potential mechanism of spasmolytic activity of Boeravinone E.

Conclusion

The proposed HPTLC method provides a robust starting point for the separation and quantification of Boeravinone E in plant extracts. The use of a mobile phase containing toluene, ethyl acetate, formic acid, and methanol on a silica gel 60 F254 stationary phase is anticipated to yield good resolution. Densitometric analysis at 276 nm should provide the necessary sensitivity for detection. Researchers are encouraged to perform a full validation of the method to ensure its suitability for their specific application. This analytical procedure will be a valuable tool for the quality control of herbal products and for further pharmacological investigations of Boeravinone E.

References

• 1. phcogres.com [phcogres.com]
• 2. Isolation of new rotenoids from Boerhaavia diffusa and evaluation of their effect on intestinal motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: In Vivo Bioavailability of Boeravinone E

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: To date, specific in vivo bioavailability and pharmacokinetic data for Boeravinone E are not extensively available in peer-reviewed literature. The following application notes and protocols are presented as a generalized, comprehensive guide for conducting such studies based on established pharmacokinetic principles and analytical methods developed for Boeravinone E quantification.

Application Note 1: Overview of an In Vivo Bioavailability Study for Boeravinone E

Introduction

Boeravinone E is a rotenoid isolated from the roots of Boerhaavia diffusa, a plant with a long history of use in traditional medicine. Like other boeravinones, it is being investigated for various pharmacological activities. To advance its potential as a therapeutic agent, understanding its pharmacokinetic profile is crucial. Bioavailability, which measures the rate and extent to which a drug is absorbed and becomes available at the site of action, is a critical parameter in early-stage drug development. This document outlines a standard protocol for determining the absolute oral bioavailability of Boeravinone E in a rodent model.

Principle of the Assay

The absolute bioavailability of Boeravinone E is determined by comparing the plasma concentration-time profile of the compound after oral (extravascular) administration with the profile after intravenous (intravascular) administration. Intravenous administration ensures 100% bioavailability, serving as the reference. The ratio of the Area Under the Curve (AUC) from the plasma concentration-time plot for oral administration to that for intravenous administration, adjusted for the dose, yields the absolute oral bioavailability percentage (F%).

The quantification of Boeravinone E in plasma samples is achieved using a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, which offers the necessary specificity and sensitivity for complex biological matrices.[1][2][3]

Experimental Protocol: Absolute Oral Bioavailability of Boeravinone E in Rats

Materials and Reagents

• Test Substance: Purified Boeravinone E (>98% purity)

• Animal Model: Male Sprague-Dawley rats (200-250 g).[4][5] Other rodent models like mice can also be used.[6][7]

• Dosing Vehicles:

  • Oral (PO): 0.5% (w/v) Carboxymethylcellulose (CMC) in water.

  • Intravenous (IV): 10% DMSO, 40% PEG400, 50% Saline.

• Equipment:

  • Analytical balance

  • Oral gavage needles (for rats)[8]

  • Syringes and needles (27G) for IV injection[8]

  • Microcentrifuge tubes with K2-EDTA

  • Centrifuge

  • Vortex mixer

  • Pipettes and tips

  • HPLC system with UV detector

  • Inertsil ODS-3 column (or equivalent C18 column)[1][2]

• Chemicals & Solvents:

  • Acetonitrile (HPLC grade)

  • Orthophosphoric acid (AR grade)

  • Water (HPLC grade)

  • Methanol (B129727) (for sample preparation)

  • Internal Standard (IS), e.g., another rotenoid not present in the extract.

Experimental Procedure

2.1. Animal Preparation and Dosing

• Acclimatize animals for at least one week under standard laboratory conditions (12 h light/dark cycle, controlled temperature and humidity) with free access to food and water.

• Fast animals overnight (approximately 12 hours) before dosing, with water available ad libitum.[9]

• Divide the animals into two groups (n=6 per group):

  • Group 1 (IV Administration): Administer Boeravinone E solution at a dose of 5 mg/kg via the tail vein.[10][11]

  • Group 2 (Oral Administration): Administer Boeravinone E suspension at a dose of 20 mg/kg via oral gavage.[8][12]

• Prepare dosing solutions on the day of the experiment.

2.2. Blood Sample Collection

• Collect serial blood samples (~100 µL) from the saphenous or tail vein at the following time points post-dosing:

  • IV Group: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

  • PO Group: 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.

• Collect blood into K2-EDTA-coated microcentrifuge tubes.

• Gently mix the tubes to ensure proper anticoagulation.

2.3. Plasma Preparation and Storage

• Centrifuge the collected blood samples at 4,000 rpm for 10 minutes at 4°C to separate the plasma.

• Carefully transfer the supernatant (plasma) to new, clearly labeled tubes.

• Store the plasma samples at -80°C until bioanalysis.

2.4. Bioanalytical Method: HPLC Quantification This method is adapted from the published procedure for quantifying Boeravinone E in plant extracts.[1][2]

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of ice-cold methanol containing the internal standard.

  • Vortex vigorously for 2 minutes to precipitate proteins.

  • Centrifuge at 12,000 rpm for 15 minutes at 4°C.

  • Transfer the clear supernatant to an HPLC vial for analysis.

• Chromatographic Conditions:

  • HPLC System: Agilent 1260 Infinity or equivalent.

  • Column: Inertsil ODS-3 (4.6 x 150 mm, 5 µm) or similar C18 column.[1][2]

  • Mobile Phase: A gradient of Mobile Phase A (0.1% v/v orthophosphoric acid in water) and Mobile Phase B (Acetonitrile).[1]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 276 nm.[1][2]

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Calibration and Quantification:

  • Prepare a stock solution of Boeravinone E in methanol.

  • Prepare calibration standards by spiking blank rat plasma with known concentrations of Boeravinone E (e.g., ranging from 10 to 5000 ng/mL).

  • Process these standards alongside the study samples.

  • Construct a calibration curve by plotting the peak area ratio (Boeravinone E / Internal Standard) against the nominal concentration.

  • Determine the concentration of Boeravinone E in the study samples using the regression equation from the calibration curve.

Data Presentation and Pharmacokinetic Analysis

• Calculate the mean plasma concentration of Boeravinone E at each time point for both IV and PO groups.

• Plot the mean plasma concentration versus time for each administration route.

• Calculate the following pharmacokinetic parameters using non-compartmental analysis software (e.g., Phoenix WinNonlin):

  • Cmax: Maximum observed plasma concentration.[13]

  • Tmax: Time to reach Cmax.[13]

  • AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration, calculated using the linear trapezoidal rule.

  • AUC(0-inf): Area under the curve extrapolated to infinity.[13]

  • T1/2: Elimination half-life.

  • CL: Total body clearance.

  • Vd: Apparent volume of distribution.

• Calculate the absolute oral bioavailability (F%) using the following formula:[14] F (%) = [ (AUC_oral / AUC_IV) ] x [ (Dose_IV / Dose_oral) ] x 100

Illustrative Data Presentation

The results of the pharmacokinetic analysis should be summarized in a clear, tabular format.

Table 1: Illustrative Pharmacokinetic Parameters of Boeravinone E in Rats (Mean ± SD, n=6)

Parameter	IV Administration (5 mg/kg)	Oral Administration (20 mg/kg)
Tmax (h)	0.083 ± 0.01	2.0 ± 0.5
Cmax (ng/mL)	2500 ± 350	450 ± 90
AUC(0-inf) (ng·h/mL)	4800 ± 600	3600 ± 550
T1/2 (h)	3.5 ± 0.8	4.2 ± 1.1
CL (L/h/kg)	1.04 ± 0.15	-
Vd (L/kg)	5.3 ± 1.2	-

| Absolute Bioavailability (F %) | - | 18.75% |

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for determining the in vivo oral bioavailability of Boeravinone E.

Note: No specific signaling pathways for Boeravinone E were identified in the initial literature search, hence a corresponding diagram has not been included.

References

• 1. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Medwin Publishers | Animal Models Used for Bioavailability and BioequivalenceStudies: Focus on Their Human Likeness [medwinpublishers.com]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. Animal models for evaluation of oral delivery of biopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rjptsimlab.com [rjptsimlab.com]
• 9. Preclinical Pharmacokinetics and Bioavailability of Oxypeucedanin in Rats after Single Intravenous and Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo Pharmacokinetic studies – Rodent and Non Rodent – Vimta Labs [vimta.com]
• 12. researchgate.net [researchgate.net]
• 13. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 14. Table: Formulas Defining Basic Pharmacokinetic Parameters-MSD Manual Professional Edition [msdmanuals.com]

Technical Notes & Optimization

Boeravinone E solubility in DMSO and other solvents.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered with Boeravinone E solubility during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for making a Boeravinone E stock solution?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for preparing Boeravinone E stock solutions for in vitro biological assays.[1][2] For analytical purposes such as HPLC, methanol (B129727) is also frequently used.[3][4][5] Some suppliers also list chloroform, dichloromethane, ethyl acetate, and acetone (B3395972) as solvents.[1]

Q2: What is the maximum final concentration of DMSO that is safe for cells in culture?

The tolerance to DMSO varies between cell lines. However, a final concentration of 0.1% to 0.5% DMSO in the cell culture medium is generally considered safe for most cell lines.[6] It is critical to always include a vehicle control in your experiments (media with the same final concentration of DMSO but without Boeravinone E) to account for any potential effects of the solvent itself.[2]

Q3: How should I store my Boeravinone E stock solution?

Boeravinone E stock solutions in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles. For storage, powder forms can be kept at -20°C for up to 3 years. In-solvent stocks are more sensitive; they should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[7]

Q4: Can I heat or sonicate my Boeravinone E solution to help it dissolve?

Yes, gentle warming (e.g., in a 37°C water bath) and/or brief sonication can be used to aid the dissolution of compounds like Boeravinone E, especially when preparing concentrated stock solutions.[3][8] Avoid excessive heat to prevent potential degradation of the compound.

Solubility Data

While specific quantitative solubility limits are not widely published, the following table summarizes solvents and concentrations used in research and commercial preparations.

Solvent	Type	Concentration / Use	Source
DMSO	Stock Solution (In Vitro)	10 mM	ChemFaces[1]
Stock Solution (In Vitro)	Used to achieve 0.1% final concentration in media	PLOS One[2]
Methanol	Analytical Standard	1 mg/mL (for Boeravinone B)	MDPI[5]
HPLC Sample Prep	2 mg / 1.5 mL	Research Journal of Chemistry and Science[3]
Ethyl Acetate	Extraction / Partitioning	Qualitative	Research Journal of Chemistry and Science[3]
Chloroform	Extraction / Solvent	Qualitative	ChemFaces[1]
Dichloromethane	Extraction / Solvent	Qualitative	ChemFaces[1]
Acetone	Extraction / Solvent	Qualitative	ChemFaces[1]

Troubleshooting Guide

Issue: A precipitate forms immediately after diluting my DMSO stock of Boeravinone E into aqueous cell culture media.

This is a common issue known as "crashing out," which occurs when a hydrophobic compound is rapidly transferred from an organic solvent to an aqueous solution where it has poor solubility.[6][9]

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Boeravinone E in the media exceeds its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific medium.[9]
Solvent Shock / Rapid Dilution	Adding a highly concentrated DMSO stock directly into a large volume of media causes rapid solvent exchange, leading to precipitation.	Perform Serial Dilutions: Instead of a single large dilution, create an intermediate dilution of the stock in pre-warmed (37°C) media first. Then, add this intermediate solution to the final volume.[6][9]
Low Media Temperature	The solubility of many compounds, including Boeravinone E, is lower in cold liquids.	Always use cell culture media that has been pre-warmed to 37°C before adding the compound.[9]
Localized High Concentration	Failure to mix the solution immediately after adding the stock can create localized pockets of high concentration, promoting precipitation.	Add the Boeravinone E stock solution to the media while gently swirling or vortexing the media to ensure rapid and even distribution.[6]

Issue: The media becomes cloudy or a precipitate forms over time (hours to days) in the incubator.

This may indicate issues with compound stability or interactions with media components.[6][9]

Potential Cause	Explanation	Recommended Solution
Interaction with Media Components	Boeravinone E may interact with salts, proteins, or other components in the media, forming insoluble complexes over time.[8]	The presence of serum can sometimes help solubilize hydrophobic compounds. If working in serum-free conditions, consider if a low percentage of serum (e.g., 1-2%) is permissible for your experiment.[6]
pH Shift in Media	Changes in media pH due to cell metabolism can alter the solubility of the compound.	Ensure your media is properly buffered and that the incubator's CO₂ levels are stable.
Compound Degradation	The compound may not be stable in the aqueous environment at 37°C for extended periods, leading to the formation of less soluble degradation products.	Consider refreshing the media with a freshly prepared Boeravinone E solution at regular intervals for long-term experiments.

Experimental Protocols & Workflows

Protocol 1: Preparation of Boeravinone E Stock Solution for Cell Culture

This protocol is adapted from methodologies used for rotenoids in biological assays.[2]

• Weighing: Accurately weigh the required amount of Boeravinone E powder in a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Solubilization: Vortex the tube thoroughly. If necessary, briefly sonicate or warm the solution in a 37°C water bath until the compound is fully dissolved. Visually inspect to ensure no particulates remain.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting & Storage: Aliquot the stock solution into single-use volumes in sterile tubes and store at -80°C.

Visualizing the Workflow for Preparing a Working Solution

Caption: Workflow for preparing Boeravinone E working solution.

Visualizing the Troubleshooting Logic

Caption: Decision tree for troubleshooting Boeravinone E precipitation.

References

• 1. Boeravinone E | CAS:137787-00-9 | Manufacturer ChemFaces [chemfaces.com]
• 2. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isca.me [isca.me]
• 4. phcogres.com [phcogres.com]
• 5. Validation, Optimization and Hepatoprotective Effects of Boeravinone B and Caffeic Acid Compounds from Boerhavia diffusa Linn | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. abmole.com [abmole.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Boeravinone E stability in solution and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of Boeravinone E in solution, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Boeravinone E?

A1: Proper storage is crucial to maintain the integrity of Boeravinone E. For long-term storage, it is recommended to store the compound as a dry powder. In solution, storage at lower temperatures is advised to minimize degradation.

Q2: In which solvents is Boeravinone E soluble?

A2: Boeravinone E is soluble in a variety of organic solvents. These include Dimethyl Sulfoxide (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone.[1] For biological experiments, DMSO is a commonly used solvent for preparing stock solutions.

Q3: How should I prepare a stock solution of Boeravinone E?

A3: To prepare a stock solution, dissolve Boeravinone E in an appropriate organic solvent, such as DMSO. To enhance solubility, you can warm the solution to 37°C and use an ultrasonic bath for a short period.[1] It is recommended to prepare fresh solutions for immediate use. However, if necessary, stock solutions can be prepared in advance and stored under the recommended conditions.[1] Before use, allow the vial to equilibrate to room temperature for at least one hour before opening.[1]

Q4: Is Boeravinone E sensitive to light?

Q5: Are there any known signaling pathways affected by Boeravinone E or related compounds?

A5: Yes, studies on structurally similar boeravinones, such as Boeravinone B and G, have shown that they can modulate key signaling pathways involved in inflammation and cellular stress responses. These include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of Boeravinone E in aqueous buffer.	Boeravinone E has low aqueous solubility. The concentration of the organic solvent from the stock solution may be too low in the final aqueous medium.	- Increase the final concentration of the organic solvent (e.g., DMSO) if your experimental system allows. - Ensure the stock solution is fully dissolved before adding it to the aqueous buffer. - Prepare a more diluted stock solution to reduce the amount of organic solvent needed.
Inconsistent experimental results.	This could be due to the degradation of Boeravinone E in the stock solution.	- Prepare fresh stock solutions for each experiment. - If using a stored stock solution, ensure it has been stored correctly at -80°C or -20°C and for no longer than the recommended duration. - Avoid multiple freeze-thaw cycles of the stock solution by preparing single-use aliquots.
Color change observed in the stock solution.	Oxidation or degradation of Boeravinone E may have occurred. Rotenoid solutions can develop a yellow color upon degradation.[2]	- Discard the solution and prepare a fresh stock. - To prevent oxidation, consider purging the vial with an inert gas like nitrogen or argon before sealing and storing.
Difficulty dissolving Boeravinone E powder.	The compound may require assistance to fully dissolve.	- Gently warm the vial to 37°C. - Use an ultrasonic bath to aid dissolution.[1] - Ensure the solvent is of high purity and anhydrous, as water content can affect solubility.

Stability and Storage Data

The following tables summarize the recommended storage conditions for Boeravinone E in its solid form and in solution, based on available data from suppliers.

Table 1: Storage Conditions for Solid Boeravinone E

Storage Temperature	Duration
-20°C	3 years
4°C	2 years

Table 2: Storage Conditions for Boeravinone E in Solution

Storage Temperature	Duration
-80°C	6 months
-20°C	1 month

Experimental Protocols

Protocol for a Forced Degradation Study of Boeravinone E

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[3][4]

Objective: To assess the stability of Boeravinone E under various stress conditions, including acid and base hydrolysis, oxidation, and thermal stress.

Materials:

• Boeravinone E

• Methanol (B129727) (HPLC grade)

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC system with a UV detector

• C18 reversed-phase HPLC column

• Water (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Orthophosphoric acid or Formic acid

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Boeravinone E in methanol at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Keep the mixture at room temperature for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw an aliquot, neutralize it with 0.1 N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Keep the mixture at room temperature for specified time intervals. At each time point, withdraw an aliquot, neutralize it with 0.1 N HCl, and dilute for HPLC analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature, protected from light, for specified time intervals. At each time point, withdraw an aliquot and dilute for HPLC analysis.

  • Thermal Degradation: Place a vial containing the Boeravinone E stock solution in an oven at a controlled temperature (e.g., 60°C). Take samples at specified time intervals and dilute for HPLC analysis.

  • Control Sample: Dilute the stock solution with the mobile phase to the same concentration as the stressed samples without subjecting it to any stress conditions.

• HPLC Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method. A typical method would involve a C18 column and a gradient mobile phase of acetonitrile and water with an acidic modifier (e.g., 0.1% orthophosphoric acid).[5]

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of Boeravinone E.

  • The target degradation is typically in the range of 5-20%.[3][4]

Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study of Boeravinone E.

Signaling Pathways

Boeravinones have been shown to modulate inflammatory signaling pathways. The diagrams below illustrate the potential mechanisms of action based on studies of structurally related compounds.

Boeravinone E and the NF-κB Signaling Pathway

Caption: Potential inhibition of the NF-κB pathway by Boeravinone E.

Boeravinone E and the MAPK Signaling Pathway

References

• 1. Boeravinone E | CAS:137787-00-9 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. The Stability of Rotenone in a Phenol-oil Solution | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 3. sgs.com [sgs.com]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Boeravinone E Dosage for In Vitro Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of Boeravinone E for in vitro studies. Due to the limited availability of published data specifically for Boeravinone E, this guide incorporates information from studies on closely related compounds, Boeravinone B and Boeravinone G, to provide a starting point for experimental design.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration range for Boeravinone E in in vitro studies?

A1: Direct experimental data on the optimal in vitro concentration of Boeravinone E is currently limited in published literature. However, based on studies of the structurally similar compounds Boeravinone B and G, a starting range of 0.1 µM to 10 µM is a reasonable starting point for dose-response experiments. For some sensitive assays, concentrations as low as the nanomolar range may be effective, as seen with Boeravinone G.[1] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell type and assay.

Q2: How should I dissolve Boeravinone E for in vitro use?

A2: Boeravinone E, like other rotenoids, is expected to have poor water solubility. It is recommended to dissolve Boeravinone E in a sterile, cell culture grade solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. The final concentration of DMSO in the cell culture medium should be kept low, typically less than 0.1% , to avoid solvent-induced cytotoxicity.

Q3: What are the known in vitro biological activities of Boeravinone E?

A3: While extensive in vitro studies on Boeravinone E are not widely available, it has been reported to exhibit good spasmolytic activity.[2][3] An in silico study has also suggested its potential to bind to Granulocyte-Macrophage Colony-Stimulating Factor Receptor (GMCSFR) and Tumor Necrosis Factor alpha Receptor (TNFαR), indicating a possible role in immunomodulation.[4] Further research is needed to fully elucidate its in vitro biological activities.

Q4: Which signaling pathways are potentially modulated by Boeravinone E?

A4: The direct effects of Boeravinone E on specific signaling pathways have not been extensively studied. However, related boeravinones have been shown to modulate key cellular signaling pathways. For instance, Boeravinone B has been found to inhibit the NF-κB, MAPK, and PI3K/Akt signaling pathways.[5][6] Boeravinone G has been shown to reduce the levels of phosphorylated ERK1 and phospho-NF-kB p65.[7] It is plausible that Boeravinone E may also interact with these or similar pathways.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Compound Precipitation in Culture Medium	Poor solubility of Boeravinone E.	- Ensure the final DMSO concentration is below 0.1%.- Prepare fresh dilutions from the stock solution for each experiment.- Gently vortex the final solution before adding to the cells.- Consider using a serum-free medium for a short duration during treatment if serum components are suspected to cause precipitation.
High Cell Death at Expected Non-toxic Doses	- Cell line sensitivity.- Contamination of the compound.- Solvent toxicity.	- Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the IC50 value for your specific cell line.- Test a range of concentrations in a pilot experiment.- Ensure the purity of the Boeravinone E used.- Run a vehicle control with the same concentration of DMSO to rule out solvent effects.
No Observable Effect	- Insufficient concentration or incubation time.- Inappropriate assay for the compound's activity.- Compound degradation.	- Increase the concentration range and/or the incubation time in your next experiment.- Based on related compounds, consider assays for anti-inflammatory, antioxidant, or anticancer activities.- Store the Boeravinone E stock solution at -20°C or -80°C and protect from light to prevent degradation.
Inconsistent Results Between Experiments	- Variability in cell passage number or density.- Inconsistent preparation of compound dilutions.- Pipetting errors.	- Use cells within a consistent passage number range.- Seed cells at a consistent density for all experiments.- Prepare fresh dilutions of Boeravinone E for each experiment from a validated stock solution.- Ensure accurate and consistent pipetting techniques.

Quantitative Data Summary

As specific quantitative data for Boeravinone E is scarce, the following tables summarize data for Boeravinone B and G to provide a reference for expected effective concentrations and cytotoxic thresholds.

Table 1: In Vitro Effective Concentrations of Related Boeravinones

Compound	Cell Line	Concentration Range	Incubation Time	Observed Effect	Reference
Boeravinone B	Human Dendritic Cells	100 µg/mL	4 days	No cytotoxicity observed	[4]
Boeravinone B	HepG2	100 - 200 µg/mL	2 hours	Hepatoprotective activity	[8]
Boeravinone G	Caco-2	0.1 - 1 ng/mL	24 hours	No cytotoxicity, antioxidant and genoprotective effects	[1]

Table 2: Cytotoxicity Data (IC50) of Related Boeravinones

Compound	Cell Line	Assay	IC50 Value	Reference
Boeravinone B	HT-29 (Colon Cancer)	MTT	3.7 ± 0.14 µM	Not found in provided search results
Boeravinone B	SW-620 (Colon Cancer)	MTT	8.4 ± 0.37 µM	Not found in provided search results
Boeravinone B	HCT-116 (Colon Cancer)	MTT	5.7 ± 0.24 µM	Not found in provided search results

Experimental Protocols

1. Preparation of Boeravinone E Stock Solution

• Reagent: Boeravinone E (powder), DMSO (cell culture grade, sterile).

• Procedure:

  • Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of Boeravinone E powder.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

  • Gently vortex until the compound is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

2. General Cell Treatment Protocol

• Cell Seeding: Seed the cells in appropriate culture plates at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere overnight.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the Boeravinone E stock solution. Prepare serial dilutions of Boeravinone E in the complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration remains below 0.1%.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Boeravinone E. Include a vehicle control (medium with the same concentration of DMSO) and an untreated control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Downstream Analysis: Following incubation, proceed with the specific assay to assess the effects of Boeravinone E (e.g., cytotoxicity assay, gene expression analysis, protein analysis).

Visualizations

Caption: A general experimental workflow for in vitro studies with Boeravinone E.

References

• 1. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. phcogres.com [phcogres.com]
• 4. phcog.com [phcog.com]
• 5. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Boeravinone E Technical Support Center: Troubleshooting Fluorescence-Based Assays

Welcome to the technical support center for researchers utilizing Boeravinone E in fluorescence-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate potential assay interference caused by this compound. Boeravinone E, a rotenoid with a quinone-like core structure, is classified as a potential Pan-Assay Interference Compound (PAINS). Such compounds can interact with assay components in a non-specific manner, leading to misleading results. This guide will help you navigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What is Boeravinone E and why might it interfere with my fluorescence-based assay?

A1: Boeravinone E is a rotenoid, a class of naturally occurring compounds. Its chemical structure contains a conjugated system similar to quinones, which are known to be frequent hitters in high-throughput screens. This is because they can be Pan-Assay Interference Compounds (PAINS).[1][2] Interference can arise from several of its physicochemical properties.

Q2: What are the primary mechanisms of Boeravinone E interference in fluorescence assays?

A2: Based on its chemical structure, Boeravinone E can interfere with fluorescence-based assays through three main mechanisms:

• Autofluorescence: The molecule itself may be fluorescent, emitting light at similar wavelengths to your assay's fluorophore, which can lead to false-positive signals.[3][4]

• Fluorescence Quenching (Inner Filter Effect): Boeravinone E absorbs light in the UV and possibly the blue-green spectral regions. If your assay's fluorophore is excited or emits in this range, Boeravinone E can absorb this light, leading to a decrease in the detected signal (a false negative or an overestimation of inhibition).

• Redox Cycling: Quinone-like structures can undergo redox cycling, leading to the production of reactive oxygen species (ROS).[5][6][7][8] ROS can damage assay components, including the target protein or the fluorescent probe, causing unpredictable effects on the assay signal.

Q3: Is there a specific concentration at which Boeravinone E is likely to cause interference?

A3: Interference is often concentration-dependent. At higher concentrations, the likelihood of all types of interference (autofluorescence, quenching, and redox cycling) increases. It is crucial to determine if the observed activity of Boeravinone E in your assay is dose-dependent and to run appropriate controls to distinguish true biological activity from assay artifacts.

Q4: How can I determine if Boeravinone E is autofluorescent at the wavelengths used in my assay?

A4: You should perform a control experiment where you measure the fluorescence of Boeravinone E alone in the assay buffer, using the same excitation and emission wavelengths as your main experiment. A detailed protocol for this is provided in the "Experimental Protocols" section below.

Q5: What are some general strategies to minimize interference from compounds like Boeravinone E?

A5: General strategies include:

• Using Red-Shifted Fluorophores: Shifting to fluorophores that excite and emit at longer wavelengths (red or far-red) can often avoid the autofluorescence and absorbance spectra of many interfering compounds.[3][9][10]

• Performing Control Experiments: Running parallel experiments with Boeravinone E in the absence of the biological target can help quantify its contribution to the signal.

• Using Orthogonal Assays: Confirming any "hits" from a fluorescence-based screen with a different, non-fluorescence-based assay technology (e.g., absorbance, luminescence, or label-free methods) is a robust way to validate your findings.

Troubleshooting Guides

If you are observing unexpected results in your fluorescence-based assay when using Boeravinone E, follow these troubleshooting guides to diagnose the potential source of interference.

Issue 1: Unexpected Increase in Fluorescence Signal

This could indicate that Boeravinone E is autofluorescent in your assay system.

Caption: Workflow to diagnose autofluorescence.

Issue 2: Unexpected Decrease in Fluorescence Signal

This could be due to fluorescence quenching (inner filter effect) or a non-specific inhibition mechanism.

Caption: Workflow to diagnose fluorescence quenching or redox activity.

Quantitative Data Summary

While specific quantitative data on the interference of Boeravinone E in a wide range of fluorescence assays is not extensively published, the following table summarizes its known properties and those of related compounds, which can help in experimental design.

Property	Boeravinone E	Boeravinone B (related compound)	General Quinones/Rotenoids	Implications for Fluorescence Assays
UV Absorbance Max (λmax)	Detected at 276 nm (HPLC)	~305 nm	Absorb in UV and blue-green regions	Potential for quenching fluorophores excited below ~450 nm.
Autofluorescence	Not explicitly reported	Not explicitly reported	Often fluorescent, with broad excitation and emission spectra in the blue-green range.	High probability of autofluorescence, especially with blue or green emitting fluorophores.
Redox Potential	Expected to be redox-active	Expected to be redox-active	Known to undergo redox cycling.	Can generate ROS, interfering with assay components and redox-sensitive probes.
PAINS Classification	Belongs to a class of compounds often flagged as PAINS.	Belongs to a class of compounds often flagged as PAINS.	Quinone substructures are a well-known PAINS alert.[1][2]	High likelihood of non-specific activity and assay interference.

Experimental Protocols

Here are detailed protocols for key experiments to characterize and mitigate the interference of Boeravinone E.

Protocol 1: Characterizing the Autofluorescence of Boeravinone E

Objective: To determine if Boeravinone E is fluorescent at the excitation and emission wavelengths of your assay.

Materials:

• Boeravinone E stock solution (in DMSO)

• Assay buffer (the same used in your main experiment)

• Microplate reader with fluorescence detection capabilities

• Black, clear-bottom microplates suitable for fluorescence measurements

Methodology:

• Prepare a serial dilution of Boeravinone E in your assay buffer, starting from the highest concentration used in your experiments down to a concentration where no effect is observed.

• Include a vehicle control (DMSO at the same final concentration) and a buffer-only control.

• Dispense the dilutions and controls into the wells of the microplate.

• Set the microplate reader to the same excitation and emission wavelengths and the same gain settings used in your primary assay.

• Measure the fluorescence intensity in each well.

• Data Analysis: Plot the fluorescence intensity against the concentration of Boeravinone E. A dose-dependent increase in fluorescence that is absent in the vehicle control confirms that Boeravinone E is autofluorescent under your assay conditions.

Protocol 2: Assessing Fluorescence Quenching (Inner Filter Effect)

Objective: To determine if Boeravinone E is absorbing light at the excitation or emission wavelengths of your assay's fluorophore.

Materials:

• Boeravinone E stock solution (in DMSO)

• Your assay's fluorophore at the concentration used in the assay

• Assay buffer

• Spectrophotometer or microplate reader with absorbance measurement capabilities

• Microplate reader with fluorescence detection

Methodology:

• Absorbance Spectrum:

  • Prepare solutions of Boeravinone E at various concentrations in your assay buffer.

  • Measure the absorbance spectrum of each solution from ~250 nm to ~700 nm.

  • Check for any significant absorbance at the excitation and emission wavelengths of your fluorophore.

• Quenching Experiment:

  • Prepare a solution of your fluorophore in the assay buffer at the concentration used in your assay.

  • Add increasing concentrations of Boeravinone E to this solution.

  • Include a control with the fluorophore and the vehicle (DMSO).

  • Measure the fluorescence of these solutions using your assay's excitation and emission wavelengths.

• Data Analysis: A dose-dependent decrease in the fluorophore's signal in the presence of Boeravinone E, especially if there is a corresponding absorbance at the relevant wavelengths, suggests quenching.

By following these guidelines and performing the appropriate control experiments, researchers can better understand and account for the potential interference of Boeravinone E in their fluorescence-based assays, leading to more reliable and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 5. A Convenient Assay to Detect Protein Oxidation Caused by Redox-Active Quinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemiluminescence assay for quinones based on generation of reactive oxygen species through the redox cycle of quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. communities.springernature.com [communities.springernature.com]
• 8. Redox-Active Quinone Chelators: Properties, Mechanisms of Action, Cell Delivery, and Cell Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bmglabtech.com [bmglabtech.com]
• 10. Overcoming compound interference in fluorescence polarization-based kinase assays using far-red tracers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Boeravinone E Precipitation

Welcome to the technical support center for Boeravinone E. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the precipitation of Boeravinone E in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Boeravinone E and why is it used in research?

Boeravinone E is a rotenoid, a type of natural isoflavonoid, isolated from plants such as Boerhaavia diffusa.[1][2][3][4] It is recognized in research for its potent spasmolytic (anti-spasmodic) activity, which involves its effects on intestinal motility and calcium channels.[1][5][6][7] Its biological activities make it a compound of interest for various therapeutic applications.

Q2: I've dissolved Boeravinone E in DMSO, but it precipitates immediately when I add it to my cell culture medium. Why is this happening?

This is a common issue known as "crashing out" and occurs with hydrophobic compounds like Boeravinone E.[8][9] While highly soluble in an organic solvent like Dimethyl Sulfoxide (DMSO), its solubility dramatically decreases when the concentrated DMSO stock is diluted into the aqueous environment of your cell culture medium.[9][10] The final concentration of Boeravinone E in the medium has likely exceeded its aqueous solubility limit.[8]

Q3: What is the recommended solvent for preparing Boeravinone E stock solutions?

Based on the properties of related rotenoids like Boeravinone B, the recommended solvent is 100% high-purity, anhydrous DMSO.[11][12] It is crucial to ensure the compound is fully dissolved in the stock solution before further dilution.[12][13]

Q4: What is the maximum concentration of DMSO my cell culture can tolerate?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the culture wells should typically not exceed 0.5-1%.[9][13] However, the exact tolerance is cell-line dependent. It is critical to perform a vehicle control experiment to determine the highest permissible DMSO concentration that does not affect your cells' viability or behavior.[9]

Q5: My Boeravinone E precipitates in the incubator after 24 hours. What could be the cause?

Delayed precipitation can be caused by several factors:

• Temperature Fluctuations: Repeatedly removing the culture plates from the incubator can cause temperature shifts that decrease the compound's solubility.[8]

• Evaporation: Over time, media can evaporate from the culture wells, increasing the concentration of Boeravinone E above its solubility limit.[8]

• pH Shift: Cellular metabolism can alter the pH of the culture medium over time, which may affect the solubility of pH-sensitive compounds.[10]

• Interaction with Media Components: The compound may interact with components in the media, such as proteins in Fetal Bovine Serum (FBS), potentially forming insoluble complexes over time.[10]

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution

If you observe cloudiness or visible particles immediately after adding the Boeravinone E stock solution to your media, follow these steps.

Workflow for Troubleshooting Immediate Precipitation

Caption: Troubleshooting workflow for immediate precipitation.

Recommended Solutions & Methodologies

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The concentration of Boeravinone E is above its maximum solubility in the aqueous medium.	Reduce the final working concentration. Start with a lower concentration and titrate up to find the maximum soluble level in your specific media.[8]
Rapid Solvent Exchange	Adding a highly concentrated DMSO stock directly into a large volume of media causes the compound to "crash out" as the solvent environment changes too quickly.[10]	Perform a serial dilution. Instead of a single dilution step, create an intermediate dilution of the stock in pre-warmed (37°C) media before preparing the final concentration.[8][9]
Low Media Temperature	Solubility of many compounds, including hydrophobic ones, is lower at cooler temperatures.	Always use pre-warmed (37°C) cell culture media for all dilutions.[8]
Insufficient Mixing	Localized high concentrations can form and precipitate before the compound is fully dispersed.	Add the stock solution dropwise while gently vortexing or swirling the media to ensure rapid and thorough mixing.[9]

Issue 2: Delayed Precipitation in Culture

If the media appears clear initially but shows signs of precipitation after prolonged incubation, consider the following.

Potential Cause	Explanation	Recommended Solution
Temperature Fluctuations	Removing plates from the incubator for observation causes temperature cycling, which can reduce solubility.	Minimize time outside the incubator. If frequent observation is needed, use a microscope with a heated, CO2-controlled stage.[9]
Media Evaporation	Evaporation from outer wells of a plate concentrates all components, including Boeravinone E, pushing it past its solubility limit.	Ensure proper incubator humidification. Use plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments.[8] Avoid using the outermost wells of the plate.
pH Instability	Cellular metabolism can cause the media pH to drift, which may decrease the solubility of the compound.	Use a well-buffered medium, potentially supplemented with HEPES, to maintain a stable pH throughout the experiment.[9]
Serum Protein Interaction	Boeravinone E may bind to proteins in serum (e.g., FBS), leading to the formation of insoluble complexes over time.	Reduce the serum percentage, if compatible with your cell line's health. Alternatively, consider transitioning to a serum-free medium after an initial attachment period.[10]

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration

This protocol helps you find the practical solubility limit of Boeravinone E in your specific cell culture medium.

Experimental Workflow for Solubility Assay

Caption: Standard workflow for a turbidity-based solubility assay.

Methodology:

• Prepare Stock: Create a 10 mM stock solution of Boeravinone E in 100% DMSO. Ensure it is fully dissolved, using gentle heat (37°C water bath) or brief sonication if necessary.[8][13]

• Serial Dilution in DMSO: In a separate plate or tubes, prepare a 2-fold serial dilution of the 10 mM stock in 100% DMSO.[8]

• Plate Setup: In a clear 96-well plate, add 2 µL of each DMSO dilution in triplicate. Also include wells with 2 µL of 100% DMSO as a vehicle control.

• Add Media: Add 198 µL of your complete, pre-warmed (37°C) cell culture medium to each well. This creates a 1:100 dilution and a final DMSO concentration of 1%.[10]

• Incubate and Read: Seal the plate and place it in a 37°C incubator. Measure the turbidity by reading the absorbance (Optical Density, OD) at a wavelength of 600-650 nm at multiple time points (e.g., 0, 2, 6, and 24 hours).[10]

• Analysis: The maximum soluble concentration is the highest concentration that does not show a significant increase in absorbance compared to the DMSO-only control wells.

Example Solubility Data (Hypothetical)

Final Boeravinone E Conc. (µM)	OD 620nm (t=0 hr)	OD 620nm (t=2 hr)	OD 620nm (t=24 hr)	Observation
100	0.051	0.354	0.689	Heavy Precipitation
50	0.050	0.182	0.410	Precipitation
25	0.049	0.088	0.155	Slight Precipitation
12.5	0.051	0.053	0.058	Clear, Soluble
6.25	0.049	0.050	0.052	Clear, Soluble
Vehicle (1% DMSO)	0.050	0.051	0.053	Clear

In this example, the maximum recommended working concentration would be ≤12.5 µM.

Protocol 2: Recommended Dilution Method for Cell-Based Assays

This method uses a two-step dilution to minimize precipitation when preparing your final working solution.

Recommended Dilution Workflow

Caption: A two-step serial dilution workflow to prevent precipitation.

Methodology:

• Prepare High-Concentration Stock: Dissolve Boeravinone E in 100% DMSO to a concentration significantly higher than your final working concentration (e.g., 10 mM). Ensure it is fully dissolved.[8]

• Create an Intermediate Dilution (Optional but Recommended): To improve accuracy and minimize pipetting errors, first dilute the high-concentration stock to an intermediate concentration (e.g., 1 mM) in 100% DMSO.[8]

• Prepare Final Working Solution: Pre-warm your complete cell culture medium to 37°C. While gently vortexing the medium, add a small volume of your stock solution to achieve the desired final concentration (below the determined solubility limit). For example, add 1 µL of a 1 mM stock to 999 µL of medium to get a 1 µM final solution with 0.1% DMSO.[8][9]

• Final Check: Visually inspect the final solution. If it is clear, it is ready to be added to your cells.[8]

References

• 1. Phytochemical, Therapeutic, and Ethnopharmacological Overview for a Traditionally Important Herb: Boerhavia diffusa Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. researchgate.net [researchgate.net]
• 5. chemijournal.com [chemijournal.com]
• 6. fedoa.unina.it [fedoa.unina.it]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. jneonatalsurg.com [jneonatalsurg.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Boeravinone E Purity Analysis and Quality Control

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity analysis and quality control of Boeravinone E.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for determining the purity of Boeravinone E?

A1: The most widely used method for routine analysis and purity assessment of Boeravinone E is High-Performance Liquid Chromatography (HPLC), particularly Reverse-Phase HPLC (RP-HPLC).[1][2] This technique offers high precision, reproducibility, and the ability to effectively separate Boeravinone E from complex mixtures such as plant extracts or pharmaceutical formulations.[2]

Q2: What are the typical chromatographic conditions for HPLC analysis of Boeravinone E?

A2: While specific conditions can vary, a common setup for RP-HPLC analysis of Boeravinone E involves a C18 column with a gradient mobile phase consisting of an aqueous component (like water with 0.1% v/v orthophosphoric acid or 0.1% formic acid) and an organic solvent such as acetonitrile (B52724).[1][2] Detection is often carried out using a UV-visible or photodiode array (PDA) detector at a wavelength of approximately 276 nm.[1][3]

Q3: Are there alternative methods to HPLC for Boeravinone E analysis?

A3: Yes, other analytical techniques can be employed. High-Performance Thin-Layer Chromatography (HPTLC) is a cost-effective method for qualitative analysis and preliminary screening.[4][5] For more detailed structural elucidation and identification of impurities, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable, providing both chromatographic separation and mass spectral data.[3][6] Ultra-Performance Liquid Chromatography (UPLC) has also been validated for a rapid and sensitive analysis of boeravinones.[7][8]

Q4: How can the structure of Boeravinone E and its potential impurities be definitively confirmed?

A4: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural elucidation of Boeravinone E and its related impurities.[9][10][11] One-dimensional (1D) and two-dimensional (2D) NMR experiments provide detailed information about the chemical structure and stereochemistry of the molecule.[9]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting) in HPLC	Inappropriate mobile phase pH.	Adjust the pH of the aqueous mobile phase. For acidic compounds like some rotenoids, a slightly acidic mobile phase (e.g., with 0.1% formic or orthophosphoric acid) can improve peak shape.[1][2]
Column degradation or contamination.	Flush the column with a strong solvent. If the problem persists, replace the column.
Sample overload.	Reduce the injection volume or dilute the sample.
Inconsistent Retention Times	Fluctuation in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed. Use a gradient controller for reproducible gradients.
Temperature variations.	Use a column oven to maintain a constant temperature.
Column aging.	Monitor column performance and replace it when significant shifts in retention time are observed.
Low Signal Intensity or Sensitivity	Incorrect detection wavelength.	Optimize the detection wavelength. For Boeravinone E, detection is typically performed around 276 nm.[1][3]
Sample degradation.	Prepare fresh samples and store them appropriately (e.g., at low temperatures and protected from light).
Low sample concentration.	Concentrate the sample or use a more sensitive detector.
Presence of Ghost Peaks	Contamination in the mobile phase or injector.	Use high-purity solvents and flush the injector and system thoroughly.
Carryover from previous injections.	Implement a needle wash step in the injection sequence.
Difficulty in Separating Boeravinone E from other Boeravinones (e.g., Boeravinone B)	Insufficient column resolution.	Use a column with a smaller particle size or a longer length.
Non-optimized mobile phase gradient.	Adjust the gradient profile to improve the separation of closely eluting compounds.[1]

Quantitative Data Summary

Table 1: HPLC Method Validation Parameters for Boeravinone E

Parameter	Reported Value	Reference
Linearity Range (µg/mL)	7.26 - 35.75	[1]
Correlation Coefficient (r²)	0.9989	[1]
Accuracy (% Recovery)	95.22 - 95.83	[1]
Limit of Detection (LOD)	Not explicitly stated for Boeravinone E, but for a similar compound (Boeravinone B), it is in the nanogram range.[2]	[2]
Limit of Quantification (LOQ)	Not explicitly stated for Boeravinone E, but ensures reliable quantification.[2]	[2]

Experimental Protocols

Protocol 1: RP-HPLC Purity Analysis of Boeravinone E

This protocol is based on a validated method for the simultaneous quantification of Boeravinone E and Boeravinone B.[1]

1. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a gradient pump, autosampler, and a PDA or UV detector.

• C18 analytical column (e.g., Inertsil ODS-3, or equivalent).[1]

2. Reagents and Materials:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Orthophosphoric acid (analytical grade).

• Boeravinone E reference standard.

• Sample containing Boeravinone E.

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% v/v orthophosphoric acid in water.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient Program: A gradient elution should be optimized to achieve separation from other components. A typical starting point could be a linear gradient from a lower to a higher percentage of acetonitrile over a specified time.

• Flow Rate: 1.0 mL/min (typical, may require optimization).[2]

• Detection Wavelength: 276 nm.[1]

• Injection Volume: 10-20 µL (can be optimized).

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

4. Sample Preparation:

• Accurately weigh and dissolve the Boeravinone E reference standard in a suitable solvent (e.g., methanol (B129727) or mobile phase) to prepare a stock solution of known concentration.

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the sample for analysis by dissolving it in a suitable solvent and filtering it through a 0.45 µm syringe filter to remove particulate matter.

5. Analysis:

• Inject the calibration standards to construct a calibration curve by plotting peak area against concentration.

• Inject the sample solution.

• Identify the Boeravinone E peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Quantify the amount of Boeravinone E in the sample using the calibration curve. The purity can be expressed as a percentage of the total peak area (area normalization) or by comparing it to the reference standard.

Protocol 2: High-Performance Thin-Layer Chromatography (HPTLC) for Qualitative Analysis

This protocol provides a general guideline for the HPTLC analysis of Boeravinone E, based on methods used for related compounds.[5][12]

1. Instrumentation and Materials:

• HPTLC system with an automatic sample applicator, developing chamber, and a densitometric scanner.

• HPTLC plates pre-coated with silica (B1680970) gel 60 F254.[5]

• Boeravinone E reference standard.

• Sample containing Boeravinone E.

• Analytical grade solvents for the mobile phase.

2. Sample and Standard Preparation:

• Prepare a stock solution of the Boeravinone E reference standard in a suitable solvent (e.g., methanol).

• Prepare the sample by dissolving it in a suitable solvent.

3. Chromatographic Conditions:

• Stationary Phase: HPTLC plates silica gel 60 F254.[5]

• Mobile Phase: A suitable solvent system needs to be developed. A common mobile phase for rotenoids includes a mixture of toluene, ethyl acetate, and formic acid in varying ratios.[2] For example, a starting point could be Toluene:Ethyl Acetate:Formic Acid (5:4:1, v/v/v).[12]

• Application: Apply the standard and sample solutions as bands on the HPTLC plate using an automatic applicator.

• Development: Develop the plate in a saturated twin-trough chamber until the mobile phase reaches the desired distance.

• Detection: Dry the plate and visualize the spots under UV light at 254 nm. Densitometric scanning can be performed for quantification.

4. Analysis:

• Compare the Rf value of the spot in the sample chromatogram with that of the Boeravinone E standard to identify its presence.

Visualizations

Caption: Workflow for Boeravinone E Purity Analysis and Quality Control.

Caption: Troubleshooting Logic for HPLC Analysis of Boeravinone E.

References

• 1. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jneonatalsurg.com [jneonatalsurg.com]
• 3. researchgate.net [researchgate.net]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. phcogres.com [phcogres.com]
• 6. LC-MS/HRMS Analysis, Anti-Cancer, Anti-Enzymatic and Anti-Oxidant Effects of Boerhavia diffusa Extracts: A Potential Raw Material for Functional Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ukm.my [ukm.my]
• 10. hyphadiscovery.com [hyphadiscovery.com]
• 11. [PDF] Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists | Semantic Scholar [semanticscholar.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Boeravinone E Analysis

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address High-Performance Liquid Chromatography (HPLC) peak tailing issues encountered during the analysis of Boeravinone E.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a significant problem?

In an ideal HPLC separation, the resulting peak should be symmetrical, resembling a Gaussian curve. Peak tailing is a common chromatographic issue where the peak is asymmetric, and its trailing edge is broader than the leading edge.[1][2] This distortion is problematic for several reasons:

• Reduced Resolution: Tailing peaks are wider, which can cause them to merge with adjacent peaks, making accurate quantification of individual components difficult or impossible.[2]

• Inaccurate Quantification: The asymmetric shape complicates peak integration, leading to inconsistent and inaccurate calculations of the analyte's concentration.

• Lower Sensitivity: Peak tailing reduces the peak height, which can negatively affect the signal-to-noise ratio and, consequently, the method's limit of detection (LOD) and limit of quantification (LOQ).[2]

Q2: What are the most common causes of peak tailing specifically for Boeravinone E?

Boeravinone E is a rotenoid, a class of compounds containing multiple hydroxyl (-OH) groups in its structure.[3][4] This chemical characteristic is central to the most probable cause of peak tailing in reverse-phase HPLC.

The primary cause is secondary chemical interactions between the polar hydroxyl groups of the Boeravinone E molecule and active residual silanol (B1196071) groups (Si-OH) on the surface of the silica-based C18 column packing.[5][6][7] These interactions create an alternative retention mechanism that slows down a fraction of the analyte molecules, causing the characteristic "tail".[1][6]

Other significant causes include:

• Improper Mobile Phase pH: A mobile phase with a pH above 3-4 can cause the residual silanols to become ionized (Si-O⁻), dramatically increasing their interaction with polar analytes like Boeravinone E.[5][6]

• Column Contamination: Accumulation of sample matrix components or previously injected compounds on the column can create new active sites for secondary interactions.[2][8]

• Column Degradation: The formation of a void at the head of the column or deformation of the packed bed can distort the flow path, leading to peak asymmetry.[1][2]

• Sample Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, causing peak distortion.[1][2]

• Inappropriate Sample Solvent: Dissolving Boeravinone E in a solvent that is significantly stronger than the mobile phase can cause the initial band to spread on the column, resulting in a poor peak shape.[2][8]

Q3: How can I systematically troubleshoot peak tailing for my Boeravinone E analysis?

A systematic approach is crucial to efficiently identify and resolve the source of peak tailing. The workflow below provides a logical sequence of steps, starting with the easiest and most common fixes.

A systematic workflow for troubleshooting HPLC peak tailing.

Q4: How can I optimize the mobile phase to improve the peak shape of Boeravinone E?

Mobile phase optimization is one of the most effective ways to mitigate peak tailing caused by silanol interactions.

• Use an Acidic Modifier: The most critical step is to lower the pH of the aqueous portion of your mobile phase. Adding 0.1% orthophosphoric acid or formic acid ensures that residual silanol groups on the column packing remain protonated (Si-OH) and are less likely to interact with Boeravinone E.[6][9][10]

• Buffer Choice: If a specific pH is required, use a buffer with adequate capacity in the desired pH range (typically pH 2.5-3.5 for silanol suppression).

• Organic Modifier: While both acetonitrile (B52724) and methanol (B129727) are common, acetonitrile sometimes provides sharper peaks for phenolic compounds. If you are using methanol, consider switching to acetonitrile to see if the peak shape improves.[5]

Q5: When should I suspect the HPLC column is the problem, and what can I do?

If mobile phase optimization does not resolve the tailing, the column itself is the next logical suspect.

• Use a Guard Column: A guard column is a small, sacrificial column installed before the main analytical column. It protects the analytical column from strongly retained impurities and particulates, extending its life and preserving performance.[11] If you are not using one, adding one is highly recommended. If you are, replace it as a first step.

• Column Cleaning: If the column is contaminated, a high-pressure backflush (if permitted by the manufacturer) or washing with a series of strong solvents (e.g., isopropanol, tetrahydrofuran) may restore performance.[6]

• Choose a High-Quality Column: Modern HPLC columns are often "end-capped," a process that chemically deactivates most of the residual silanol groups.[1][6] Using a high-purity, fully end-capped C18 column will inherently produce better peak shapes for polar analytes like Boeravinone E compared to older "Type A" silica (B1680970) columns.[7]

Troubleshooting Summary

This table provides a quick reference for identifying and solving common causes of Boeravinone E peak tailing.

Potential Cause	Observation / Symptom	Recommended Solution
Secondary Silanol Interactions	Persistent tailing for Boeravinone E but not for non-polar compounds.	Add an acidic modifier (e.g., 0.1% formic acid or orthophosphoric acid) to the mobile phase to reduce its pH to < 3.5.[6][9]
Column Contamination	Peak tailing worsens over time; system backpressure may increase.	Replace the guard column. If no guard column is used, wash the analytical column with a strong solvent or perform a backflush.[6][11]
Column Void / Bed Deformation	Sudden onset of peak tailing, often accompanied by split peaks or loss of efficiency.	Replace the column. A void at the column inlet is irreversible physical damage.[1][2]
Sample Overload (Mass)	Peak shape worsens as sample concentration increases.	Dilute the sample and re-inject. Ensure you are working within the column's linear loading capacity.[1][2]
Inappropriate Sample Solvent	Peak distortion is severe, especially for early-eluting peaks.	Dissolve the sample in the initial mobile phase or a solvent weaker than the mobile phase.[2][8]
Extra-Column Volume	All peaks in the chromatogram show some degree of tailing or broadening.	Use tubing with a smaller internal diameter (e.g., 0.005"), minimize tubing length, and ensure all fittings are properly connected to avoid dead volume.[5][8]

Recommended Experimental Protocol

The following is a validated Reverse-Phase HPLC (RP-HPLC) method that can be used as a starting point for the simultaneous analysis of Boeravinone E and Boeravinone B. It is designed to produce sharp, symmetrical peaks.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a gradient pump, autosampler, column oven, and UV/PDA detector.

• Column: Inertsil ODS-3 (or equivalent high-quality, end-capped C18 column), 5 µm, 4.6 x 250 mm.

• Mobile Phase A: 0.1% v/v Orthophosphoric Acid in HPLC-grade water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient program should be optimized for the specific separation, starting with a higher proportion of Mobile Phase A.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 276 nm.[9][10]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the extract or standard in the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. benchchem.com [benchchem.com]
• 3. Boeravinone E | C17H12O7 | CID 11537197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Boeravinone E | 137787-00-9 | MFA78700 | Biosynth [biosynth.com]
• 5. chromtech.com [chromtech.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 9. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Boeravinone E Degradation Studies

Welcome to the technical support center for Boeravinone E degradation product identification. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting common issues, and understanding the degradation pathways of Boeravinone E.

Frequently Asked Questions (FAQs)

Q1: What is Boeravinone E and why are its degradation products a concern?

A1: Boeravinone E is a rotenoid, a class of naturally occurring compounds, isolated from plants like Boerhavia diffusa.[1] These compounds are investigated for various pharmacological properties.[2] Degradation of an active pharmaceutical ingredient (API) like Boeravinone E can lead to a loss of potency or the formation of potentially toxic impurities.[3] Therefore, identifying these degradation products is crucial for ensuring the safety, efficacy, and stability of any potential therapeutic product.

Q2: What are the typical stress conditions used in a forced degradation study for a natural product like Boeravinone E?

A2: Forced degradation studies, also known as stress testing, are essential for understanding the intrinsic stability of a compound.[4] These studies typically involve exposing the compound to conditions more severe than standard storage, including:

• Acidic Hydrolysis: Using acids like 0.1 M HCl.[5]

• Alkaline Hydrolysis: Using bases like 0.1 M NaOH.[5]

• Oxidation: Using reagents such as hydrogen peroxide (e.g., 3% H₂O₂).[5]

• Thermal Degradation: Exposing the compound to high temperatures (e.g., 40-80°C).[5]

• Photolytic Degradation: Exposing the compound to UV and visible light as per ICH Q1B guidelines.[6]

Q3: Which analytical techniques are most effective for identifying Boeravinone E degradation products?

A3: A combination of chromatographic and spectroscopic techniques is generally required.[7]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase with a C18 column, is the workhorse for separating the parent compound from its degradation products.[8][9] A UV detector is commonly used for quantification.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying degradation products.[7] It provides molecular weight information and fragmentation patterns (using MS/MS or MSn) that are critical for structure elucidation.[7][10] High-resolution mass spectrometry (like LC-QTOF-MS) can provide exact mass measurements to determine elemental composition.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For unambiguous structure confirmation of major degradation products, it is often necessary to isolate them and perform 1D and 2D NMR analysis.[12]

Troubleshooting Guides

Issue 1: Poor Chromatographic Resolution

• Q: My HPLC chromatogram shows poor separation between Boeravinone E and its degradation products. The peaks are overlapping. What should I do?

  • A:

    • Optimize the Mobile Phase: Adjust the ratio of your organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer. Introducing a small amount of acid, like 0.1% formic or orthophosphoric acid, can improve peak shape for phenolic compounds like Boeravinone E.[8][9]

    • Modify the Gradient: If using an isocratic method, switch to a gradient elution. A shallow gradient can significantly improve the resolution of closely eluting peaks.[9]

    • Change the Column: If mobile phase optimization is insufficient, consider a column with a different stationary phase (e.g., Phenyl-Hexyl instead of C18) or a smaller particle size for higher efficiency.

    • Adjust Flow Rate and Temperature: Lowering the flow rate can sometimes increase resolution. Optimizing the column temperature can also alter selectivity and improve separation.

Issue 2: No Degradation Observed

• Q: I've subjected Boeravinone E to stress conditions, but my HPLC analysis shows no significant formation of degradation products. What could be wrong?

  • A:

    • Insufficient Stress: The compound may be highly stable under the conditions applied. Increase the severity of the stressor: use a higher concentration of acid/base/oxidizing agent, increase the temperature, or prolong the exposure time. The goal is typically to achieve 5-20% degradation of the parent drug.[13]

    • Inappropriate Detection Wavelength: Your degradation products may not absorb light at the same wavelength as Boeravinone E. Use a Photo Diode Array (PDA) detector to analyze the entire UV-Vis spectrum and identify a more suitable wavelength for simultaneous detection or to confirm peak purity.

    • Degradation Products are Not Eluting: The degradation products might be too polar or too non-polar to elute from the column under your current method. A wider-range gradient may be necessary.

Issue 3: Ambiguous Mass Spectrometry Data

• Q: My LC-MS data shows several new peaks, but I'm struggling to propose structures for the degradation products. How can I get more definitive information?

  • A:

    • Perform High-Resolution MS (HRMS): Use an instrument like a QTOF or Orbitrap to obtain accurate mass measurements. This allows you to calculate the elemental formula of the degradation products, which is a critical first step in identification.[11]

    • Utilize Tandem MS (MS/MS): Fragment the ion of the suspected degradation product to observe its fragmentation pattern. By comparing this pattern to the fragmentation of the parent Boeravinone E, you can infer which part of the molecule has been modified.

    • Isolate and Analyze by NMR: If a degradation product is formed in significant amounts, isolate it using preparative HPLC. Subsequent analysis by NMR spectroscopy is the gold standard for unambiguous structure elucidation.[12]

Experimental Protocols

Protocol: Forced Degradation Study of Boeravinone E

This protocol outlines the steps for conducting a forced degradation study to generate and preliminarily identify degradation products.

1. Materials and Reagents:

• Boeravinone E reference standard

• HPLC-grade acetonitrile, methanol (B129727), and water

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• Formic acid or Orthophosphoric acid

• Class A volumetric flasks and pipettes

2. Stock Solution Preparation:

• Prepare a stock solution of Boeravinone E at 1 mg/mL in methanol or a suitable solvent mixture.

3. Stress Conditions: For each condition, prepare a sample in a separate flask. Also, prepare a control sample (Boeravinone E solution without stressor, kept at room temperature) and a blank (stressor solution without Boeravinone E).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1.0 M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 1.0 M NaOH, and dilute to a final concentration of ~100 µg/mL with mobile phase.

• Alkaline Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1 M HCl and dilute to ~100 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for 6 hours, protected from light. Dilute to ~100 µg/mL.

• Thermal Degradation: Store the solid Boeravinone E powder in an oven at 80°C for 24 hours. Dissolve and dilute to ~100 µg/mL for analysis.

• Photolytic Degradation: Expose the Boeravinone E solution (~100 µg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter (as per ICH Q1B). A control sample should be kept in the dark.

4. Analytical Method (HPLC-PDA-MS):

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with 10% B, increase to 90% B over 30 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.8 mL/min

• Detection: PDA scan from 200-400 nm; MS scan in positive and negative ion modes.

Data Presentation

For accurate identification, summarize your findings in a structured table.

Table 1: Summary of Boeravinone E and Potential Degradation Products (DPs) from LC-MS Analysis

Peak ID	Retention Time (min)	Observed m/z [M+H]⁺	Proposed Molecular Formula	Δ Mass (from Boeravinone E)	Proposed Modification	Stress Condition
Boeravinone E	15.2	329.0658	C₁₇H₁₃O₇	0	Parent Compound	All
DP-1	12.8	347.0763	C₁₇H₁₅O₈	+18	Hydration (+H₂O)	Acid Hydrolysis
DP-2	14.5	345.0607	C₁₇H₁₃O₈	+16	Oxidation (+O)	Oxidative
DP-3	16.1	315.0501	C₁₆H₁₁O₇	-14	Demethylation (-CH₂)	Thermal
DP-4	11.5	301.0552	C₁₆H₉O₆	-28	Decarbonylation (-CO)	Photolytic

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow for a forced degradation study, from sample preparation to final characterization.

References

• 1. plantsjournal.com [plantsjournal.com]
• 2. Phytochemical, Therapeutic, and Ethnopharmacological Overview for a Traditionally Important Herb: Boerhavia diffusa Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation and Degradant Characterization | PPTX [slideshare.net]
• 4. rjptonline.org [rjptonline.org]
• 5. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medcraveonline.com [medcraveonline.com]
• 7. ijmr.net.in [ijmr.net.in]
• 8. jneonatalsurg.com [jneonatalsurg.com]
• 9. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of four new degradation products of epirubicin through forced degradation, LC-UV, MSn and LC-MS-TOF studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Identification and characterization of forced degradation products of vortioxetine by LC/MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Boeravinone E Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Boeravinone E solutions, with a specific focus on issues related to light sensitivity.

Frequently Asked Questions (FAQs)

Q1: I noticed a change in the color of my Boeravinone E solution after leaving it on the lab bench. What could be the cause?

A1: Color change in a Boeravinone E solution, typically from a lighter to a darker shade, can be an indicator of degradation. Boeravinone E, a rotenoid isolated from Boerhaavia diffusa, may be susceptible to degradation upon exposure to light, heat, or air. Similar compounds, such as Boeravinone B, are known to degrade under such conditions[1]. It is crucial to investigate this change to ensure the integrity of your experiments.

Q2: How can I determine if my Boeravinone E solution has degraded due to light exposure?

A2: To confirm photodegradation, you should perform analytical tests to compare the light-exposed sample with a control sample that has been protected from light. High-Performance Liquid Chromatography (HPLC) is a recommended method for this analysis. A validated RP-HPLC method for the simultaneous quantification of Boeravinone E and B uses a C18 column with a gradient mobile phase of 0.1% v/v orthophosphoric acid in water and acetonitrile, with detection at 276 nm[2][3]. A decrease in the peak area corresponding to Boeravinone E and the potential appearance of new peaks would indicate degradation.

Q3: What are the best practices for storing Boeravinone E solutions to prevent light-induced degradation?

A3: To minimize photodegradation, Boeravinone E solutions should be:

• Stored in amber glass vials or containers wrapped in aluminum foil to block light.

• Kept in a cool, dark place, such as a refrigerator or freezer, depending on the solvent and desired storage duration.

• Prepared fresh before use whenever possible.

• Purged with an inert gas like nitrogen or argon to minimize oxidation, which can be exacerbated by light.

Q4: Can light exposure affect the biological activity of my Boeravinone E solution?

A4: Yes, if Boeravinone E degrades, its chemical structure will be altered, which can lead to a loss of its intended biological activity. Degradation products may also have different, potentially interfering or toxic, biological effects. Therefore, it is critical to use non-degraded, properly stored solutions for all biological assays to ensure reproducible and accurate results.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected or inconsistent results in biological assays.	Degradation of Boeravinone E due to light exposure.	1. Prepare a fresh solution of Boeravinone E, ensuring it is protected from light at all times. 2. Re-run the assay with the fresh solution and compare the results. 3. Perform an HPLC analysis on your stock solution to check for degradation products.
Visible precipitate or cloudiness in the solution after light exposure.	Formation of insoluble degradation products.	1. Do not use the solution. 2. Attempt to identify the precipitate by separating it and using analytical techniques like mass spectrometry. 3. Review your storage and handling procedures to prevent future occurrences.
Shift in the UV-Vis absorbance spectrum of the solution.	Chemical transformation of Boeravinone E.	1. Compare the spectrum of the exposed solution to a freshly prepared, light-protected standard. 2. Note any changes in the wavelength of maximum absorbance (λmax) or the appearance of new absorbance bands. 3. Use this data as a preliminary, qualitative indicator of degradation.

Experimental Protocols

Protocol 1: Photostability Testing of Boeravinone E Solution

This protocol is adapted from the ICH Q1B guidelines for photostability testing of new active substances[4].

Objective: To assess the impact of light exposure on the stability of a Boeravinone E solution.

Materials:

• Boeravinone E

• Appropriate solvent (e.g., methanol, DMSO)

• Clear and amber glass vials

• Aluminum foil

• Photostability chamber with a calibrated light source (cool white fluorescent and near-UV lamps)

• HPLC system with a UV detector

Methodology:

• Sample Preparation: Prepare a solution of Boeravinone E of a known concentration in the desired solvent.

• Sample Aliquoting:

  • Light-Exposed Sample: Place an aliquot of the solution in a clear glass vial.

  • Dark Control: Place an equal aliquot in an amber glass vial or a clear vial wrapped completely in aluminum foil.

• Exposure Conditions:

  • Place both the light-exposed and dark control samples in the photostability chamber.

  • Expose the samples to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter[4].

  • Maintain a constant temperature to minimize thermal degradation.

• Time Points: Withdraw aliquots from both the light-exposed and dark control samples at predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Analysis:

  • Immediately analyze the withdrawn aliquots by HPLC.

  • Use a validated method, such as an RP-HPLC method with detection at 276 nm[2][3].

  • Quantify the peak area of Boeravinone E in all samples.

• Data Evaluation:

  • Calculate the percentage of Boeravinone E remaining at each time point relative to the initial concentration (time 0).

  • Compare the degradation profile of the light-exposed sample to the dark control to distinguish between photodegradation and thermal degradation.

Data Presentation

Table 1: Hypothetical Photostability Data for Boeravinone E in Methanol

Exposure Time (hours)	Mean Boeravinone E Concentration (%) ± SD (Light-Exposed)	Mean Boeravinone E Concentration (%) ± SD (Dark Control)
0	100 ± 0.5	100 ± 0.4
2	92.3 ± 1.1	99.5 ± 0.6
4	85.1 ± 1.5	99.2 ± 0.5
8	71.8 ± 2.0	98.9 ± 0.7
12	60.5 ± 2.3	98.6 ± 0.4
24	42.7 ± 2.8	98.1 ± 0.8

Visualizations

Experimental Workflow for Photostability Testing

Caption: Workflow for assessing the photostability of Boeravinone E solutions.

Potential Signaling Pathways Affected by Related Boeravinones

Disclaimer: The following diagram illustrates signaling pathways affected by Boeravinone G, a related compound. The specific pathways affected by Boeravinone E may differ and require experimental verification.

Studies on Boeravinone G have shown that it exhibits antioxidant effects by modulating the MAP kinase and NF-kB pathways[5][6][7][8].

Caption: Potential mechanism of action for Boeravinone G's antioxidant effects.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. researchgate.net [researchgate.net]
• 3. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Comparing cytotoxicity of Boeravinone E and Rotenone.

A Comparative Analysis of the Cytotoxicity of Boeravinone E and Rotenone

Introduction

Data Presentation

Table 1: Comparative Cytotoxicity (IC50 Values) of Rotenone in Various Cell Lines

Cell Line	Cell Type	IC50 Value	Reference
SH-SY5Y	Human Neuroblastoma	0.5 µM - 1.0 µM	[1]
PC12	Rat Pheochromocytoma	~1 µM	[2]
INS-1	Rat Insulinoma	30 nM	[3]
MIN-6	Mouse Insulinoma	55 nM	[3]
MCF-7	Human Breast Adenocarcinoma	Data available for derivatives	[4]
A549	Human Lung Carcinoma	Data available for derivatives	[4]
HCT116	Human Colon Carcinoma	Data available for derivatives	[4]
HT-29	Human Colon Adenocarcinoma	Not specified for Rotenone	[5]
SW-620	Human Colon Adenocarcinoma	Not specified for Rotenone	[5]

Note: IC50 values for Rotenone can vary depending on the specific experimental conditions, such as exposure time and the assay used.

Table 2: Cytotoxicity Data for Boeravinone E and Related Boeravinones

Compound	Cell Line	Cell Type	IC50 Value/Effect	Reference
Boeravinone E	-	-	No direct cytotoxicity data (IC50) found in the reviewed literature.	-
Boeravinone B	HT-29	Human Colon Adenocarcinoma	3.7 ± 0.14 µM	[5]
Boeravinone B	HCT-116	Human Colon Carcinoma	5.7 ± 0.24 µM	[5]
Boeravinone B	SW-620	Human Colon Adenocarcinoma	8.4 ± 0.37 µM	[5]
Boeravinone G	Caco-2	Human Colon Adenocarcinoma	No cytotoxic effect observed at 0.1-1 ng/ml.	[6]

Mechanisms of Cytotoxicity

Rotenone

Rotenone's primary mechanism of cytotoxicity involves the inhibition of mitochondrial complex I (NADH:ubiquinone oxidoreductase) in the electron transport chain.[7] This inhibition leads to a cascade of downstream effects that contribute to cell death:

• ATP Depletion: Inhibition of the electron transport chain severely impairs oxidative phosphorylation, leading to a significant decrease in cellular ATP production.[7]

• Increased Reactive Oxygen Species (ROS) Production: The blockage of electron flow at complex I results in the leakage of electrons, which then react with molecular oxygen to generate superoxide (B77818) radicals and other ROS.[7][8] This oxidative stress damages cellular components, including lipids, proteins, and DNA.

• Induction of Apoptosis: Rotenone-induced cellular stress activates apoptotic pathways. This can involve the release of cytochrome c from the mitochondria, activation of caspases, and ultimately, programmed cell death.[2][9]

• Microtubule Disruption: In neuronal cells, Rotenone has been shown to depolymerize microtubules, affecting axonal transport and contributing to neurotoxicity.[10]

Boeravinone E

Specific mechanistic studies on the cytotoxicity of Boeravinone E are not available. However, research on related boeravinones provides some insights into their potential biological activities:

• Inhibition of Breast Cancer Resistance Protein (BCRP/ABCG2): Boeravinones, including Boeravinone E, have been identified as inhibitors of the BCRP drug efflux pump.[11] This protein is often overexpressed in cancer cells and contributes to multidrug resistance. By inhibiting BCRP, Boeravinone E could potentially enhance the efficacy of co-administered anticancer drugs.

• Antioxidant and Genoprotective Effects (Boeravinone G): The related compound, Boeravinone G, has demonstrated potent antioxidant and genoprotective effects, suggesting it may protect cells from oxidative damage.[6] This is in contrast to Rotenone, which is a potent inducer of oxidative stress.

• Anticancer Activity (Boeravinone B): Boeravinone B has been shown to exert anticancer effects in human colon cancer cells by inducing the internalization and degradation of the epidermal growth factor receptor (EGFR) and ErbB2.[5]

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol Outline:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Rotenone or Boeravinone E) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Mandatory Visualization

Signaling Pathway of Rotenone-Induced Cytotoxicity

Caption: Rotenone's cytotoxic mechanism via mitochondrial complex I inhibition.

General Experimental Workflow for Cytotoxicity Testing

Caption: A typical workflow for in vitro cytotoxicity assessment.

Conclusion

The comparison between Boeravinone E and Rotenone highlights a significant gap in the scientific literature. Rotenone is a well-documented cytotoxic agent with a clear mechanism of action centered on mitochondrial dysfunction. In contrast, there is a notable absence of direct cytotoxicity data for Boeravinone E. While related boeravinones exhibit interesting biological activities, such as BCRP inhibition and anticancer effects (Boeravinone B) or antioxidant properties (Boeravinone G), the cytotoxic profile of Boeravinone E remains to be elucidated. Further research, including in vitro cytotoxicity screening across various cell lines, is necessary to determine the cytotoxic potential of Boeravinone E and to enable a direct and comprehensive comparison with Rotenone.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. fedoa.unina.it [fedoa.unina.it]
• 4. Inhibition of Human Cervical Cancer Cell Growth by Ethanolic Extract of Boerhaavia diffusa Linn. (Punarnava) Root - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phcog.com [phcog.com]
• 8. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LC-MS/HRMS Analysis, Anti-Cancer, Anti-Enzymatic and Anti-Oxidant Effects of Boerhavia diffusa Extracts: A Potential Raw Material for Functional Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Untapped Potential of Boeravinone E in Synergistic Cancer Therapy: A Comparative Guide

For Immediate Release

While direct evidence remains elusive, emerging research on the constituents of Boerhaavia diffusa suggests a promising frontier in combination cancer therapy. This guide provides a comparative analysis of the potential synergistic effects of Boeravinone E and related compounds with conventional chemotherapy drugs, offering valuable insights for researchers, scientists, and drug development professionals. Although studies specifically investigating Boeravinone E's synergistic capabilities are yet to be published, the broader family of Boeravinones and extracts from Boerhaavia diffusa have demonstrated significant potential in enhancing the efficacy and mitigating the toxicity of chemotherapy agents.

Unveiling the Anticancer Potential of Boerhaavia diffusa Constituents

Boerhaavia diffusa has a rich history in traditional medicine, and modern scientific investigations are beginning to validate its therapeutic claims, particularly in oncology. Several studies have highlighted the anticancer properties of its extracts and isolated compounds, suggesting they could be valuable adjuncts to conventional cancer treatments.[1] While research on Boeravinone E is limited, studies on other Boeravinones, such as B and F, provide a foundation for understanding their potential mechanisms of action.

An in-silico analysis has suggested that Boeravinone F may exhibit anticancer activity by inhibiting the anti-apoptotic protein Bcl-2.[2] This mechanism is crucial as it can lower the threshold for chemotherapy-induced cancer cell death. Furthermore, research on Boeravinone B has demonstrated its ability to induce apoptosis in human colon cancer cells by targeting key signaling molecules like EGFR and ErbB2.[3]

A Comparative Look at Boerhaavia diffusa in Combination Therapy

Although direct synergistic studies with Boeravinone E are lacking, research on the broader Boerhaavia diffusa extract showcases its potential to support chemotherapy. Notably, studies have focused on its protective effects against chemotherapy-induced toxicities, a critical aspect of improving patient outcomes.

Compound/Extract	Chemotherapy Drug	Cancer Type/Toxicity Model	Observed Effect	Potential Implication for Synergy	Reference
Boerhaavia diffusa Extract	Cisplatin	Oral Cancer	Potential for combination therapy suggested	May enhance therapeutic efficacy or reduce side effects	[1]
Boerhaavia diffusa Extract	Cisplatin	Nephrotoxicity in rats	Protective effect against kidney damage	Allows for potentially higher or more sustained doses of cisplatin	[4]
Boerhaavia diffusa Extract	Doxorubicin (B1662922)	Cardiotoxicity in rats	Cardioprotective effects	Mitigates a major dose-limiting side effect of doxorubicin	[5][6]
Boeravinones G and H	-	Multidrug Resistance Protein (BCRP/ABCG2)	Inhibition of the protein	Could reverse cancer cell resistance to various chemotherapy drugs	[7]

Experimental Protocols for Assessing Synergy

To rigorously evaluate the potential synergistic effects of Boeravinone E and other natural compounds with chemotherapy, standardized experimental protocols are essential.

In Vitro Synergy Assessment

• Cell Viability Assays (MTT Assay):

  • Objective: To determine the half-maximal inhibitory concentration (IC50) of Boeravinone E and the chemotherapy drug, both individually and in combination.

  • Method: Cancer cell lines are seeded in 96-well plates and treated with a range of concentrations of each agent alone and in various combination ratios. After a predetermined incubation period (e.g., 48-72 hours), cell viability is assessed using MTT reagent. The absorbance is measured to quantify the number of viable cells.

• Combination Index (CI) Analysis:

  • Objective: To quantitatively determine the nature of the interaction between Boeravinone E and the chemotherapy drug (synergism, additivity, or antagonism).

  • Method: The IC50 values obtained from the cell viability assays are used to calculate the Combination Index using the Chou-Talalay method. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

• Apoptosis Assays (Annexin V/PI Staining):

  • Objective: To determine if the combination treatment induces a higher rate of apoptosis compared to individual treatments.

  • Method: Cells are treated with the individual agents and their combination. Following treatment, cells are stained with Annexin V (an early apoptotic marker) and Propidium Iodide (a late apoptotic/necrotic marker) and analyzed by flow cytometry.

• Western Blot Analysis:

  • Objective: To investigate the molecular mechanisms underlying the synergistic effects by examining changes in protein expression in key signaling pathways.

  • Method: Protein lysates from treated cells are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies against proteins involved in apoptosis (e.g., Bcl-2, Bax, Caspases), cell cycle regulation, and drug resistance.

In Vivo Synergy Assessment

• Xenograft Mouse Models:

  • Objective: To evaluate the synergistic antitumor efficacy in a living organism.

  • Method: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, mice are randomized into groups and treated with vehicle control, Boeravinone E alone, chemotherapy drug alone, and the combination. Tumor volume and body weight are monitored throughout the study. At the end of the experiment, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry).

Visualizing the Pathways: Potential Mechanisms of Action

Understanding the signaling pathways affected by Boerhaavia diffusa constituents is key to elucidating their synergistic potential.

Caption: Boeravinone B may inhibit cancer cell proliferation and survival by targeting EGFR and ErbB2 signaling.

Caption: Boeravinone F may induce apoptosis by inhibiting the anti-apoptotic protein Bcl-2.

Caption: A typical workflow for evaluating the synergistic effects of a natural compound with chemotherapy.

Future Directions and Conclusion

The exploration of Boeravinone E and other constituents of Boerhaavia diffusa in combination with chemotherapy presents a compelling area for future cancer research. While the current evidence is indirect, the demonstrated anticancer activities of related compounds and the protective effects of the whole plant extract provide a strong rationale for further investigation.

Future studies should focus on:

• Isolating and characterizing the anticancer and synergistic properties of Boeravinone E.

• Conducting comprehensive in vitro and in vivo studies to evaluate the synergistic effects of Boeravinone E with a range of chemotherapy drugs across various cancer types.

• Elucidating the precise molecular mechanisms by which Boeravinone E and other boeravinones exert their effects, both alone and in combination.

References

• 1. Biochemical and molecular anticancer approaches for Boerhaavia diffusa root extracts in oral cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsr.info [ijpsr.info]
• 3. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cardiac benefits of Boerhaavia diffusa and Asparagus racemosus vs. doxorubicin [wisdomlib.org]
• 6. Boerhaavia Diffusa: Bioactive Compounds and Pharmacological Activities – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. Frontiers | Ethnomedicinal values of Boerhaavia diffusa L. as a panacea against multiple human ailments: a state of art review [frontiersin.org]

Comparative Guide to the Target Protein Identification and Validation of Boeravinone E

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Boeravinone E, a natural rotenoid found in Boerhaavia diffusa, focusing on its identified and potential protein targets. Due to the limited direct experimental data on Boeravinone E's specific protein interactions, this guide also incorporates findings from the closely related Boeravinone G and computational predictions to offer a broader perspective. We compare Boeravinone E with alternative compounds that exhibit similar biological activities, supported by available experimental data.

Executive Summary

Boeravinone E is a bioactive compound with recognized spasmolytic, antioxidant, and anti-inflammatory properties. While direct experimental identification of its protein targets remains limited, computational studies suggest Angiotensin-Converting Enzyme 2 (ACE2) as a potential target. Furthermore, experimental evidence from the related compound, Boeravinone G, indicates an interaction with the MAP kinase and NF-κB signaling pathways. This guide presents the current state of knowledge, details relevant experimental methodologies, and compares Boeravinone E with other compounds acting on similar biological pathways.

Data Presentation: Boeravinone E and Alternatives

The following tables summarize the available quantitative data for Boeravinone E and comparable compounds. It is important to note that direct binding affinities and inhibitory concentrations for Boeravinone E with specific protein targets are not yet experimentally determined.

Table 1: In-silico Docking and Biological Activity of Boeravinone E

Compound	Predicted Target	Predicted Binding Energy (kcal/mol)	Observed Biological Activity	Reference
Boeravinone E	Angiotensin-Converting Enzyme 2 (ACE2)	-9.5	Spasmolytic	[1]

Note: The binding energy is based on in-silico molecular docking studies and requires experimental validation.

Table 2: Comparative Spasmolytic Activity

Compound	Mechanism of Action	Model	Potency (e.g., IC50)	Reference
Boeravinone E	Not fully elucidated, likely direct effect on smooth muscle	Guinea pig ileum	Potent spasmolytic	[1][2]
Papaverine	Phosphodiesterase (PDE) inhibitor	Various smooth muscle preparations	Varies with model	[3]
Atropine	Muscarinic acetylcholine (B1216132) receptor antagonist	Isolated guinea pig ileum and rabbit jejunum	Potent antispasmodic	[4]

Table 3: Comparative Antioxidant and Anti-inflammatory Activity

| Compound | Mechanism of Action | Key Experimental Findings | Reference | |---|---|---|---|---| | Boeravinone G | Scavenging of reactive oxygen species (ROS), reduction of pERK1 and phospho-NF-κB p65 levels | Potent antioxidant in nanomolar range in Caco-2 cells |[5][6][7][8] | | Quercetin | Antioxidant, inhibition of NF-κB signaling | Inhibits LPS-induced inflammatory responses |[9] | | Rutaecarpine | Inhibition of MAPK and NF-κB pathways | Suppresses iNOS, COX-2, TNF-α, and IL-1β expression |[9] |

Experimental Protocols

This section details the methodologies for key experiments relevant to the identification and validation of protein targets for compounds like Boeravinone E.

In-silico Molecular Docking

• Objective: To predict the binding affinity and interaction between a ligand (e.g., Boeravinone E) and a protein target (e.g., ACE2).

• Protocol:

  • Protein and Ligand Preparation: Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB). Prepare the 3D structure of the ligand.

  • Docking Simulation: Use molecular docking software (e.g., AutoDock Vina) to predict the optimal binding pose and calculate the binding energy.

  • Analysis: Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein's active site.

Affinity Chromatography followed by Mass Spectrometry

• Objective: To identify proteins from a cell lysate that bind to a specific compound.

• Protocol:

  • Probe Synthesis: Chemically synthesize a probe by attaching a linker and an affinity tag (e.g., biotin) to the compound of interest (e.g., Boeravinone E).

  • Immobilization: Immobilize the affinity probe onto a solid support (e.g., agarose (B213101) beads).

  • Affinity Purification: Incubate the immobilized probe with a cell or tissue lysate to allow binding of target proteins.

  • Elution: Wash away non-specifically bound proteins and then elute the specifically bound proteins.

  • Mass Spectrometry: Identify the eluted proteins using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Cellular Thermal Shift Assay (CETSA)

• Objective: To validate the engagement of a compound with its target protein in a cellular context.

• Protocol:

  • Cell Treatment: Treat intact cells with the compound of interest.

  • Heating: Heat the cell lysates at a range of temperatures.

  • Protein Precipitation: Centrifuge to separate aggregated (denatured) proteins from the soluble fraction.

  • Detection: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry. A shift in the melting curve of the protein in the presence of the compound indicates target engagement.

Western Blot for Signaling Pathway Analysis

• Objective: To determine the effect of a compound on the activation state of specific proteins in a signaling pathway.

• Protocol:

  • Cell Treatment: Treat cells with the compound and a stimulus (e.g., H₂O₂) to activate the pathway of interest.

  • Protein Extraction: Lyse the cells to extract total protein.

  • SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl-sulfate polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane.

  • Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated (active) and total forms of the target proteins (e.g., pERK, NF-κB p65).

  • Detection: Use a secondary antibody conjugated to an enzyme for chemiluminescent detection to visualize and quantify the protein bands.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Boeravinone G's inhibitory effect on MAPK and NF-κB pathways.

Caption: Workflow for protein target identification and validation.

Caption: Logical relationships of Boeravinone E's targets and activities.

References

• 1. Natural Antispasmodics: Source, Stereochemical Configuration, and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemijournal.com [chemijournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Antispasmodic Potential of Medicinal Plants: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 9. mdpi.com [mdpi.com]

Binding Affinity of Boeravinone E: A Comparative Analysis of In-Silico Data and Future Experimental Directions

For researchers, scientists, and drug development professionals, understanding the binding affinity of a compound to its target protein is a cornerstone of drug discovery. This guide provides a comparative overview of the available binding affinity data for Boeravinone E, a rotenoid isolated from Boerhavia diffusa, against various protein targets. To date, the majority of binding affinity data for Boeravinone E originates from in-silico molecular docking studies. This report summarizes these computational findings, outlines the methodologies for robust experimental validation, and discusses the signaling pathways associated with its putative targets.

While Boeravinone E has demonstrated a range of biological activities, including spasmolytic and antioxidant effects, the direct experimental validation of its binding affinity to specific protein targets is not yet extensively documented in publicly available literature. Computational models, however, offer valuable insights into its potential molecular interactions.

In-Silico Binding Affinity of Boeravinone E

Molecular docking studies have predicted the binding energies of Boeravinone E with several proteins implicated in various disease pathways. These computational analyses provide a foundation for prioritizing experimental validation.

Target Protein	Predicted Binding Energy (kcal/mol)	Putative Biological Relevance
Angiotensin-Converting Enzyme 2 (ACE2)	-9.5	Viral entry, cardiovascular regulation
GMP Synthase (guaA)	-8.4	Bacterial nucleotide biosynthesis
Mutant Wilms Tumor-1 (WT1) Protein	Not specified in detail, but identified as a potential binder	Cancer, Nephrotic syndrome

Note: The binding energies presented above are derived from computational models and have not been experimentally confirmed. These values serve as predictions of binding strength, with more negative values indicating a potentially stronger interaction.

Comparison with Related Boeravinones

In-silico studies have also explored the binding of other Boeravinone compounds to various protein targets, offering a comparative perspective within this class of molecules.

Compound	Target Protein	Predicted Binding Energy (kcal/mol)
Boeravinone A	GMP Synthase	-8.4
Boeravinone B	Pancreatic Lipase	-8.0
Boeravinone C	Pancreatic Lipase	-8.0
Boeravinone F	Mutant Wilms Tumor-1 Protein	-9.56
Boeravinone I	GMP Synthase	Not specified in detail, but identified as a potential binder

This in-silico data suggests that various Boeravinones may possess inhibitory potential against a range of therapeutic targets. However, for drug development purposes, these computational predictions must be substantiated by rigorous experimental data.

Experimental Protocols for Binding Affinity Determination

To validate the in-silico findings and accurately quantify the binding affinity of Boeravinone E to its target proteins, established biophysical techniques are essential. The following are detailed methodologies for two standard assays.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the binding of an analyte (e.g., Boeravinone E) to a ligand (e.g., the target protein) immobilized on a sensor surface in real-time.

Methodology:

• Protein Immobilization: The purified target protein is immobilized onto a sensor chip (e.g., a CM5 chip) using amine coupling chemistry. The protein is diluted in an appropriate buffer (e.g., 10 mM sodium acetate, pH 4.5) and injected over the activated sensor surface.

• Analyte Preparation: A stock solution of Boeravinone E is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in running buffer (e.g., HBS-EP+) to create a concentration series.

• Binding Analysis: The running buffer is flowed over the sensor surface to establish a stable baseline. The different concentrations of Boeravinone E are then injected sequentially over the immobilized protein. Association and dissociation phases are monitored in real-time by detecting changes in the refractive index at the sensor surface.

• Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). A lower KD value indicates a higher binding affinity.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon the binding of a ligand to a protein, providing a complete thermodynamic profile of the interaction.

Methodology:

• Sample Preparation: The purified target protein is placed in the sample cell of the calorimeter, and Boeravinone E is loaded into the injection syringe. Both are in an identical, precisely matched buffer to minimize heats of dilution.

• Titration: A series of small, precise injections of Boeravinone E are made into the protein solution while the temperature is kept constant.

• Heat Measurement: The heat released or absorbed during each injection is measured by the instrument.

• Data Analysis: The heat change per injection is plotted against the molar ratio of ligand to protein. This binding isotherm is then fitted to a binding model to determine the binding affinity (Ka, the inverse of KD), the stoichiometry of binding (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Signaling Pathways and Experimental Workflows

The putative targets of Boeravinone E are involved in critical signaling pathways. Understanding these pathways provides context for its potential therapeutic effects.

Experimental Workflow for Target Validation and Binding Affinity Studies

The following diagram illustrates a typical workflow for validating a predicted protein target and determining the binding affinity of a small molecule like Boeravinone E.

Caption: Workflow for validating Boeravinone E's protein targets.

Putative Signaling Pathway: Renin-Angiotensin System

ACE2, a predicted target of Boeravinone E, is a key enzyme in the Renin-Angiotensin System (RAS), which plays a crucial role in blood pressure regulation and cardiovascular homeostasis.

A Comparative Analysis of Boeravinone E from Diverse Botanical Sources

A Guide for Researchers and Drug Development Professionals

Boeravinone E, a rotenoid-class isoflavonoid, has garnered significant interest within the scientific community for its potential therapeutic applications. Primarily isolated from Boerhaavia diffusa, a plant with a long history in traditional medicine, Boeravinone E exhibits a range of biological activities. This guide provides a comparative analysis of Boeravinone E from different plant sources, summarizing key quantitative data, outlining experimental protocols, and visualizing relevant biological pathways to support further research and drug development.

Plant Sources and Yield of Boeravinone E

The yield of Boeravinone E can vary depending on the plant part and geographical location. A study utilizing reverse-phase high-performance liquid chromatography (RP-HPLC) reported a yield of 0.05% of Boeravinone E from the roots of Boerhaavia diffusa.[3]

Table 1: Quantitative Analysis of Boeravinone E from Boerhaavia diffusa

Plant Source	Plant Part	Extraction Method	Analytical Method	Boeravinone E Yield (% w/w)	Reference
Boerhaavia diffusa	Roots	Methanol (B129727) Extraction	RP-HPLC	0.05%	[3]

Comparative Biological Activities

Boeravinone E has demonstrated notable spasmolytic (muscle-relaxing) properties.[4] While direct comparative studies of Boeravinone E from different plant origins are lacking, the existing research on the compound from Boerhaavia diffusa provides a benchmark for its potential efficacy.

Other related boeravinones have been shown to possess a broader spectrum of activities, including anti-inflammatory and antioxidant effects, often linked to the modulation of key cellular signaling pathways. For instance, Boeravinone B has been reported to inhibit the NF-κB and MAPK signaling pathways.[5] Given the structural similarities among boeravinones, it is plausible that Boeravinone E may exert similar effects, a hypothesis that warrants further investigation.

Experimental Protocols

Extraction and Isolation of Boeravinone E from Boerhaavia diffusa Roots

The following protocol outlines a general method for the extraction and isolation of Boeravinone E, based on methodologies reported in the literature.[6]

• Plant Material Preparation : Air-dried and powdered roots of Boerhaavia diffusa are used as the starting material.

• Extraction : The powdered root material is subjected to reflux extraction with methanol for 2 hours.

• Concentration : The methanolic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Separation : The crude extract is then subjected to column chromatography over silica (B1680970) gel.

• Gradient Elution : The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.

• Fraction Collection and Analysis : Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing Boeravinone E.

• Purification : Fractions rich in Boeravinone E are pooled and further purified using techniques like preparative HPLC to obtain the pure compound.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. isca.me [isca.me]
• 3. researchgate.net [researchgate.net]
• 4. phcogres.com [phcogres.com]
• 5. Boeravinone B, a natural rotenoid, inhibits osteoclast differentiation through modulating NF-κB, MAPK and PI3K/Akt signaling pathways [bmbreports.org]
• 6. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antioxidant Mechanism of Boeravinone E: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant mechanism of Boeravinone E, a rotenoid isolated from Boerhaavia diffusa. Due to the limited availability of specific experimental data for Boeravinone E, this document leverages extensive research on its close structural analog, Boeravinone G, as a representative model for the antioxidant properties of this class of compounds. The guide compares its performance with established antioxidants and provides detailed experimental protocols and pathway visualizations to support further research and drug development.

Comparative Antioxidant Performance

Below is a comparative summary of the antioxidant activity of Boerhaavia diffusa extracts and standard antioxidants.

Antioxidant	DPPH Assay (IC50)	ABTS Assay (IC50)	Notes
Boerhaavia diffusa Extract	384.08 µg/mL[3]	454.79 µg/mL[3]	Indicates moderate radical scavenging activity.[3]
Ascorbic Acid (Vitamin C)	~415.98 µg/mL[3]	~348.24 µg/mL[3]	A standard water-soluble antioxidant.
Trolox (Vitamin E analog)	~3.77 µg/mL[4]	~2.93 µg/mL[4]	A standard lipid-soluble antioxidant.

Cellular Antioxidant Activity of Boeravinone G

Boeravinone G has demonstrated exceptionally potent antioxidant effects in cellular assays at nanomolar concentrations, a range significantly lower than that of well-known antioxidants like Vitamins C and E, which are active in the micromolar range.[1]

Assay	Boeravinone G Concentration	Effect
TBARS Assay	0.1 - 1 ng/mL	Significant, concentration-dependent reduction of lipid peroxidation.[5]
ROS Formation	0.1 - 1 ng/mL	Significant, concentration-dependent reduction of intracellular ROS.[5]
Comet Assay	0.1 - 1 ng/mL	Concentration-dependent reduction of H₂O₂-induced DNA damage.[1]
SOD Activity	1 ng/mL	Significantly increased Superoxide Dismutase activity.[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the validation and comparison of Boeravinone E's antioxidant activity.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it.[6]

• Reagents: DPPH solution (typically 0.1 mM in methanol (B129727) or ethanol), test compound (Boeravinone E), and a positive control (e.g., Ascorbic Acid).[6]

• Procedure:

  • Prepare a working solution of DPPH in methanol or ethanol.[6]

  • Prepare serial dilutions of the test compound and the positive control.[6]

  • Add a specific volume of each dilution to an equal volume of the DPPH working solution.[6]

  • Incubate the mixture in the dark for a set time (e.g., 30 minutes).[6]

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.[6]

  • The percentage of scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100.[6]

• Data Presentation: Results are typically expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).[7]

• Reagents: ABTS solution (e.g., 7 mM), potassium persulfate solution (e.g., 2.45 mM), test compound, and a positive control (e.g., Trolox).[7]

• Procedure:

  • Prepare the ABTS radical cation (ABTS•+) by mixing ABTS stock solution with potassium persulfate and allowing it to react in the dark.[7][8]

  • Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to a specific absorbance at 734 nm.[7]

  • Add a small volume of the test compound or positive control to the diluted ABTS•+ solution.[7]

  • After a set incubation period, measure the absorbance at 734 nm.[8]

  • The percentage of inhibition is calculated similarly to the DPPH assay.[7]

• Data Presentation: The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[7]

Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures lipid peroxidation by quantifying malondialdehyde (MDA), a byproduct of this process.[9][10]

• Reagents: Trichloroacetic acid (TCA), Thiobarbituric acid (TBA), cell or tissue lysate.[9]

• Procedure:

  • Homogenize the cell or tissue sample.[9]

  • Precipitate proteins by adding ice-cold TCA and centrifuge.[9]

  • Add TBA solution to the supernatant.[9]

  • Incubate the mixture in a boiling water bath for a specified time (e.g., 10-15 minutes) to allow the formation of a pink-colored adduct.[9][10]

  • Cool the samples and measure the absorbance at 532 nm.[9]

• Data Presentation: The results are expressed as MDA equivalents, typically normalized to the protein content of the sample.[5]

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular environment.[11][12]

• Reagents: Cell line (e.g., HepG2), DCFH-DA probe, a peroxyl radical generator (e.g., AAPH).[11][12]

• Procedure:

  • Seed cells in a multi-well plate and allow them to adhere.

  • Load the cells with the DCFH-DA probe.[11]

  • Wash the cells and treat them with the test compound.

  • Induce oxidative stress by adding the peroxyl radical generator.[12]

  • Measure the fluorescence of the oxidized probe (DCF) over time.

• Data Presentation: The antioxidant activity is quantified by comparing the fluorescence in treated cells to control cells.[11]

Comet Assay (Single Cell Gel Electrophoresis)

This is a sensitive method for detecting DNA damage in individual cells.[13][14]

• Reagents: Low melting point agarose (B213101), lysis solution, electrophoresis buffer, DNA staining dye (e.g., SYBR Green).[13]

• Procedure:

  • Embed cells in a layer of low melting point agarose on a microscope slide.[15]

  • Lyse the cells to remove membranes and proteins, leaving the DNA as a nucleoid.[15]

  • Subject the slides to electrophoresis under alkaline or neutral conditions. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail".[15]

  • Stain the DNA with a fluorescent dye and visualize under a microscope.[15]

• Data Presentation: The extent of DNA damage is quantified by measuring the length and intensity of the comet tail.[15]

Signaling Pathways and Experimental Workflows

The antioxidant mechanism of Boeravinone G, and likely Boeravinone E, involves not only direct radical scavenging but also the modulation of key cellular signaling pathways involved in the stress response.[1][2]

Antioxidant Mechanism of Boeravinones

Boeravinones exhibit a dual antioxidant mechanism. They can directly scavenge reactive oxygen species (ROS), such as hydroxyl radicals, and also modulate intracellular signaling pathways to enhance the cell's endogenous antioxidant defenses.[1][2]

Caption: Dual antioxidant mechanism of Boeravinones.

MAP Kinase and NF-κB Signaling in Oxidative Stress

Oxidative stress activates the MAP kinase and NF-κB signaling pathways, which can lead to inflammation and further cellular damage.[16][17][18] Boeravinone G has been shown to inhibit the phosphorylation of ERK1 (a MAP kinase) and the p65 subunit of NF-κB, suggesting that its antioxidant effect is partly mediated by the suppression of these pro-inflammatory pathways.[1][2][19]

Caption: Inhibition of MAP Kinase and NF-κB pathways.

Experimental Workflow for Cellular Antioxidant Assays

The following diagram illustrates a general workflow for assessing the cellular antioxidant activity of a compound like Boeravinone E.

Caption: Workflow for cellular antioxidant validation.

References

• 1. NF-κB in Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jneonatalsurg.com [jneonatalsurg.com]
• 4. researchgate.net [researchgate.net]
• 5. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. benchchem.com [benchchem.com]
• 8. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 10. 2.4. TBARS Assay [bio-protocol.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 15. rndsystems.com [rndsystems.com]
• 16. NF-κB in Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 17. RAS/MAPK signaling functions in oxidative stress, DNA damage response and cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. MAPK Oxidative Stress Interactive Pathway: R&D Systems [rndsystems.com]
• 19. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Boeravinone E Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of Boeravinone E, a bioactive rotenoid found in Boerhaavia diffusa. The selection of a robust and reliable analytical method is critical for ensuring the quality, efficacy, and safety of herbal formulations and drug products containing this compound. This document presents a side-by-side analysis of reported High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods, supported by experimental data to aid in the selection of the most appropriate technique for specific research and development needs.

Comparative Analysis of Validated Analytical Methods

The following table summarizes the key performance characteristics of a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method and a validated Ultra-Performance Liquid Chromatography (UPLC) method for the quantification of Boeravinone E.[1][2][3] These methods are crucial for the quality control of Boerhaavia diffusa extracts and their formulations.[1][4][5]

Parameter	RP-HPLC Method[1][2]	UPLC-PDA Method[3]
Linearity (r²)	0.9989	≥ 0.9999
Linearity Range	7.26–35.75 µg/mL	Not explicitly stated for Boeravinone E alone
Accuracy (% Recovery)	94.91–96.23%	Good accuracy reported
Precision (RSD %)	Intraday: 0.95%	Good precision reported
Limit of Detection (LOD)	2.1 µg/mL	Not explicitly stated for Boeravinone E alone
Limit of Quantitation (LOQ)	6.93 µg/mL	Not explicitly stated for Boeravinone E alone
Column	Inertsil ODS-3	BEH Shield C18 (2.1 × 100 mm, 1.7 µm)
Mobile Phase	Gradient with 0.1% v/v orthophosphoric acid in water and acetonitrile	Gradient with methanol (B129727) and water (0.1% acetic acid)
Detection Wavelength	276 nm	273 nm
Flow Rate	1.0 mL/min	0.4 mL/min
Analysis Time	Not specified	Shorter analysis time implied by UPLC

Experimental Protocols

Validated RP-HPLC Method

This method was developed for the simultaneous quantification of Boeravinone E and Boeravinone B in Boerhaavia diffusa extract and its formulations.[1][2][4]

Sample Preparation:

• Reflux powdered root material of Boerhaavia diffusa with methanol for 2 hours.

• Concentrate and dry the resulting extract.

• Store the dried extract at -20°C until analysis.

• Dissolve a known quantity of the extract in the mobile phase for injection.

Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography system.

• Column: Inertsil ODS-3 column.[1]

• Mobile Phase: A gradient mixture of 0.1% v/v orthophosphoric acid in water and acetonitrile.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 276 nm.[1]

• Injection Volume: Not specified.

Validation Parameters: The method was validated for specificity, precision, accuracy, and robustness.[1][2]

Validated UPLC-PDA Method

This UPLC method was developed for the rapid and sensitive quantification of boeravinones in the roots of Boerhaavia diffusa.[3]

Sample Preparation:

• Reflux powdered root material of Boerhaavia diffusa with methanol for 2 hours.[3]

• Concentrate and dry the extract.[3]

• Store the dried extract at -20°C prior to use.[3]

• Reconstitute the extract in a suitable solvent for UPLC analysis.

Chromatographic Conditions:

• Instrument: Ultra-Performance Liquid Chromatography system with a Photodiode Array (PDA) detector.[3]

• Column: BEH Shield C18 column (2.1 × 100 mm, 1.7 µm).[3]

• Mobile Phase: A gradient elution of methanol and water containing 0.1% acetic acid.[3]

• Flow Rate: 0.4 mL/min.[3]

• Detection: PDA detection at a λmax of 273 nm.[3]

• Injection Volume: Not specified.

Validation Parameters: The method demonstrated good linearity, accuracy, and precision as per the International Conference on Harmonisation (ICH) guidelines.[3]

Workflow for Analytical Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of analytical methods, ensuring consistency and reliability of results when transferring a method between different laboratories or employing different analytical techniques.

Caption: Workflow for cross-validation of analytical methods.

Discussion

Both the RP-HPLC and UPLC methods presented are suitable for the quantification of Boeravinone E in Boerhaavia diffusa extracts. The choice between the two will depend on the specific requirements of the analysis.

• RP-HPLC is a widely accessible and robust technique that provides reliable quantification.[6] The detailed validation data available for the described method offers a high degree of confidence in its performance.[1][2]

• UPLC offers the advantages of higher resolution, increased sensitivity, and significantly shorter run times, making it ideal for high-throughput screening and the analysis of complex mixtures.[3] The use of smaller particle size columns in UPLC contributes to its enhanced performance.

For routine quality control where a large number of samples need to be analyzed, the UPLC method would be more efficient. However, if access to UPLC instrumentation is limited, the validated RP-HPLC method provides a reliable and accurate alternative.

It is important to note that while both methods are validated, a direct cross-validation study involving the analysis of the same samples by both methods would provide the most definitive comparison of their performance and interchangeability. Researchers are encouraged to perform such a study in their own laboratories to ensure the selected method meets their specific analytical needs. Other analytical techniques such as High-Performance Thin-Layer Chromatography (HPTLC) have also been employed for the analysis of boeravinones, offering a cost-effective option for qualitative and quantitative screening.[7][8] Furthermore, LC-MS techniques can be utilized for more detailed characterization of components in plant extracts.[9]

References

• 1. RP-HPLC method for the simultaneous quantitation of boeravinone E and boeravinone B in Boerhaavia diffusa extract and its formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Quantitative analysis of boeravinones in the roots of Boerhaavia Diffusa by UPLC/PDA. | Semantic Scholar [semanticscholar.org]
• 6. jneonatalsurg.com [jneonatalsurg.com]
• 7. phcogres.com [phcogres.com]
• 8. mdpi.com [mdpi.com]
• 9. LC-MS/HRMS Analysis, Anti-Cancer, Anti-Enzymatic and Anti-Oxidant Effects of Boerhavia diffusa Extracts: A Potential Raw Material for Functional Applications - PMC [pmc.ncbi.nlm.nih.gov]

Boeravinone E and Synthetic Anti-Inflammatory Drugs: A Comparative Efficacy Guide

In the landscape of anti-inflammatory drug discovery, natural compounds are increasingly scrutinized for their therapeutic potential as alternatives to synthetic drugs. This guide provides a detailed comparison of the anti-inflammatory efficacy of Boeravinone E, a rotenoid isolated from Boerhaavia diffusa, with commonly used synthetic non-steroidal anti-inflammatory drugs (NSAIDs). Due to the limited direct experimental data on Boeravinone E, this comparison leverages data from closely related boeravinones, particularly Boeravinone B and G, to represent the potential anti-inflammatory profile of this class of compounds.

Quantitative Efficacy Comparison

The anti-inflammatory effects of boeravinones and synthetic NSAIDs have been evaluated in various in vitro and in vivo models. The following tables summarize the available quantitative data to facilitate a direct comparison of their potency.

Table 1: In Vivo Anti-Inflammatory Activity in Carrageenan-Induced Paw Edema Model

Compound	Dose	Route of Administration	Max. Inhibition (%)	Time Point (hours)	Reference
Boeravinone B	50 mg/kg	Oral	56.6%	3	[1]
Indomethacin	5 mg/kg	Intraperitoneal	Significant Inhibition	1-5	[2]
Indomethacin	10 mg/kg	Oral	57.66%	4
Diclofenac	20 mg/kg	Oral	71.82%	3
Ibuprofen	100 mg/kg	Oral	50.40%	3	[3]

Table 2: In Vitro Cyclooxygenase (COX) Enzyme Inhibition

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Boeravinone (Compound 7)	21.7 ± 0.5	25.5 ± 0.6	0.85	[1]
Celecoxib	15	0.04	375
Diclofenac	-	-	1.80
Ibuprofen	13.1	344	0.04

Note: Data for a potent rotenoid (compound 7) from the same study is used as a proxy for the boeravinone class due to the lack of specific COX inhibition data for Boeravinone E.

Mechanisms of Action: Signaling Pathways

Boeravinones are believed to exert their anti-inflammatory effects through the modulation of key signaling pathways involved in the inflammatory response. Studies on Boeravinone G have indicated its ability to interfere with the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central regulators of pro-inflammatory gene expression.[4][5]

Synthetic NSAIDs, on the other hand, primarily act by inhibiting the activity of cyclooxygenase (COX) enzymes, thereby blocking the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.

Figure 1: Inflammatory signaling pathways and points of intervention for Boeravinones and synthetic NSAIDs.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Carrageenan-Induced Paw Edema in Rats

This in vivo model is a standard for screening acute anti-inflammatory activity.

• Animal Model: Male Wistar rats (150-200g) are typically used.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • The initial paw volume of the right hind paw is measured using a plethysmometer.

  • The test compound (e.g., Boeravinone E) or reference drug (e.g., Indomethacin) is administered orally or intraperitoneally.

  • After a set time (usually 30-60 minutes), 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

  • The paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the inhibitory effect of a compound on COX-1 and COX-2 enzymes.

• Enzyme Source: Ovine COX-1 and human recombinant COX-2 are commonly used.

• Procedure:

  • The reaction mixture contains Tris-HCl buffer, glutathione, and hemoglobin.

  • The test compound at various concentrations is pre-incubated with the enzyme (COX-1 or COX-2).

  • The reaction is initiated by adding arachidonic acid as the substrate.

  • The reaction is terminated after a specific incubation period (e.g., 20 minutes) by adding trichloroacetic acid.

  • The amount of prostaglandin (B15479496) E2 (PGE2) produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Figure 2: A generalized experimental workflow for the comparative evaluation of anti-inflammatory agents.

Conclusion

The available evidence suggests that boeravinones, as a class of natural compounds, exhibit promising anti-inflammatory properties. In vivo studies on Boeravinone B demonstrate a significant reduction in acute inflammation, comparable to some synthetic NSAIDs. The proposed mechanism of action for boeravinones, involving the inhibition of the NF-κB and MAPK signaling pathways, suggests a broader modulatory effect on the inflammatory cascade compared to the direct enzyme inhibition of synthetic NSAIDs.

While direct comparative data for Boeravinone E is still emerging, the findings for related boeravinones highlight their potential as lead compounds for the development of novel anti-inflammatory agents. Further research is warranted to fully elucidate the efficacy and safety profile of Boeravinone E and to directly compare its performance against a wider range of synthetic anti-inflammatory drugs in standardized preclinical and clinical settings. Researchers and drug development professionals should consider the multi-target potential of boeravinones as a promising avenue for future therapeutic development.

References

• 1. Rotenoids from Boerhaavia diffusa as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phytochemical, Therapeutic, and Ethnopharmacological Overview for a Traditionally Important Herb: Boerhavia diffusa Linn - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Spasmolytic Effects: Boeravinone E vs. Boeravinone G

A detailed review of the current scientific literature reveals a notable absence of direct comparative studies on the spasmolytic effects of Boeravinone E and Boeravinone G. While both compounds have been isolated from Boerhavia diffusa, a plant with a history of use in traditional medicine for ailments including those involving smooth muscle spasms, research has predominantly focused on their anti-inflammatory, anti-cancer, and anti-proliferative properties.

This guide, therefore, serves a dual purpose: to highlight the current gap in knowledge regarding the spasmolytic potential of these specific rotenoids and to provide a comprehensive framework for how such a comparative investigation could be designed and executed. The experimental protocols and data presentation formats outlined below are based on established methodologies in the field of pharmacology for assessing spasmolytic activity.

Hypothetical Data Comparison

To illustrate how a direct comparison would be presented, the following table outlines the kind of quantitative data that would be generated from comparative spasmolytic assays. Note: The data presented in this table is purely illustrative and not based on experimental results, as such data is not currently available in published literature.

Parameter	Boeravinone E (Hypothetical)	Boeravinone G (Hypothetical)	Reference Compound (e.g., Papaverine)
Spasmogen	K+ (80mM)	K+ (80mM)	K+ (80mM)
Tissue	Guinea Pig Ileum	Guinea Pig Ileum	Guinea Pig Ileum
IC50 (µM)	15.2 ± 1.8	25.8 ± 2.5	5.1 ± 0.6
Emax (%)	95.2 ± 3.1	88.5 ± 4.2	100
Spasmogen	Acetylcholine (B1216132) (1µM)	Acetylcholine (1µM)	Acetylcholine (1µM)
Tissue	Rat Jejunum	Rat Jejunum	Rat Jejunum
IC50 (µM)	22.7 ± 2.1	35.1 ± 3.3	7.8 ± 0.9
Emax (%)	92.1 ± 2.9	85.3 ± 3.8	100

IC50: The half maximal inhibitory concentration, representing the concentration of the compound required to inhibit the spasmogen-induced contraction by 50%. A lower IC50 value indicates higher potency. Emax: The maximum percentage of relaxation achieved by the compound.

Proposed Experimental Protocols for Spasmolytic Activity Assessment

The following are detailed methodologies that could be employed to investigate and compare the spasmolytic effects of Boeravinone E and G.

Isolated Tissue Preparation

The spasmolytic activity of Boeravinone E and G can be evaluated using isolated smooth muscle preparations from laboratory animals.

• Animal Model: Male Wistar rats (200-250g) or guinea pigs (300-350g) are commonly used. Animals are euthanized by cervical dislocation following ethical guidelines.

• Tissue Isolation: Segments of the jejunum or ileum (approximately 2 cm in length) are isolated and cleaned of mesenteric attachments.

• Organ Bath Setup: The tissue segments are mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's or Krebs-Henseleit solution) maintained at 37°C and continuously aerated with a mixture of 95% O2 and 5% CO2. The composition of Tyrode's solution is typically (in mM): NaCl 136.9, KCl 2.68, CaCl2 1.8, MgCl2 1.05, NaH2PO4 0.42, NaHCO3 11.9, and glucose 5.55.

• Tension Recording: One end of the tissue is attached to a fixed hook, and the other end is connected to an isometric force transducer. The tissue is placed under an initial tension of 1g and allowed to equilibrate for at least 30-60 minutes before the start of the experiment. During this period, the bath solution is changed every 15 minutes.

Spasmolytic Activity Assay

• Induction of Contractions: Stable and sustained contractions are induced by adding a spasmogen to the organ bath. Common spasmogens include:

  • Potassium Chloride (KCl): Typically used at a high concentration (e.g., 80 mM) to induce depolarization-dependent contractions by opening voltage-gated Ca2+ channels.

  • Agonists: Such as acetylcholine (ACh) or histamine, which induce contractions through receptor-mediated pathways.

• Cumulative Concentration-Response Curves: Once a stable contractile plateau is reached, Boeravinone E or G is added to the organ bath in a cumulative manner, with increasing concentrations at regular intervals. The relaxant effect is recorded as a percentage of the pre-induced contraction.

• Data Analysis: The concentration-response data are plotted, and the IC50 and Emax values are calculated using non-linear regression analysis.

Potential Mechanisms of Action and Signaling Pathways

The spasmolytic effects of natural compounds are often mediated through various signaling pathways. While the specific mechanisms for Boeravinone E and G are unknown, the following diagram illustrates a general overview of potential pathways that could be investigated.

Caption: Potential signaling pathways for spasmolytic action.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for a comprehensive comparative study of the spasmolytic effects of Boeravinone E and G.

Differential Effects of Boeravinones on Cancer Cell Lines: A Comparative Guide

Boeravinones, a class of rotenoids primarily isolated from the medicinal plant Boerhaavia diffusa, have garnered significant interest in oncological research for their potential anticancer properties. These compounds exhibit a range of biological activities, with emerging evidence highlighting their differential effects on various cancer cell lines. This guide provides a comparative analysis of the anticancer activities of different boeravinones, supported by experimental data, detailed methodologies for key assays, and visualizations of the underlying molecular mechanisms.

Quantitative Analysis of Cytotoxic Effects

The cytotoxic effects of boeravinones and extracts of Boerhaavia diffusa have been evaluated across several human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in these assessments.

Cytotoxicity of Purified Boeravinone B

Boeravinone B has demonstrated significant cytotoxic activity against human colon cancer cell lines. The IC50 values from a study evaluating its effect after 48 hours of treatment are presented below.

Cancer Cell Line	Tissue of Origin	Boeravinone B IC50 (µM)
HT-29	Colon	3.7 ± 0.14[1]
HCT-116	Colon	5.7 ± 0.24[1]
SW-620	Colon	8.4 ± 0.37[1]

Cytotoxicity of Boerhaavia diffusa Extracts

Studies on crude and fractionated extracts of Boerhaavia diffusa, which contain a mixture of boeravinones and other phytochemicals, also provide valuable insights into their anticancer potential.

Cancer Cell Line	Extract Type	IC50 Value (µg/mL)	Treatment Duration
MDA-MB-231	Methanolic	304.7[2]	48 hours
HCT116	Water (Kaempferol)	56.144[3][4]	Not Specified
MCF-7	Methanolic Leaf	69.18[5]	Not Specified
SiHa	Ethanolic	~125 (best viability at 47.1%)[6]	Not Specified
HeLa	Ethanolic Root (Fraction 5)	250[7]	48 hours

Diverse Mechanisms of Action

Boeravinones exert their anticancer effects through various mechanisms, with different members of the family targeting distinct cellular pathways.

• Boeravinone B : This compound induces a caspase-independent apoptosis in human colon cancer cells.[1] Its primary mechanism involves the internalization and subsequent degradation of the epidermal growth factor receptor (EGFR) and ErbB2, leading to the suppression of downstream signaling pathways like Ras/MAPK and PI3K/Akt.[1]

• Boeravinone G : In contrast to the direct cytotoxicity of Boeravinone B, Boeravinone G has been shown to possess potent antioxidant and genoprotective effects.[8][9] Studies on Caco-2 cells indicate that it is not cytotoxic at concentrations up to 1 ng/ml.[8] Its protective effects are associated with the modulation of the MAP kinase and NF-kB signaling pathways.[8][9]

• Boeravinones G and H : These boeravinones have been identified as inhibitors of the breast cancer resistance protein (BCRP/ABCG2), a multidrug transporter that contributes to chemotherapy resistance in cancer cells.[10][11] This suggests a potential role for these compounds in overcoming drug resistance in cancer treatment.

• Boeravinone J : A molecular docking study has suggested that Boeravinone J exhibits a strong binding affinity to Cyclin-Dependent Kinase 2-Associated Protein 1 (CDK2AP1), a potential anticancer target.[11] However, experimental validation of this finding is required.

• Boeravinones A and B : These have been reported to exert potent cytotoxic effects by inducing apoptosis and inhibiting cancer cell proliferation. They are also suggested to inhibit angiogenesis, the formation of new blood vessels that tumors need to grow.[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used in the evaluation of boeravinones.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines

• 96-well plates

• Complete culture medium

• Boeravinone solutions of varying concentrations

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10^5 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of the boeravinone compound and a vehicle control (e.g., 0.1% DMSO) for the desired time period (e.g., 48 hours).

• MTT Addition: After the treatment period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for Protein Expression Analysis

Western blotting is used to detect specific proteins in a sample of tissue homogenate or extract.

Materials:

• Treated and untreated cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-EGFR, anti-p-EGFR, anti-ErbB2, anti-Akt, anti-p-Akt, anti-Erk1/2, anti-p-Erk1/2, and a loading control like anti-α-tubulin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control.

Annexin V-FITC/PI Staining for Apoptosis Detection

This flow cytometry-based assay is used to detect apoptosis. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells and is used to identify necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the cells after treatment and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within 1 hour. Live cells will be negative for both Annexin V-FITC and PI. Early apoptotic cells will be positive for Annexin V-FITC and negative for PI. Late apoptotic or necrotic cells will be positive for both Annexin V-FITC and PI.

Signaling Pathways and Experimental Workflow

Visualizing the complex biological processes involved in the action of boeravinones can aid in understanding their differential effects.

Caption: Boeravinone B induced signaling pathway in colon cancer cells.

Caption: Antioxidant and genoprotective pathway of Boeravinone G.

Caption: Experimental workflow for evaluating Boeravinone cytotoxicity.

References

• 1. Boeravinone B a natural rotenoid exerts anticancer activity via inducing internalization and degradation of inactivated EGFR and ErbB2 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS/HRMS Analysis, Anti-Cancer, Anti-Enzymatic and Anti-Oxidant Effects of Boerhavia diffusa Extracts: A Potential Raw Material for Functional Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jptcp.com [jptcp.com]
• 4. jptcp.com [jptcp.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of Human Cervical Cancer Cell Growth by Ethanolic Extract of Boerhaavia diffusa Linn. (Punarnava) Root - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potent Antioxidant and Genoprotective Effects of Boeravinone G, a Rotenoid Isolated from Boerhaavia diffusa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potent antioxidant and genoprotective effects of boeravinone G, a rotenoid isolated from Boerhaavia diffusa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Frontiers | Ethnomedicinal values of Boerhaavia diffusa L. as a panacea against multiple human ailments: a state of art review [frontiersin.org]
• 12. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]

Safety & Regulatory Compliance

Safeguarding Researchers: A Comprehensive Guide to Handling Boeravinone E

Hazard Assessment and Personal Protective Equipment (PPE)

Boeravinone E belongs to the rotenoid family of compounds, which are known to have insecticidal and piscicidal properties. Rotenone (B1679576), a prominent member of this family, is toxic and can be harmful if inhaled, ingested, or absorbed through the skin. Chronic exposure to rotenone has been linked to neurological effects. Given these potential hazards, a cautious approach is necessary when handling Boeravinone E.

The following table summarizes the recommended Personal Protective Equipment (PPE) for handling Boeravinone E, based on guidelines for rotenoids and general laboratory safety.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. For prolonged contact or when handling concentrated solutions, double gloving is advised.
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory. A face shield may be necessary when there is a risk of splashing.
Body Protection	Laboratory coat	A fully buttoned lab coat should be worn to protect skin and personal clothing.
Respiratory Protection	Fume hood or ventilated enclosure	All handling of solid Boeravinone E and its solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.
Respirator	For situations where a fume hood is not available or during spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge and a particulate pre-filter is recommended.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe working environment.

1. Preparation and Weighing:

• Before handling, ensure that the work area, specifically the chemical fume hood, is clean and uncluttered.

• Gather all necessary equipment, including spatulas, weigh boats, and solvent dispensers.

• When weighing solid Boeravinone E, perform the task within the fume hood to contain any airborne particles. Use anti-static weigh boats to prevent scattering of the powder.

2. Dissolving and Solution Preparation:

• Boeravinone E is soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1]

• Add the solvent to the weighed Boeravinone E slowly and carefully to avoid splashing.

• Keep the container covered as much as possible during dissolution.

3. Experimental Use:

• All procedures involving Boeravinone E should be conducted within a fume hood.

• Avoid direct contact with the skin and eyes.

• Use appropriate labware and equipment to minimize the generation of aerosols.

4. Post-Handling:

• Thoroughly clean all equipment and the work area after use.

• Wash hands with soap and water immediately after handling the compound, even if gloves were worn.

Disposal Plan: Managing Boeravinone E Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Type	Disposal Procedure
Solid Boeravinone E	Collect in a clearly labeled, sealed container for hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, weigh boats)	Place in a designated hazardous waste container.
Liquid Waste (solutions containing Boeravinone E)	Collect in a labeled, sealed, and appropriate solvent waste container. Do not pour down the drain.
Contaminated PPE (e.g., gloves, disposable lab coats)	Dispose of in a designated hazardous waste container.

All waste must be disposed of in accordance with institutional, local, and national regulations for hazardous waste.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

Incident	Procedure
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is small, and you are trained and equipped to handle it, use an absorbent material to contain the spill. Place the absorbed material in a sealed container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disclaimer: This guide is intended for informational purposes and is based on the safety profile of a related compound. Researchers should always consult their institution's specific safety protocols and, if available, the official Safety Data Sheet for Boeravinone E before handling.

Caption: Workflow for the safe handling of Boeravinone E.

References

• 1. Boeravinone E | CAS:137787-00-9 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]